Isatide

• CAS: 464-73-3

Core Science & Biosynthesis

Isatin's Anticancer Arsenal: A Technical Deep Dive into its Mechanisms of Action

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth exploration of the multifaceted mechanisms of action employed by isatin (B1672199) and its derivatives against cancer cells. Isatin (1H-indole-2,3-dione), a privileged heterocyclic scaffold, has emerged as a promising framework in the design of novel anticancer therapeutics.[1][2] Its derivatives have demonstrated potent cytotoxic effects across a broad spectrum of cancer cell lines, including those resistant to conventional therapies.[3][4] This document collates quantitative data on their efficacy, details key experimental methodologies for their evaluation, and visually elucidates the core signaling pathways they modulate.

Core Anticancer Mechanisms of Isatin Derivatives

Isatin and its synthetic analogs exert their anticancer effects through a variety of interconnected mechanisms, primarily leading to the induction of programmed cell death (apoptosis), halting the cell division cycle, and inhibiting the formation of new blood vessels that tumors need to grow (angiogenesis).[3][5]

Induction of Apoptosis: Orchestrating Cancer Cell Suicide

A primary strategy of isatin derivatives is the induction of apoptosis in malignant cells.[6][7] This is achieved through the modulation of key signaling cascades:

• The Intrinsic (Mitochondrial) Pathway: Isatin compounds have been shown to disrupt the delicate balance of pro- and anti-apoptotic proteins of the Bcl-2 family. Specifically, they decrease the expression of the anti-apoptotic protein Bcl-2 while the levels of the pro-apoptotic protein Bax are maintained or increased.[8][9] This shift in the Bcl-2/Bax ratio leads to a decrease in the mitochondrial membrane potential and the subsequent release of cytochrome c from the mitochondria into the cytoplasm.[8]

• Caspase Cascade Activation: The release of cytochrome c triggers the activation of a cascade of cysteine-aspartic proteases known as caspases. Isatin derivatives have been demonstrated to activate initiator caspase-9 and the executioner caspase-3.[8] Activated caspase-3 then cleaves a range of cellular substrates, including poly (ADP-ribose) polymerase (PARP), leading to the systematic dismantling of the cell and its death.[10] The activation of caspases-3 and -7 is a key indicator of apoptosis induction by these compounds.[2][11]

• Generation of Reactive Oxygen Species (ROS): Some isatin derivatives can induce apoptosis by increasing the intracellular levels of reactive oxygen species (ROS), leading to oxidative stress and cellular damage.[12]

Cell Cycle Arrest: Halting Uncontrolled Proliferation

Isatin derivatives are potent inhibitors of cancer cell proliferation, primarily by inducing cell cycle arrest, most commonly at the G2/M phase.[2][11] This prevents the cells from entering mitosis and dividing. The mechanism underlying this cell cycle arrest is often linked to the inhibition of key regulatory proteins.

Inhibition of Kinases: Targeting the Engines of Cancer Growth

A pivotal mechanism of action for many isatin-based compounds is the inhibition of various protein kinases that are often dysregulated in cancer. Isatin's structure makes it an ideal scaffold for the design of potent kinase inhibitors.[3]

• Receptor Tyrosine Kinases (RTKs): Isatin derivatives have been developed as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).[3] Inhibition of VEGFR-2 blocks the signaling pathways that lead to angiogenesis, thereby starving the tumor of essential nutrients and oxygen.[7][13] EGFR inhibition directly hinders cancer cell proliferation.

• Downstream Signaling Pathways: By inhibiting RTKs, isatin derivatives consequently block critical downstream signaling pathways that are crucial for cancer cell survival and proliferation, such as the PI3K/Akt/mTOR and the RAS/RAF/MEK/ERK (MAPK) pathways.[13]

• Cyclin-Dependent Kinases (CDKs): Isatin derivatives, particularly brominated versions, have been shown to target CDK2, a key regulator of cell cycle progression, providing a direct mechanism for the observed cell cycle arrest.[3]

• Other Key Kinases: The Signal Transducer and Activator of Transcription 3 (STAT3) and Aurora kinases are other important targets for isatin-based inhibitors, further contributing to their anti-proliferative and pro-apoptotic effects.[3]

Anti-Angiogenesis: Cutting Off the Tumor's Supply Lines

By inhibiting VEGFR-2, isatin derivatives effectively block the process of angiogenesis.[7][13] This has been demonstrated in vitro through the inhibition of endothelial cell tube formation and in vivo using the chick chorioallantoic membrane (CAM) assay.[7] A notable derivative, 5-(2-carboxyethenyl)isatin, has shown potent anti-angiogenic activity.[7][14]

Inhibition of Tubulin Polymerization: Disrupting the Cellular Skeleton

Certain isatin hybrids have been found to inhibit the polymerization of tubulin, the protein that forms microtubules.[2][11] This disruption of the microtubule dynamics interferes with the formation of the mitotic spindle, leading to mitotic arrest and subsequent apoptosis. This mechanism is similar to that of established anticancer drugs like the vinca (B1221190) alkaloids.[11]

Quantitative Data: Cytotoxicity of Isatin Derivatives

The following tables summarize the half-maximal inhibitory concentration (IC50) values of various isatin derivatives against a range of cancer cell lines, demonstrating their potent and, in some cases, selective cytotoxicity.

Isatin Derivative	Cancer Cell Line	IC50 (µM)	Reference
Isatin-indole hybrid 17	ZR-75 (Breast)	0.74	[3]
Isatin-indole hybrid 17	HT-29 (Colon)	2.02	[3]
Isatin-indole hybrid 17	A-549 (Lung)	0.76	[3]
Isatin-hydrazone hybrid 133	A549 (Lung)	5.32	[3]
Isatin-hydrazone hybrid 133	MCF-7 (Breast)	4.86	[3]
Isatin-indole conjugate 36	HCT-116 (Colon)	2.6	[3]
5,7-Dibromo-N-(p-methylbenzyl)isatin (6)	U937 (Lymphoma)	0.49	[2]
5,7-Dibromo-N-(p-methylbenzyl)isatin (6)	Jurkat (Leukemia)	0.49	[2]
5-halo-Isatin derivative 5b	MCF-7 (Breast)	18.13	[6]
5-halo-Isatin derivative 5r	MCF-7 (Breast)	18.13	[6]
Isatin-pomalidomide hybrid 9b	U266B1 (Multiple Myeloma)	2.5	[15]
Isatin-coumarin hybrid	Various	a few µM	[16]
Moxifloxacin-isatin hybrid	MCF-7/DOX (Resistant Breast)	32-77	[16]
Bis-(indoline-2,3-dione) derivative 29	MCF-7 (Breast)	0.0028	[12]
Triazole-linked ospemifene-isatin 15	MCF-7 (Breast)	1.56	[12]
5-(2-carboxyethenyl)isatin derivative 5-61	HepG-2 (Liver)	0.00713	[7]
Isatin derivative 13	Caco-2 (Colorectal)	Comparable to Doxorubicin	[17]
Isatin derivative 14	Caco-2 (Colorectal)	Comparable to Doxorubicin	[17]

Isatin Derivative	Target Kinase	IC50 (nM)	Reference
Isatin-indole conjugate 36	CDK2	850	[3]
Isatin-indole hybrid 123	VEGFR-2	23.10	[3]
Isatin derivative 13	VEGFR-2	69.11	[17]
Isatin derivative 14	VEGFR-2	85.89	[17]
Quinoxaline-based isatin derivative 21a	VEGFR-2	-	[18]
Bis([1][3][6]triazolo)[4,3-a:3',4'-c]quinoxaline derivative 23j	VEGFR-2	3.7	[19]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the mechanism of action of isatin derivatives.

MTT Assay for Cell Viability

This colorimetric assay assesses the metabolic activity of cells as an indicator of their viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals.[20][21] The amount of formazan produced is proportional to the number of viable cells.[21]

• Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours to allow for attachment.

  • Treatment: Treat the cells with various concentrations of the isatin derivative and a vehicle control for a predetermined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C until a purple precipitate is visible.

  • Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a specialized detergent reagent) to each well to dissolve the formazan crystals.[21]

  • Absorbance Measurement: Shake the plate for 15 minutes to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader.[22]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Western Blot Analysis for Apoptosis Markers

This technique is used to detect and quantify specific proteins involved in the apoptotic pathway.[23][24]

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies to detect proteins of interest, such as Bcl-2, Bax, cleaved caspase-3, and cleaved PARP.

• Protocol:

  • Cell Lysis: Treat cells with the isatin derivative for the desired time, then harvest and lyse the cells in a suitable lysis buffer containing protease inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

  • Gel Electrophoresis: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate the proteins by size.

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-cleaved PARP) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Flow Cytometry for Cell Cycle Analysis

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[25]

• Principle: Cells are stained with a fluorescent dye, such as propidium (B1200493) iodide (PI), that binds stoichiometrically to DNA.[5] The fluorescence intensity of individual cells is measured by a flow cytometer, which is proportional to their DNA content.[26]

• Protocol:

  • Cell Treatment and Harvesting: Treat cells with the isatin derivative, then harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

  • Fixation: Wash the cells with PBS and fix them in cold 70% ethanol (B145695) while vortexing gently.[5] Cells can be stored at -20°C.

  • Staining: Wash the fixed cells to remove the ethanol and resuspend them in a staining solution containing propidium iodide (PI) and RNase A (to prevent staining of RNA).[5]

  • Data Acquisition: Analyze the stained cells using a flow cytometer, measuring the fluorescence intensity of the PI signal.

  • Data Analysis: Use cell cycle analysis software (e.g., ModFit LT) to generate a DNA content histogram and quantify the percentage of cells in each phase of the cell cycle.[27]

In Vitro Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit the polymerization of tubulin into microtubules.[28][29]

• Principle: The polymerization of purified tubulin into microtubules can be monitored by measuring the increase in turbidity (light scattering) at 340 nm or by an increase in fluorescence of a reporter molecule that binds to polymerized microtubules.[28][30]

• Protocol (Fluorescence-based):

  • Reagent Preparation: Prepare a reaction mix containing purified tubulin, GTP, and a fluorescent reporter in a polymerization buffer.[28]

  • Compound Addition: Add the isatin derivative at various concentrations to the wells of a 96-well plate. Include a positive control (e.g., nocodazole, an inhibitor) and a negative control (vehicle).[28]

  • Initiation of Polymerization: Add the tubulin reaction mix to the wells and immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Fluorescence Measurement: Measure the fluorescence intensity at regular intervals for a set period (e.g., 60 minutes).

  • Data Analysis: Plot the fluorescence intensity versus time to generate polymerization curves. Calculate the rate and extent of polymerization and determine the IC50 value for inhibition.

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.[31][32]

• Principle: A fluorogenic or colorimetric substrate containing the caspase-3 recognition sequence (DEVD) is cleaved by active caspase-3 in cell lysates, releasing a fluorescent or colored molecule that can be quantified.[32]

• Protocol (Fluorometric):

  • Cell Lysate Preparation: Prepare cell lysates from isatin-treated and control cells as described for Western blotting.

  • Reaction Setup: In a 96-well plate, add cell lysate to a reaction buffer containing the fluorogenic caspase-3 substrate (e.g., Ac-DEVD-AMC).[32]

  • Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Fluorescence Measurement: Measure the fluorescence using a microplate reader with appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm emission for AMC).[32]

  • Data Analysis: Quantify the caspase-3 activity based on the fluorescence intensity, often normalized to the protein concentration of the lysate.

VEGFR-2 Kinase Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of VEGFR-2.[33][34]

• Principle: The assay measures the phosphorylation of a substrate by recombinant VEGFR-2 kinase in the presence of ATP. The amount of phosphorylation is quantified, and a decrease in signal indicates inhibition of the kinase.[33][34]

• Protocol (ELISA-based):

  • Plate Coating: Coat a 96-well plate with a substrate for VEGFR-2.[33]

  • Inhibitor Addition: Add serial dilutions of the isatin derivative to the wells.

  • Kinase Reaction: Add recombinant human VEGFR-2 kinase and ATP to initiate the phosphorylation reaction and incubate.[33]

  • Detection: Add a specific antibody that recognizes the phosphorylated substrate, conjugated to an enzyme like HRP.[33]

  • Signal Measurement: Add a chemiluminescent or colorimetric substrate and measure the signal using a microplate reader. The signal is inversely proportional to the inhibitory activity.[33]

  • Data Analysis: Calculate the percentage of inhibition and determine the IC50 value.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways affected by isatin derivatives and a typical experimental workflow for their evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05002B [pubs.rsc.org]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. cancer.wisc.edu [cancer.wisc.edu]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Effects of an isatin derivative on tumor cell migration and angiogenesis - RSC Advances (RSC Publishing) DOI:10.1039/C9RA08448G [pubs.rsc.org]
• 8. Isatin inhibits proliferation and induces apoptosis of SH-SY5Y neuroblastoma cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isatin ameliorates ovarian inflammation and apoptosis caused by hormonal imbalances in PCOS mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of an isatin derivative on tumor cell migration and angiogenesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 17. New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. merckmillipore.com [merckmillipore.com]
• 21. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 22. MTT assay protocol | Abcam [abcam.com]
• 23. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 24. m.youtube.com [m.youtube.com]
• 25. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 27. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 28. benchchem.com [benchchem.com]
• 29. interchim.fr [interchim.fr]
• 30. researchgate.net [researchgate.net]
• 31. Radiolabeled isatin binding to caspase-3 activation induced by anti-Fas antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 32. media.cellsignal.com [media.cellsignal.com]
• 33. benchchem.com [benchchem.com]
• 34. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and Natural Sources of Isatin Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isatin (B1672199) (1H-indole-2,3-dione), an endogenous indole (B1671886) derivative, has garnered significant attention in the scientific community due to its wide range of biological activities and its role as a versatile scaffold in medicinal chemistry. First synthesized in the 19th century, isatin has since been identified in a diverse array of natural sources, spanning the plant and animal kingdoms, as well as in microorganisms. This technical guide provides a comprehensive overview of the discovery of isatin, its prevalence in nature, and detailed methodologies for its isolation and quantification. Furthermore, it delves into the key signaling pathways modulated by isatin, offering insights into its mechanisms of action and therapeutic potential.

Discovery and Historical Context

The history of isatin is intrinsically linked to the study of the vibrant blue dye, indigo (B80030). In 1840 and 1841, the German chemist Otto Linné Erdmann and the French chemist Auguste Laurent independently reported the synthesis of a new compound through the oxidation of indigo using nitric acid and chromic acids.[1][2][3] This new substance, which appeared as bright orange-red monoclinic crystals, was named isatin.[1][3] Initially, its structure was a subject of debate until it was correctly established by Kekulé.[1] Although first created in a laboratory, isatin was later discovered to be a naturally occurring compound, highlighting a fascinating intersection of synthetic chemistry and natural product discovery.[4]

Natural Sources of Isatin and its Derivatives

Isatin and its substituted derivatives are found in a remarkable variety of natural sources, underscoring their evolutionary significance and diverse biological roles.

Plant Kingdom

Isatin is notably present in several plant families:

• Brassicaceae: Plants of the genus Isatis, such as woad (Isatis tinctoria), are well-known sources of isatin and its precursors.[2][5]

• Lecythidaceae: The cannonball tree (Couroupita guianensis) is another significant source, with isatin being isolated from its flowers.[1][2][6][7]

• Orchidaceae: The species Calanthe discolor has been reported to contain isatin.[5][8]

• Malvaceae: Substituted isatins, specifically methoxy (B1213986) phenylpentyl isatins (melosatin alkaloids), have been isolated from the Caribbean tumorigenic plant Melochia tomentosa.[7][9][10]

• Boroniaceae: Boronia koniamboensis is also a known plant source.[8]

Animal Kingdom

Isatin has been identified in various animal species:

• Amphibians: The parotid gland secretion of toads from the Bufo genus is a recognized source of isatin.[1][3][6]

• Mollusks: The Australian mollusc Dicathais orbita contains isatin.[10]

• Humans: Isatin is an endogenous compound in mammals, including humans, where it is found in tissues and body fluids.[1][3] It is considered a metabolic derivative of adrenaline.[1][2][3][6]

Fungi and Bacteria

Microorganisms are also a source of isatin derivatives:

• Streptomyces albus : This bacterium produces 6-(3'-methylbuten-2'-yl)isatin.[7][9][10][11]

• Chaetomium globosum : This fungus is a source of 5-(3'-methylbuten-2'-yl)isatin.[9][11]

Other Sources

Isatin has also been identified as a component of coal tar.[1][11]

Quantitative Data on Isatin in Natural Sources

The concentration of isatin and its precursors can vary significantly depending on the source, environmental conditions, and the specific part of the organism being analyzed.

Natural Source	Compound	Concentration/Yield	Reference(s)
Couroupita guianensis (Flowers)	Isatin	3 mg from 250 g of dry powder	[12]
Isatis tinctoria (Leaves)	Isatan A (Isatin precursor)	Up to 7.6% of dry weight	[9]
Isatis indigotica (Leaves)	Isatan A (Isatin precursor)	Up to 21.8% of dry weight	[9]
Isatis indigotica (Leaves)	Isatin	18.4 to 98.9 µg/g	[13]
Isatis constricta (Leaves)	Isatin	4.243 (± 0.1683) µg/g (vegetative period) to 4.358 (± 0.0985) µg/g (flowering period)	[13]
Human and Animal Tissues	Isatin	Varies from 0.1 µM to 10 µM in biological fluids	[13]

Experimental Protocols for Isolation and Quantification

Isolation of Isatin from Couroupita guianensis Flowers

This protocol is adapted from the work of Premanathan et al. (2012).[12]

4.1.1. Materials and Equipment

• Shade-dried and powdered floral parts of Couroupita guianensis

• Soxhlet extractor

• Rotary vacuum evaporator

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Chloroform (B151607) (CHCl₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Methanol (MeOH)

• Chromatography column (5 x 50 cm)

• Standard laboratory glassware

4.1.2. Extraction Procedure

• Extract 250 g of dried, powdered floral parts with chloroform using a Soxhlet extractor.

• Concentrate the resulting extract using a rotary vacuum evaporator to obtain a residue.

4.1.3. Purification by Column Chromatography

• Dissolve the residue in dichloromethane.

• Pass the solution through a small column of silica gel to remove coloring material.

• Concentrate the resulting solution.

• Prepare a silica gel column (5 x 50 cm, 60-120 mesh).

• Load the concentrated solution onto the column.

• Elute the column with dichloromethane containing slowly increasing amounts of methanol.

• Maintain a flow rate of 3 ml/min.

• Collect fractions and monitor by appropriate analytical methods (e.g., TLC) to identify and combine fractions containing pure isatin.

• The final yield of isatin is approximately 3 mg.[12]

Quantification of Isatin in Isatis Species by HPLC

This analytical method is based on the protocol described by Kılıç et al. (2019).[13]

4.2.1. Materials and Equipment

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• C18 analytical column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Isatin standard

• Standard laboratory glassware and filtration apparatus

4.2.2. Chromatographic Conditions

• Mobile Phase: Isocratic elution with a water/acetonitrile ratio of 65/35, containing 0.1% TFA.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 295 nm.

4.2.3. Sample Preparation and Analysis

• Prepare a standard stock solution of isatin in a suitable solvent (e.g., methanol).

• Prepare a series of calibration standards by diluting the stock solution.

• Extract the plant material (e.g., dried leaves of Isatis tinctoria) with a suitable solvent.

• Filter the extract through a 0.45 µm filter.

• Inject a known volume of the filtered extract and the calibration standards into the HPLC system.

• Quantify the isatin content in the sample by comparing the peak area with the calibration curve generated from the standards.

General Protocol for Alkaloid Isolation from Bufo Frog Parotid Gland Secretion

4.3.1. Collection of Secretion

• Gently compress the parotid glands of the toad to release the milky secretion.[14][15]

• Collect the secretion in a suitable container, often on ice.

4.3.2. Initial Extraction

• The crude secretion can be lyophilized (freeze-dried) for preservation and concentration.

• Perform an acid-base extraction, a common method for isolating alkaloids.[16] a. Dissolve the crude secretion in an acidic aqueous solution (e.g., dilute HCl) to protonate the basic alkaloids, making them water-soluble. b. Wash the acidic solution with a nonpolar organic solvent (e.g., hexane) to remove neutral and acidic impurities. c. Basify the aqueous solution with a base (e.g., NaOH or NH₄OH) to deprotonate the alkaloids, making them soluble in organic solvents. d. Extract the alkaloids into a nonpolar organic solvent (e.g., dichloromethane or chloroform).

4.3.3. Purification

• The crude alkaloid extract can then be subjected to chromatographic techniques for purification.

• Column chromatography over silica gel or alumina, eluting with a gradient of solvents of increasing polarity, is a common first step.

• Fractions containing isatin (which can be identified by its characteristic orange-red color and confirmed by analytical methods like TLC and HPLC) are collected.

• Further purification may be achieved by preparative HPLC or recrystallization to obtain pure isatin.

Signaling Pathways Modulated by Isatin

Isatin and its derivatives have been shown to modulate several key signaling pathways, which underlies their diverse biological activities, particularly in the context of cancer.

The p53 Signaling Pathway

Isatin derivatives have been identified as activators of the tumor suppressor protein p53.[2][17][18] They can disrupt the interaction between p53 and its negative regulator, MDM2.[2][12][19] This inhibition of the p53-MDM2 interaction leads to the stabilization and accumulation of p53, which in turn can transcriptionally activate target genes that induce cell cycle arrest or apoptosis.[2][17]

Isatin's role in the p53 pathway.

The Caspase-Mediated Apoptosis Pathway

Isatin and its derivatives can induce apoptosis through the activation of the caspase cascade.[4][11] This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Activation of initiator caspases (e.g., caspase-8 and caspase-9) leads to the cleavage and activation of executioner caspases, such as caspase-3 and caspase-7.[20] These executioner caspases then cleave a variety of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.[20] Isatin sulfonamide analogs, in particular, are known to be potent inhibitors of caspase-3.[3][17]

Isatin's involvement in apoptosis.

Kinase Signaling Pathways

Isatin-based compounds have been shown to inhibit various protein kinases that are crucial for cancer cell proliferation and survival. These include:

• Receptor Tyrosine Kinases (RTKs): Such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and Epidermal Growth Factor Receptor (EGFR). Inhibition of these receptors can block downstream signaling pathways like the MAPK and PI3K/AKT pathways, which are often dysregulated in cancer.[5]

• Cyclin-Dependent Kinases (CDKs): Inhibition of CDKs can lead to cell cycle arrest.[5]

Inhibition of kinase signaling by isatin.

Conclusion

From its serendipitous discovery as an oxidation product of indigo to its identification as a widespread natural product and a modulator of critical cellular pathways, isatin has proven to be a molecule of enduring scientific interest. Its presence in diverse natural sources suggests a range of physiological roles that are still being elucidated. For researchers and drug development professionals, the isatin scaffold represents a privileged structure with significant potential for the development of novel therapeutics. The detailed protocols and pathway analyses provided in this guide offer a solid foundation for further exploration of this versatile and potent compound.

References

• 1. Novel isatin-derived molecules activate p53 via interference with Mdm2 to promote apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Radiolabeled isatin binding to caspase-3 activation induced by anti-Fas antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiproliferative Activity, Multikinase Inhibition, Apoptosis- Inducing Effects and Molecular Docking of Novel Isatin–Purine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05002B [pubs.rsc.org]
• 6. phcogj.com [phcogj.com]
• 7. Antiangiogenic Potential of Beneficial Sterols from Parotoid Gland Secretion of Indian Common Toads (Duttaphrynus melanostictus) in the Coastal Region of the Indian Subcontinent: An In Vivo to In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peptides Isolated from Amphibian Skin Secretions with Emphasis on Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Purification and characterization of novel antimicrobial peptides from the skin secretion of Hylarana guentheri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. ajpp.in [ajpp.in]
• 15. mdpi.com [mdpi.com]
• 16. collected.jcu.edu [collected.jcu.edu]
• 17. Radiolabeled isatin binding to caspase-3 activation induced by anti-Fas antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Discovery of Novel Isatin-Based p53 Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Isatin from Indole Precursors

For Researchers, Scientists, and Drug Development Professionals

Isatin (B1672199) (1H-indole-2,3-dione) and its derivatives are a pivotal class of heterocyclic compounds, widely recognized for their broad spectrum of biological activities and applications in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the primary synthetic routes to isatins commencing from indole (B1671886) precursors. It details established methodologies, including the Sandmeyer, Stolle, and Gassman syntheses, alongside modern direct oxidation techniques. This guide is designed to be a practical resource, offering detailed experimental protocols, comparative quantitative data, and visual representations of the synthetic pathways to aid in the efficient laboratory synthesis of these valuable compounds.

Direct Oxidation of Indoles

The direct oxidation of the indole nucleus represents a contemporary and often more efficient approach to isatin synthesis, avoiding the multi-step procedures of classical methods. Various oxidizing agents and catalytic systems have been developed to effect this transformation.

Iodine-Mediated Oxidation (I₂/TBHP)

A metal-free approach for the synthesis of isatins involves the use of molecular iodine in combination with tert-butyl hydroperoxide (TBHP) as the oxidant. This method is lauded for its operational simplicity and moderate to good yields.[1][2][3][4]

Experimental Protocol: General Procedure for I₂/TBHP Mediated Oxidation of Indoles [5]

• To a flask containing a stirring solution of the desired indole (0.5 mmol) in dimethyl sulfoxide (B87167) (DMSO, 1 mL) at 80°C, a mixture of iodine (I₂) (0.6 mmol), tert-butyl hydroperoxide (TBHP, 70% in water, 2.5 mmol), and DMSO (6 mL) is added dropwise.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a 5% aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) (10 mL).

• The aqueous layer is extracted with ethyl acetate (B1210297) (3 x 15 mL).

• The combined organic layers are dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the corresponding isatin.

Quantitative Data: I₂/TBHP Mediated Oxidation of Substituted Indoles [5]

Entry	Substrate (Indole)	Product (Isatin)	Yield (%)
1	N-methylindole	N-methylisatin	82
2	Indole	Isatin	65
3	4-Methylindole	4-Methylisatin	89
4	5-Methylindole	5-Methylisatin	64
5	6-Methylindole	6-Methylisatin	87
6	7-Methylindole	7-Methylisatin	73
7	5-Methoxyindole	5-Methoxyisatin	59
8	5-Bromo-N-methylindole	5-Bromo-N-methylisatin	66
9	N-benzylindole	N-benzylisatin	67

Hypervalent Iodine Reagent Oxidation (IBX-SO₃K/NaI)

Experimental Protocol: General Procedure for IBX-SO₃K/NaI Oxidation of Indoles

• To a solution of the N-substituted indole (0.27 mmol) in a 2:1 mixture of DMSO and water (2.7 mL), IBX-SO₃K (3.0 equiv., 0.81 mmol) and sodium iodide (NaI) (1.2 equiv., 0.32 mmol) are added.

• The reaction mixture is stirred at 60°C for 16 hours.

• Upon completion (monitored by TLC), the mixture is diluted with water (30 mL) and extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Quantitative Data: IBX-SO₃K/NaI Oxidation of Substituted Indoles

Entry	Substrate (N-Alkyl Indole)	Product (N-Alkyl Isatin)	Yield (%)
1	N-methylindole	N-methylisatin	85
2	N-ethylindole	N-ethylisatin	82
3	N-propylindole	N-propylisatin	78
4	N-benzylindole	N-benzylisatin	95
5	5-Bromo-N-methylindole	5-Bromo-N-methylisatin	75
6	5-Chloro-N-methylindole	5-Chloro-N-methylisatin	88
7	Methyl 1-methyl-1H-indole-5-carboxylate	Methyl 1-methyl-2,3-dioxoindoline-5-carboxylate	91

Palladium-Catalyzed Oxidation

Palladium catalysts can be employed for the oxidation of indoles to isatins, often using an external oxidant. These methods can offer high efficiency and functional group tolerance.[10][11][12][13]

Experimental Protocol: General Procedure for Palladium-Catalyzed Oxidation of Indoles

A general procedure involves the reaction of an N-substituted indole with a palladium catalyst, such as palladium(II) acetate (Pd(OAc)₂), in the presence of an oxidant like TBHP in a suitable solvent.

• To a solution of the N-substituted indole (0.5 mmol) in a suitable solvent (e.g., acetonitrile), Pd(OAc)₂ (5-10 mol%) is added.

• An oxidant, such as aqueous TBHP (e.g., 1.0 mL of 70% solution), is added to the mixture.

• The reaction is heated (e.g., at 80°C) for a specified time (e.g., 1 hour) and monitored by TLC.

• After completion, the reaction mixture is worked up by extraction with an organic solvent.

• The crude product is purified by column chromatography.

Note: Specific conditions, including catalyst loading, oxidant, solvent, and temperature, may vary depending on the substrate and should be optimized.

Classical Synthetic Methods

While direct oxidation methods are often preferred for their efficiency, classical named reactions remain valuable for the synthesis of isatins, particularly when starting from aniline (B41778) precursors.

Sandmeyer Isatin Synthesis

The Sandmeyer synthesis is a long-established, two-step method for preparing isatins from anilines. The first step involves the formation of an α-(hydroxyimino)acetanilide (isonitrosoacetanilide) intermediate, which is then cyclized in the presence of a strong acid.[14][15][16][17]

Experimental Protocol: Sandmeyer Synthesis of Isatin [16]

Step 1: Synthesis of Isonitrosoacetanilide

• In a 250 mL round-bottom flask, dissolve chloral (B1216628) hydrate (B1144303) (4.5 g, 27.2 mmol) in distilled water (60 mL).

• Sequentially add sodium sulfate decahydrate (B1171855) (65 g, 201.75 mmol), a solution of aniline (2.3 g, 24.7 mmol) in a mixture of fuming hydrochloric acid (2 mL) and distilled water (15 mL), and a solution of hydroxylamine (B1172632) hydrochloride (5.5 g, 79.2 mmol) in distilled water (25 mL).

• Heat the mixture to a vigorous reflux for approximately 10 minutes.

• Allow the mixture to cool to room temperature, during which the isonitrosoacetanilide precipitates.

• Collect the solid by vacuum filtration, wash with water, and air dry.

Step 2: Cyclization to Isatin

• To concentrated sulfuric acid (e.g., 15 mL), cautiously add the dried isonitrosoacetanilide.

• Heat the mixture to 80°C for 10 minutes.

• Pour the cooled reaction mixture onto crushed ice.

• Collect the precipitated crude isatin by vacuum filtration, wash with water, and dry.

Quantitative Data: Sandmeyer Synthesis of Substituted Isatins

Entry	Substrate (Aniline)	Product (Isatin)	Overall Yield (%)
1	Aniline	Isatin	>75[18]
2	4-Bromoaniline	5-Bromoisatin	Not specified
3	4-Chloroaniline	5-Chloroisatin	Not specified
4	4-Methylaniline	5-Methylisatin	Not specified

Stolle Isatin Synthesis

The Stolle synthesis is another classical route to isatins, particularly useful for N-substituted derivatives. It involves the condensation of an N-substituted aniline with oxalyl chloride, followed by a Lewis acid-catalyzed cyclization.[14][19][20][21][22]

Experimental Protocol: General Procedure for Stolle Isatin Synthesis [20]

• React the N-substituted aniline with oxalyl chloride in an inert solvent (e.g., dichloromethane) to form the chlorooxalylanilide intermediate.

• After the reaction is complete, remove the solvent under reduced pressure.

• Treat the crude intermediate with a Lewis acid (e.g., aluminum chloride, AlCl₃) in a suitable solvent (e.g., carbon disulfide or nitrobenzene) and heat to induce cyclization.

• Carefully quench the reaction mixture with ice and acid.

• Isolate and purify the resulting isatin.

Gassman Isatin Synthesis

The Gassman synthesis provides a route to isatins via the formation and subsequent oxidation of a 3-methylthio-2-oxindole intermediate.[18][20][23][24]

Experimental Protocol: General Procedure for Gassman Isatin Synthesis [20]

• React the desired aniline with an α-chloro-α-(methylthio)acetate to form an intermediate.

• Treat this intermediate with a base to induce cyclization to the 3-methylthio-2-oxindole.

• Oxidize the 3-methylthio-2-oxindole using an oxidizing agent (e.g., N-chlorosuccinimide followed by hydrolysis) to yield the isatin.

• Purify the final product, typically by column chromatography.

Visualization of Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the workflows of the key synthetic methods described.

Caption: Workflow for the Direct Oxidation of Indoles to Isatins.

Caption: Workflow for the Sandmeyer Synthesis of Isatins.

References

• 1. Isatin synthesis [organic-chemistry.org]
• 2. Synthesis of Isatins by I2/TBHP Mediated Oxidation of Indoles [organic-chemistry.org]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. Synthesis of Isatins through Direct Oxidation of Indoles with IBX-SO3K/NaI [organic-chemistry.org]
• 7. IBX, 2-Iodoxybenzoic acid [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. BJOC - Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes [beilstein-journals.org]
• 13. researchgate.net [researchgate.net]
• 14. biomedres.us [biomedres.us]
• 15. benchchem.com [benchchem.com]
• 16. Sciencemadness Discussion Board - Synthesis of Isatin - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. synarchive.com [synarchive.com]
• 18. dergipark.org.tr [dergipark.org.tr]
• 19. Synthesis of Isatin_Chemicalbook [chemicalbook.com]
• 20. benchchem.com [benchchem.com]
• 21. synarchive.com [synarchive.com]
• 22. ijcmas.com [ijcmas.com]
• 23. journals.irapa.org [journals.irapa.org]
• 24. researchgate.net [researchgate.net]

Spectroscopic Analysis of Isatin: An In-depth Technical Guide

Introduction: Isatin (B1672199) (1H-indole-2,3-dione) is a versatile heterocyclic compound that serves as a crucial scaffold in medicinal chemistry and drug development. First identified as an oxidation product of indigo (B80030) dye, it is now known to be present in various natural sources and acts as a metabolic derivative of adrenaline in humans.[1][2] The unique structural features of isatin, including its fused aromatic ring, lactam, and ketone functionalities, give rise to a wide range of biological activities. Accurate structural elucidation and characterization are paramount for the synthesis of novel derivatives and for understanding their mechanism of action. This guide provides a comprehensive overview of the key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used to analyze isatin, complete with quantitative data, detailed experimental protocols, and workflow visualizations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of organic molecules. For isatin, ¹H and ¹³C NMR provide unambiguous assignments for each proton and carbon, confirming the core structure.

¹H NMR Spectral Data

The ¹H NMR spectrum of isatin is characterized by signals in the aromatic region corresponding to the four protons on the benzene (B151609) ring and a broad singlet for the N-H proton.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11.0	br s	1H	N-H
~7.65	td	1H	H-6
~7.59	d	1H	H-4
~7.15	td	1H	H-5
~6.95	d	1H	H-7

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

¹³C NMR Spectral Data

The ¹³C NMR spectrum confirms the presence of eight distinct carbon atoms, including the two characteristic carbonyl carbons at the C-2 and C-3 positions.[2]

Chemical Shift (δ) ppm	Assignment
~184.5	C-3 (Ketone C=O)
~159.0	C-2 (Amide C=O)
~150.5	C-7a
~138.5	C-6
~125.0	C-5
~122.5	C-4
~117.5	C-3a
~112.0	C-7

Note: Assignments are based on typical values for isatin and its derivatives.[2][3]

Experimental Protocol for NMR Analysis

• Sample Preparation : Accurately weigh approximately 5-10 mg of the isatin sample. Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube. Ensure the sample is fully dissolved; sonication may be used to aid dissolution.

• Instrument Setup : The analysis is performed on an NMR spectrometer, typically operating at a field strength of 400 MHz or higher.[4] The instrument is locked onto the deuterium (B1214612) signal of the solvent. Shimming is performed to optimize the homogeneity of the magnetic field.

• ¹H NMR Acquisition : A standard one-pulse sequence is used. Key parameters to consider are the spectral width, acquisition time, relaxation delay (D1), and the number of scans. For quantitative results, the relaxation delay should be at least 5 times the longest T1 relaxation time of the protons of interest.[5]

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence (e.g., zgpg30) is typically used to obtain a spectrum where each unique carbon appears as a singlet. A sufficient number of scans must be acquired to achieve an adequate signal-to-noise ratio due to the low natural abundance of ¹³C.[6]

• Data Processing : The acquired Free Induction Decay (FID) is processed by applying a Fourier transform. The resulting spectrum is then phased and baseline-corrected. Chemical shifts are referenced to an internal standard, typically tetramethylsilane (B1202638) (TMS) at 0.00 ppm, or to the residual solvent peak.[7]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. The IR spectrum of isatin clearly indicates the presence of N-H, C=O, and aromatic C=C bonds.

IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Vibration
~3194	Medium, Sharp	N-H Stretch[8]
~1746	Strong	C-3 Ketone C=O Stretch[8]
~1728	Strong	C-2 Amide C=O Stretch[8]
~1615	Strong	Aromatic C=C Stretch[8]
~1470	Medium	C-N Stretch
~750	Strong	C-H Bending (ortho-disubstituted)

Note: The carbonyl region often shows two distinct, strong peaks corresponding to the ketone and amide groups.[8][9]

Experimental Protocol for Solid-State IR Analysis

For solid samples like isatin, several preparation methods are available.[10][11]

Method 1: Thin Solid Film [10]

• Sample Preparation : Dissolve a small amount (~5-10 mg) of isatin in a few drops of a volatile solvent like methylene (B1212753) chloride or acetone.

• Film Deposition : Place a single drop of this solution onto the surface of a clean, dry salt plate (e.g., KBr or NaCl).

• Solvent Evaporation : Allow the solvent to evaporate completely, leaving a thin, solid film of the compound on the plate.

• Data Acquisition : Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum. If the signal is too weak, add another drop of the solution and repeat. If it is too strong, clean the plate and use a more dilute solution.[10]

Method 2: KBr Pellet

• Sample Preparation : Grind a small amount of isatin (1-2 mg) with approximately 100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle. The mixture should be a fine, homogeneous powder.[12]

• Pellet Formation : Transfer the powder to a pellet press. Apply high pressure (several tons) to form a thin, transparent or translucent pellet.

• Data Acquisition : Place the KBr pellet in the sample holder of the FT-IR spectrometer and run the analysis. A background spectrum of air is typically collected first.[13]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It provides the exact molecular weight of the compound and crucial information about its structure through the analysis of fragmentation patterns.

Mass Spectral Data (Electron Ionization)

The mass spectrum of isatin shows a prominent molecular ion peak (M⁺) corresponding to its molecular weight (147 g/mol ).

m/z	Relative Intensity (%)	Assignment
147	~100	[M]⁺ (Molecular Ion)
148	~9	[M+H]⁺ (in ESI)[1][14]
120	High	[M - CO]⁺[1][14]
92	Medium	[M - CO - CO]⁺ or [C₆H₄N]⁺
76	Medium	[C₆H₄]⁺

Note: Fragmentation patterns can vary based on the ionization method used (e.g., Electron Ionization vs. Electrospray Ionization).[15]

Fragmentation Pathway of Isatin

The primary fragmentation pathway for isatin under electron ionization involves the sequential loss of carbon monoxide (CO) molecules. The initial loss of CO from the C-2 position is a characteristic fragmentation for this class of compounds.[1][14]

Caption: Primary fragmentation pathway of the isatin molecular ion.

Experimental Protocol for Mass Spectrometry (LC-MS)

• Sample Preparation : Prepare a stock solution of isatin by dissolving it in an appropriate organic solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.[16]

• Dilution : Take an aliquot (e.g., 100 µL) of the stock solution and dilute it with 1 mL of a suitable solvent mixture (e.g., methanol/water) to a final concentration in the range of 1-10 µg/mL.[16]

• Filtration : If any precipitate is present, the solution must be filtered through a syringe filter (e.g., 0.22 µm) to prevent clogging of the instrument's fluidics.

• Data Acquisition : The sample is introduced into the mass spectrometer, often via a liquid chromatography (LC) system. Electrospray ionization (ESI) is a common technique for LC-MS, which generates ions from the liquid phase.[14][17] The mass analyzer (e.g., quadrupole, ion trap, TOF) separates the ions based on their m/z ratio.[18]

• Data Analysis : The resulting mass spectrum is analyzed to identify the molecular ion peak and characteristic fragment ions. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition by providing a highly accurate mass measurement.[19]

Integrated Spectroscopic Analysis Workflow

A combination of these techniques provides a complete and unambiguous characterization of isatin. The workflow below illustrates the logical progression from sample preparation to final structural confirmation.

References

• 1. scispace.com [scispace.com]
• 2. Investigation of Newly Synthesized Fluorinated Isatin-Hydrazones by In Vitro Antiproliferative Activity, Molecular Docking, ADME Analysis, and e-Pharmacophore Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H and 13C NMR study of 1‐substituted isatins and their corresponding 3‐(dicyanomethylidene)indol‐2‐ones | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. NMR Spectroscopy [www2.chemistry.msu.edu]
• 8. researchgate.net [researchgate.net]
• 9. Experimental and theoretical vibrational study of isatin, its 5-(NO2, F, Cl, Br, I, CH3) analogues and the isatinato anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. webassign.net [webassign.net]
• 12. eng.uc.edu [eng.uc.edu]
• 13. scribd.com [scribd.com]
• 14. Synthesis and Fragmentation Behavior Study of n-alkyl/benzyl Isatin Derivatives Present in Small/Complex Molecules: Precursor for the Preparation of Biological Active Heterocycles -Mass Spectrometry Letters [koreascience.kr]
• 15. fiveable.me [fiveable.me]
• 16. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 17. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

solubility and stability of isatin in different solvents

An In-depth Technical Guide to the Solubility and Stability of Isatin (B1672199) in Various Solvents

Introduction

Isatin (1H-indole-2,3-dione) is an endogenous heterocyclic compound found in mammalian tissues and fluids, and it is a versatile precursor in organic synthesis.[1] Its unique structure, featuring a fused aromatic ring with a γ-lactam and a ketone moiety, allows it to serve as both an electrophile and a nucleophile, leading to a wide range of chemical reactions and biological activities.[1][2] Derivatives of isatin have demonstrated significant potential as anticonvulsant, anti-inflammatory, antibacterial, and anticancer agents.[1][3] For researchers, scientists, and drug development professionals, a thorough understanding of isatin's solubility and stability in different solvent systems is paramount for designing synthetic routes, formulating pharmaceutical products, and ensuring the accuracy and reproducibility of experimental results.

This technical guide provides a comprehensive overview of the solubility and stability of isatin, presenting quantitative data, detailed experimental protocols, and visualizations of key processes to aid in its practical application.

Solubility of Isatin

The solubility of isatin varies significantly with the choice of solvent and temperature. Generally, it exhibits low solubility in water and nonpolar solvents like toluene, but is considerably more soluble in polar organic solvents.[4][5] The dissolution process in most green solvents has been shown to be endothermic, spontaneous, and entropy-driven.[6]

Quantitative Solubility Data

The solubility of isatin generally increases with a rise in temperature across all tested solvents.[5][7] The following tables summarize the mole fraction and mass fraction solubility data from various studies.

Table 1: Mole Fraction (x₁) Solubility of Isatin in Various Solvents at Different Temperatures (K)

Solvent	298.15 K	308.15 K	318.15 K	328.15 K	338.15 K	Reference
Water	5.14 x 10⁻⁵	7.97 x 10⁻⁵	1.21 x 10⁻⁴	1.79 x 10⁻⁴	2.59 x 10⁻⁴	[6]
Toluene	2.56 x 10⁻⁴	3.09 x 10⁻⁴	3.70 x 10⁻⁴	-	-	[5]
Dichloromethane (B109758)	4.88 x 10⁻⁴	6.27 x 10⁻⁴	7.96 x 10⁻⁴	-	-	[5]
Ethyl Acetate (B1210297)	1.93 x 10⁻³	2.69 x 10⁻³	3.66 x 10⁻³	-	-	[5]
Acetonitrile (B52724)	2.50 x 10⁻³	3.75 x 10⁻³	5.43 x 10⁻³	-	-	[5]
Ethanol	4.09 x 10⁻³	5.75 x 10⁻³	7.91 x 10⁻³	1.07 x 10⁻²	1.42 x 10⁻²	[6]
Isopropanol (IPA)	4.19 x 10⁻³	5.92 x 10⁻³	8.16 x 10⁻³	1.10 x 10⁻²	1.44 x 10⁻²	[6]
2-Butanol	5.16 x 10⁻³	7.15 x 10⁻³	9.71 x 10⁻³	1.29 x 10⁻²	1.69 x 10⁻²	[6]
Acetone (B3395972)	7.37 x 10⁻³	9.47 x 10⁻³	1.20 x 10⁻²	-	-	[5]
Propylene Glycol (PG)	6.73 x 10⁻³	9.17 x 10⁻³	1.23 x 10⁻²	1.63 x 10⁻²	2.13 x 10⁻²	[6]
Ethylene Glycol (EG)	7.54 x 10⁻³	1.05 x 10⁻²	1.43 x 10⁻²	1.91 x 10⁻²	2.52 x 10⁻²	[6]
1,4-Dioxane (B91453)	1.02 x 10⁻²	1.35 x 10⁻²	1.78 x 10⁻²	-	-	[5]
Tetrahydrofuran (THF)	2.21 x 10⁻²	2.69 x 10⁻²	3.27 x 10⁻²	-	-	[5]
Polyethylene Glycol 400 (PEG-400)	9.85 x 10⁻²	1.18 x 10⁻¹	1.41 x 10⁻¹	1.66 x 10⁻¹	1.95 x 10⁻¹	[6]
N,N-Dimethylformamide (DMF)	4.96 x 10⁻²	5.79 x 10⁻²	6.73 x 10⁻²	-	-	[5]
Transcutol	5.23 x 10⁻¹	5.69 x 10⁻¹	6.15 x 10⁻¹	6.60 x 10⁻¹	7.03 x 10⁻¹	[6]

| Carbitol | 5.20 x 10⁻¹ | - | - | - | - |[8] |

Table 2: Mass Fraction (Sₘ) Solubility of Isatin in Various Solvents (kg·kg⁻¹) at 298.15 K

Solvent	Mass Fraction (Sₘ) at 298.15 K	Reference
Water	4.20 x 10⁻⁴	[6]
Ethyl Acetate (EA)	9.54 x 10⁻³	[6]
2-Butanol	1.03 x 10⁻²	[6]
Isopropanol (IPA)	1.04 x 10⁻²	[6]
Ethanol	1.31 x 10⁻²	[6]
Propylene Glycol (PG)	1.32 x 10⁻²	[6]
Ethylene Glycol (EG)	1.80 x 10⁻²	[6]
Polyethylene Glycol 400 (PEG-400)	4.02 x 10⁻²	[6]

| Transcutol | 1.20 |[6] |

The solubility order of isatin in several common organic solvents is: DMF > THF > 1,4-dioxane > acetone > acetonitrile > ethyl acetate > dichloromethane > toluene.[5][9] Solvents like DMF, THF, and 1,4-dioxane are particularly effective for dissolving isatin.[5] Due to its low solubility at lower temperatures and relatively high solubility at higher temperatures, ethyl acetate is considered a suitable solvent for recrystallization.[5]

Stability of Isatin

The stability of isatin in solution is influenced by factors such as pH, the presence of oxidizing agents, and the nature of the solvent (protic vs. aprotic). Key degradation and reaction pathways include hydrolysis, oxidation, and deprotonation.

Hydrolysis

The γ-lactam ring in the isatin molecule is susceptible to hydrolysis. The rate and mechanism of this hydrolysis are highly dependent on pH.[10] Studies have shown a complex relationship, with reaction rates exhibiting first- and second-order dependence on hydroxide (B78521) ion concentration, as well as a pH-independent pathway. This suggests the formation of tetrahedral intermediates in different protonic states that subsequently break down to yield the final hydrolysis product, isatic acid (2-aminophenyl)glyoxylic acid.[10]

Oxidation

Isatin can be oxidized to isatoic anhydride, a valuable compound in medicinal chemistry and herbicide production.[3][11] This reaction can be achieved using various oxidizing agents. For instance, reacting isatin with chromic acid in an acetic acid solution or using hydrogen peroxide (H₂O₂) under mild, neutral conditions with an organoselenium catalyst will yield isatoic anhydride.[3][11]

Deprotonation in Aprotic Solvents

In aprotic solvents, the N-H proton of isatin can be removed by strong bases, such as the fluoride (B91410) anion (F⁻), to form isatin anions.[12] This deprotonation is a reversible process; in the presence of a proton donor, the anion will revert to the neutral isatin molecule.[12] This reactivity is crucial for many synthetic transformations involving N-substituted isatin derivatives.

Caption: Factors influencing the stability and reactivity of isatin.

Experimental Protocols

Accurate determination of solubility and stability is critical. The following are detailed methodologies for key experiments.

Protocol 1: Isothermal Shake-Flask Method for Solubility Determination

This gravimetric method is widely used to determine the equilibrium solubility of a compound at a constant temperature.[13][14]

Apparatus:

• Constant temperature water bath or shaker with temperature control (±0.1 K).

• Sealed glass vials (e.g., 20 mL screw-cap vials).

• Analytical balance (±0.0001 g).

• Vortex mixer.

• Syringes with filters (e.g., 0.45 µm PTFE).

• Oven or vacuum desiccator.

• Analytical instrumentation for concentration analysis (e.g., HPLC, UV-Vis Spectrophotometer).[15]

Procedure:

• Preparation: Add an excess amount of isatin to a pre-weighed glass vial. Record the mass.

• Solvent Addition: Add a known mass or volume of the desired solvent to the vial.

• Equilibration: Securely seal the vials and place them in the constant temperature shaker/bath. Agitate the vials for a sufficient time to reach equilibrium (typically 24-72 hours).[13]

• Settling: After the equilibration period, stop the agitation and allow the vials to rest in the temperature bath for at least 2-4 hours to allow the undissolved solid to settle.[13]

• Sampling: Carefully withdraw a sample of the clear supernatant using a syringe pre-heated to the experimental temperature. Immediately attach a filter to the syringe and dispense the clear solution into a pre-weighed vial.

• Analysis (Gravimetric): Record the mass of the filtered solution. Evaporate the solvent in an oven at a suitable temperature until a constant weight of the dried isatin residue is achieved. Record the final mass.

• Analysis (Instrumental): Alternatively, dilute the filtered solution with a known volume of solvent and determine the concentration of isatin using a validated analytical method like HPLC or UV-Vis spectrophotometry against a calibration curve.[13][15]

• Calculation: Calculate the solubility in terms of mole fraction or mass fraction based on the mass of the dissolved isatin and the mass of the solvent.

References

• 1. researchgate.net [researchgate.net]
• 2. ijise.in [ijise.in]
• 3. journals.irapa.org [journals.irapa.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of Structure on Charge Distribution in the Isatin Anions in Aprotic Environment: Spectral Study [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. ymerdigital.com [ymerdigital.com]

investigating the endogenous role of isatin in mammals

An In-depth Technical Guide on the Endogenous Role of Isatin (B1672199) in Mammals

Introduction

Isatin (1H-indole-2,3-dione) is an endogenous indole (B1671886) derivative that has garnered significant scientific interest due to its wide distribution in mammalian tissues and body fluids and its diverse range of biological activities.[1][2][3] Initially identified as a component of "tribulin," an endogenous monoamine oxidase (MAO) inhibitor, isatin is now recognized as a pleiotropic molecule.[2][4] Its concentrations are known to fluctuate, notably increasing in response to stress, which suggests its potential as a biomarker and a mediator of physiological stress responses.[5][6][7][8] Isatin interacts with a multitude of molecular targets, thereby modulating critical signaling pathways. This technical guide provides a comprehensive overview of the endogenous role of isatin, its biosynthesis, distribution, and its influence on key signaling pathways, along with detailed experimental protocols for its study.

Biosynthesis and Distribution of Endogenous Isatin

The formation of isatin is a multi-step process involving both host and microbial enzymes, primarily originating from the essential amino acid tryptophan.[9] There are two main proposed pathways for isatin biosynthesis: a host pathway and a bacterial pathway, with the latter, occurring in the gut, thought to be the major contributor.[9]

A simplified diagram of the dual pathways of isatin biosynthesis from tryptophan.

Quantitative Distribution of Isatin

Isatin is widely distributed throughout mammalian tissues and body fluids, with concentrations varying significantly depending on the tissue and physiological state.[1][8]

Tissue/Fluid	Species	Concentration Range	Reference
Brain	Rat	0.1 - 1.3 µM	[10]
Heart	Rat	~0.1 µM	[11]
Liver	Rat	~0.05 µM	[11]
Kidney	Rat	~0.1 µM	[11]
Seminal Vesicles	Rat	47.4 - 79 µM	[10][11]
Vas Deferens	Rat	47.4 - 79 µM	[10][11]
Blood/Plasma	Human/Rat	Can exceed 1 µM	[5][6][7][8]
Urine	Human	0.4 - 3.2 mg/mmol creatinine	[7]

Physiological and Pathological Roles of Isatin

Modulation of the Monoamine Oxidase System

Isatin is a well-characterized endogenous inhibitor of monoamine oxidase (MAO), with a greater selectivity for MAO-B over MAO-A.[4][12][13][14] By inhibiting MAO, particularly MAO-B, isatin can increase the levels of dopamine (B1211576) in the brain.[12][14] This has led to investigations into its potential therapeutic role in neurodegenerative conditions like Parkinson's disease, where it has been shown to prevent dopamine depletion in animal models.[12]

Role in Stress and Anxiety

The levels of endogenous isatin are significantly increased under conditions of stress.[5][6][7] It exhibits a dualistic effect on behavior; at lower doses, it is anxiogenic, while at higher doses, it has sedative effects.[5][6][7] This suggests that isatin may act as an endogenous modulator of stress and anxiety responses.[9]

Neuroprotective Effects

In various experimental models of neurodegeneration, isatin has demonstrated significant neuroprotective properties, particularly at higher doses (e.g., 100 mg/kg).[1][3][15] Its neuroprotective mechanisms are believed to be multifaceted, involving the modulation of multiple cellular pathways and interaction with a wide array of isatin-binding proteins.[1][3][15]

Anticancer Potential

Isatin and its derivatives have shown promise as anticancer agents due to their anti-proliferative and pro-apoptotic effects on various cancer cell lines.[16][17][18][19][20] These effects are mediated through the modulation of key signaling pathways involved in cell cycle regulation and apoptosis, such as the PI3K/Akt and MAPK/ERK pathways.[17][20]

Signaling Pathways Modulated by Isatin

Antagonism of ANP and NO Signaling

One of the most potent actions of isatin is its antagonism of the atrial natriuretic peptide (ANP) and nitric oxide (NO) signaling pathways.[5][6][10] Isatin inhibits the ANP-stimulated particulate guanylate cyclase and the NO-stimulated soluble guanylate cyclase, leading to a decrease in cyclic GMP (cGMP) levels.[20]

References

• 1. benchchem.com [benchchem.com]
• 2. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 4. Atrial Natriuretic Peptide (ANP) Competitive ELISA Kit (EIAANP) - Invitrogen [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Expeditious Extraction of Histones from Limited Cells or Tissue samples and Quantitative Top-Down Proteomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isatin (indole-2,3-dione) in urine and tissues. Detection and determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cosmobiousa.com [cosmobiousa.com]
• 9. Tryptophan Metabolites as Mediators of Microbiota-Gut-Brain Communication: Focus on Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 11. The evaluation of isatin analogues as inhibitors of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. kamiyabiomedical.com [kamiyabiomedical.com]
• 13. Assembling of phenyl substituted halogens in the C3-position of substituted isatins by mono wave assisted synthesis: development of a new class of monoamine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A Neuroprotective Dose of Isatin Causes Multilevel Changes Involving the Brain Proteome: Prospects for Further Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Research of Pesticide Metabolites in Human Brain Tumor Tissues by Chemometrics-Based Gas Chromatography–Mass Spectrometry Analysis for a Hypothetical Correlation between Pesticide Exposure and Risk Factor of Central Nervous System Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Development of guanine analyzer to measure activity of guanylate cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Effect of isatin on nitric oxide-stimulated soluble guanylate cyclase from human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantum Chemical Studies of Isatin and Its Derivatives: A Technical Guide for Drug Discovery

An in-depth exploration of the theoretical and experimental methodologies used to characterize isatin (B1672199) and its derivatives, providing a foundation for rational drug design and development.

Isatin (1H-indole-2,3-dione) and its derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] The significant therapeutic potential of these molecules has spurred extensive research into their synthesis, characterization, and structure-activity relationships (SAR). Quantum chemical studies, in conjunction with experimental techniques, have emerged as a powerful tool to elucidate the electronic structure, reactivity, and spectroscopic properties of isatin derivatives, thereby guiding the design of novel and more potent therapeutic agents.[6][7][8] This technical guide provides a comprehensive overview of the quantum chemical methodologies and experimental protocols employed in the study of isatin and its derivatives, aimed at researchers, scientists, and professionals in the field of drug development.

Core Principles of Quantum Chemical Analysis

Quantum chemical calculations, particularly Density Functional Theory (DFT), are instrumental in understanding the molecular properties of isatin derivatives at the electronic level.[7][9] These computational methods allow for the prediction of various molecular descriptors that are crucial for interpreting experimental results and predicting biological activity.

A typical workflow for the quantum chemical analysis of isatin derivatives involves several key steps, from initial molecular modeling to the correlation of calculated parameters with experimental data. This process is crucial for establishing robust Quantitative Structure-Activity Relationship (QSAR) models.[10][11]

Caption: A generalized workflow for quantum chemical and experimental studies of isatin derivatives.

Key Quantum Chemical Descriptors

Several quantum chemical descriptors are routinely calculated to characterize isatin and its derivatives. These parameters provide insights into the molecule's stability, reactivity, and potential biological interactions.

Descriptor	Symbol	Significance in Drug Design
Highest Occupied Molecular Orbital Energy	EHOMO	Relates to the electron-donating ability of a molecule. Higher EHOMO values suggest a greater tendency to donate electrons to an appropriate acceptor.[12]
Lowest Unoccupied Molecular Orbital Energy	ELUMO	Relates to the electron-accepting ability of a molecule. Lower ELUMO values indicate a greater propensity to accept electrons.[12]
HOMO-LUMO Energy Gap	ΔE = ELUMO - EHOMO	A crucial indicator of molecular stability and reactivity. A larger energy gap implies higher stability and lower reactivity.[8][13]
Global Hardness	η = (ELUMO - EHOMO) / 2	Measures the resistance to change in the electron distribution or charge transfer.[8]
Global Softness	S = 1 / (2η)	The reciprocal of hardness, indicating the capacity of a molecule to receive electrons.[8]
Electronegativity	χ = -(EHOMO + ELUMO) / 2	Represents the ability of a molecule to attract electrons.[8]
Electrophilicity Index	ω = χ² / (2η)	A measure of the energy lowering due to maximal electron flow between a donor and an acceptor.[8]
Dipole Moment	µ	Indicates the overall polarity of a molecule, which influences its solubility and ability to cross biological membranes.

Computational Methodologies: A Closer Look

The accuracy of quantum chemical calculations is highly dependent on the chosen level of theory and basis set. For isatin and its derivatives, Density Functional Theory (DFT) with various functionals has been widely adopted.

Density Functional Theory (DFT)

DFT methods are popular due to their favorable balance between computational cost and accuracy. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is commonly employed for geometry optimization and the calculation of electronic properties of isatin derivatives.[7][13]

Typical Computational Protocol:

• Structure Drawing and Initial Optimization: The 2D structure of the isatin derivative is drawn using a chemical drawing software and converted to a 3D structure. An initial geometry optimization is often performed using a molecular mechanics force field.

• Quantum Mechanical Geometry Optimization: The geometry is then fully optimized using a DFT method, for example, at the B3LYP/6-311G++(2d,2p) level of theory.[13] This process finds the lowest energy conformation of the molecule.

• Frequency Calculations: To confirm that the optimized structure corresponds to a true energy minimum, vibrational frequency calculations are performed at the same level of theory. The absence of imaginary frequencies indicates a stable structure. These calculations also provide theoretical infrared (IR) spectra.

• Calculation of Properties: Following successful optimization, various electronic and reactivity descriptors are calculated.

Experimental Protocols for Validation

Experimental data is essential for validating the results of quantum chemical calculations and for determining the biological activity of the synthesized compounds.

Synthesis of Isatin Derivatives

A variety of synthetic routes are available for the preparation of isatin and its derivatives.[4][14][15] A common method involves the reaction of isatin with different primary amines to form Schiff bases.

General Protocol for Schiff Base Synthesis: [16]

• Dissolve isatin in a suitable solvent, such as absolute ethanol (B145695) or glacial acetic acid.

• Add an equimolar amount of the desired aromatic or heterocyclic primary amine.

• Reflux the reaction mixture for a specified period (e.g., 2-3 hours).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool, leading to the precipitation of the product.

• Filter, wash, and recrystallize the solid product to obtain the pure Schiff base derivative.

Spectroscopic Characterization

The synthesized compounds are characterized using various spectroscopic techniques to confirm their structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to determine the chemical environment of the hydrogen and carbon atoms in the molecule, respectively.[3][17] For example, the N-H proton of the isatin ring typically appears as a singlet at a high chemical shift (δ ≈ 11-12 ppm) in DMSO-d₆.[3]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. Characteristic peaks for isatin derivatives include the C=O stretching vibrations of the lactam and ketone groups, and the N-H stretching vibration.[2][18]

• Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight of the synthesized compounds and to study their fragmentation patterns.[2][18]

Biological Activity Assays

The therapeutic potential of isatin derivatives is assessed through various in vitro and in vivo biological assays.

• Antimicrobial Activity: The antimicrobial activity is often evaluated using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against various bacterial and fungal strains.[8][19]

• Anticancer Activity: The cytotoxic effects of the compounds on different cancer cell lines (e.g., HeLa, A549, HepG2) are typically assessed using the MTT assay.[16][20] The IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth, is determined.

• Enzyme Inhibition Assays: For targeted drug design, the inhibitory activity of isatin derivatives against specific enzymes, such as cyclin-dependent kinases (CDKs) or viral proteases, is measured.[6][10]

Structure-Activity Relationship (SAR) and Drug Design

By combining computational and experimental data, researchers can establish Structure-Activity Relationships (SAR) that provide insights into how the structural modifications of the isatin scaffold affect its biological activity.[11][19]

The following diagram illustrates the interplay between different research domains in the rational design of novel isatin-based drugs.

Caption: An integrated workflow for the rational design and development of isatin-based drug candidates.

Conclusion

The integration of quantum chemical studies with experimental synthesis and biological evaluation provides a powerful paradigm for the discovery and development of novel isatin-based therapeutic agents. DFT calculations offer profound insights into the molecular properties that govern the reactivity and biological activity of these compounds. The detailed methodologies and data presented in this guide serve as a valuable resource for researchers dedicated to harnessing the therapeutic potential of the isatin scaffold. Future directions in this field will likely involve the use of more advanced computational techniques, such as machine learning and artificial intelligence, to build more predictive QSAR models and accelerate the drug discovery process.

References

• 1. Computational analysis of 3-monosubstituted isatin derivatives for physicochemical properties and drug-likeness | Mihalev | Scripta Scientifica Pharmaceutica [journals.mu-varna.bg]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Designing and Synthesis of New Isatin Derivatives as Potential CDK2 Inhibitors [mdpi.com]
• 4. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Designing and Synthesis of New Isatin Derivatives as Potential CDK2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]
• 10. QSAR and molecular docking studies of isatin and indole derivatives as SARS 3CLpro inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Tutorial: Molecular Descriptors in QSAR [people.chem.ucsb.edu]
• 13. kijoms.uokerbala.edu.iq [kijoms.uokerbala.edu.iq]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. Spectroscopic studies on Isatin-3-Semicarbazone and Isatin-3-Thiosemicarbazone | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. A survey of isatin hybrids and their biological properties - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Investigation of Newly Synthesized Fluorinated Isatin-Hydrazones by In Vitro Antiproliferative Activity, Molecular Docking, ADME Analysis, and e-Pharmacophore Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of Isatin-Based Dyes in Dye-Sensitized Solar Cells: A Detailed Guide for Researchers

Introduction:

Isatin (B1672199) (1H-indole-2,3-dione), a versatile heterocyclic compound, has emerged as a promising scaffold for the development of organic dyes in dye-sensitized solar cells (DSSCs). Its inherent electron-accepting nature, coupled with the ease of functionalization at various positions, allows for the fine-tuning of photophysical and electrochemical properties. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in exploring the potential of isatin-based dyes in the field of solar energy conversion. Isatin-derived dyes are typically designed following a Donor-π Bridge-Acceptor (D-π-A) architecture, where the isatin moiety can act as a potent electron acceptor or be integrated into the π-bridge, influencing the intramolecular charge transfer (ICT) characteristics crucial for efficient DSSC performance.

Molecular Design and Signaling Pathways

The efficiency of a DSSC is intrinsically linked to the molecular design of the sensitizing dye. For isatin-based dyes, the D-π-A and D-A-π-A architectures are prevalent. In a typical D-A-π-A design, an electron-donating group (D) is connected to an auxiliary acceptor (A), which is then linked via a π-bridge to the final electron acceptor/anchoring group (A). This strategic arrangement facilitates a cascade of electron transfer upon photoexcitation, promoting efficient charge separation and injection into the semiconductor's conduction band.

Figure 1: Electron transfer processes in an isatin-based DSSC.

Experimental Protocols

Synthesis of Isatin-Based Dyes (General Procedure)

The synthesis of isatin-based dyes often involves a condensation reaction, such as the Knoevenagel condensation, between an isatin derivative and a suitable electron donor or π-bridge containing an active methylene (B1212753) group.

Example: Synthesis of a D-π-A Isatin Dye

• Synthesis of the Donor-π Bridge Intermediate:

  • An appropriate electron donor (e.g., a triphenylamine (B166846) derivative) is coupled with a π-bridge containing a formyl group (e.g., thiophene-2-carbaldehyde) via a suitable cross-coupling reaction (e.g., Suzuki or Heck coupling).

  • The resulting product is purified by column chromatography.

• Knoevenagel Condensation:

  • Equimolar amounts of the Donor-π bridge intermediate and an N-substituted isatin (e.g., N-hexylisatin) are dissolved in a suitable solvent such as chloroform (B151607) or ethanol.

  • A catalytic amount of a base, like piperidine (B6355638) or pyrrolidine, is added to the mixture.

  • The reaction mixture is refluxed for 4-24 hours, and the progress is monitored by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate) to yield the final isatin-based dye.

• Characterization:

  • The structure of the synthesized dye is confirmed using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

  • The photophysical properties (UV-Vis absorption and fluorescence) are characterized in a suitable solvent (e.g., dichloromethane (B109758) or ethanol).

Fabrication of Dye-Sensitized Solar Cells

The following protocol outlines the fabrication of a DSSC using a synthesized isatin-based dye.

Figure 2: Experimental workflow for DSSC fabrication.

Materials and Reagents:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste (e.g., P25)

• Synthesized isatin-based dye

• Solvent for dye solution (e.g., ethanol, acetonitrile, or a mixture)

• Platinum or carbon-based counter electrode material

• Iodide-based electrolyte (e.g., 0.5 M KI and 0.05 M I₂ in a mixture of ethylene (B1197577) glycol and acetonitrile)

• Thermoplastic sealant (e.g., Surlyn®)

Protocol:

• Photoanode Preparation:

  • Clean the FTO glass substrates by sonicating sequentially in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Deposit a thin layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor-blade technique. A Scotch tape can be used as a spacer to control the thickness.

  • Dry the TiO₂ film in air and then sinter it by gradually heating to 450-500°C for 30 minutes to ensure good particle necking and remove organic binders.

  • Allow the photoanode to cool down to room temperature.

• Dye Sensitization:

  • Prepare a dye solution of the isatin-based dye (typically 0.3-0.5 mM) in a suitable solvent.

  • Immerse the sintered TiO₂ photoanode into the dye solution and keep it in a sealed container in the dark for 12-24 hours to ensure complete dye adsorption.

  • After sensitization, rinse the photoanode with the same solvent used for the dye solution to remove any non-adsorbed dye molecules and then dry it.

• Counter Electrode Preparation:

  • Clean another FTO glass substrate as described in step 1.

  • Deposit a thin layer of platinum (e.g., by sputtering or from a chloroplatinic acid solution followed by heating) or a carbon-based material onto the conductive side of the FTO glass.

• Cell Assembly:

  • Place a thermoplastic sealant frame on the dye-sensitized photoanode.

  • Carefully place the counter electrode on top of the sealant, with the conductive sides facing each other.

  • Heat the assembly on a hot plate at around 100-120°C with gentle pressure to seal the cell.

• Electrolyte Injection:

  • Introduce the iodide-based electrolyte into the cell through pre-drilled holes in the counter electrode via vacuum backfilling or capillary action.

  • Seal the holes with a small piece of sealant and a microscope cover slip to prevent electrolyte leakage.

Characterization of DSSCs

Photovoltaic Performance Measurement:

• The current density-voltage (J-V) characteristics of the fabricated DSSCs are measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²).

• From the J-V curve, the key photovoltaic parameters are determined:

  • Open-circuit voltage (Voc): The maximum voltage when the current is zero.

  • Short-circuit current density (Jsc): The maximum current density when the voltage is zero.

  • Fill factor (FF): A measure of the "squareness" of the J-V curve, calculated as (Jmax × Vmax) / (Jsc × Voc).

  • Power conversion efficiency (PCE or η): The overall efficiency of the cell, calculated as (Jsc × Voc × FF) / Pin, where Pin is the incident light power density.

Incident Photon-to-Current Conversion Efficiency (IPCE):

• IPCE, also known as external quantum efficiency (EQE), is measured as a function of wavelength to determine the spectral response of the solar cell.

• IPCE is calculated using the formula: IPCE(λ) = (1240 × Jsc(λ)) / (λ × Pin(λ)), where λ is the wavelength of incident light.

Data Presentation

The performance of various isatin-based dyes in DSSCs is summarized in the table below. This allows for a direct comparison of their photovoltaic parameters.

Dye ID	Donor (D)	π-Bridge	Acceptor (A)	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
IS-1	Thieno[3,2-b]indole	Thiophene	2-Cyanoacrylic acid	6.87	0.61	0.65	2.72
IS-2	Thieno[3,2-b]indole	Thiophene	2-Cyanoacrylic acid	7.15	0.61	0.64	2.79
IS-3	Thieno[3,2-b]indole	Thiophene	2-Cyanoacrylic acid	7.23	0.62	0.64	2.87
IS-4	Thieno[3,2-b]indole	Thiophene	2-Cyanoacrylic acid	7.59	0.62	0.64	3.02
IS-5	Thieno[3,2-b]indole	Thiophene	2-Cyanoacrylic acid	6.13	0.62	0.63	2.40
IS-9	Thieno[3,2-b]indole	Thiophene	5-(Methylene)barbituric acid	0.87	0.53	0.68	0.32

Note: The performance of DSSCs can be influenced by various factors including the specific fabrication conditions, electrolyte composition, and TiO₂ film properties. The data presented here is for comparative purposes based on the cited literature.

Stability and Degradation

The long-term stability of DSSCs is a critical factor for their commercial viability. For isatin-based dyes, potential degradation pathways include:

• Photodegradation: The dye molecule may undergo irreversible chemical changes upon prolonged exposure to light, leading to a loss of absorption and efficiency.

• Thermal Degradation: High operating temperatures can cause desorption of the dye from the TiO₂ surface or chemical degradation of the dye and electrolyte components.

• Chemical Degradation: The dye can be degraded by components of the electrolyte, such as nucleophilic attack by iodide ions.

To improve stability, molecular design strategies can be employed, such as introducing bulky groups to shield the dye core from the electrolyte and designing more robust anchoring groups for stronger binding to the TiO₂ surface.

Conclusion

Isatin and its derivatives represent a versatile and promising class of organic sensitizers for dye-sensitized solar cells. Their tunable electronic properties, achieved through strategic molecular design, allow for the development of efficient light-harvesting materials. The protocols and data presented in this document provide a comprehensive guide for researchers to synthesize, fabricate, and characterize DSSCs based on isatin dyes, paving the way for further advancements in this exciting field of renewable energy.

Application Notes and Protocols: Isatin as a Potent Inhibitor for Caspase-3 Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isatin (B1672199) (1H-indole-2,3-dione) and its derivatives have emerged as a significant class of inhibitors for caspase-3, a key executioner enzyme in the apoptotic pathway. Caspases, a family of cysteine-aspartic proteases, play a crucial role in the tightly regulated process of programmed cell death.[1][2] The activation of effector caspases, such as caspase-3 and -7, leads to the cleavage of specific cellular substrates, resulting in the characteristic morphological and biochemical hallmarks of apoptosis.[2] Dysregulation of apoptosis is implicated in a variety of diseases, including cancer, neurodegenerative disorders, and autoimmune diseases. Therefore, the identification and characterization of potent and selective caspase inhibitors are of great interest for both therapeutic intervention and as research tools to study apoptotic pathways.

Isatin sulfonamides, in particular, have been identified as a promising class of non-peptide, potent, and selective inhibitors of caspase-3 and -7.[2][3] These small molecules offer the potential for good cell permeability and favorable pharmacokinetic properties compared to peptide-based inhibitors. This document provides detailed application notes and protocols for utilizing isatin and its derivatives as inhibitors in caspase-3 enzyme assays, intended for researchers, scientists, and professionals in the field of drug development.

Data Presentation: Inhibitory Activity of Isatin Derivatives against Caspase-3

The inhibitory potency of various isatin derivatives against caspase-3 is typically determined by in vitro enzyme assays and is often expressed as the half-maximal inhibitory concentration (IC50). The following tables summarize the IC50 values for a selection of isatin sulfonamide and triazole derivatives, providing a comparative overview of their structure-activity relationships (SAR).

Table 1: IC50 Values of Isatin Sulfonamide Derivatives against Caspase-3

Compound ID	R Group (at N-1 position)	R' Group (at C-5 position)	Caspase-3 IC50 (µM)	Reference
20d	-CH2CONH(4-Cl-Ph)	5-(2-(phenoxymethyl)pyrrolidin-1-yl)sulfonyl	2.33	[2]
20a	-CH2CONH(Ph)	5-(2-(phenoxymethyl)pyrrolidin-1-yl)sulfonyl	11.24	[2]
20c	-CH2CONH(4-F-Ph)	5-(2-(phenoxymethyl)pyrrolidin-1-yl)sulfonyl	8.56	[2]
20f	-CH2CONH(2-Cl-Ph)	5-(2-(phenoxymethyl)pyrrolidin-1-yl)sulfonyl	14.72	[2]
19a	-CH2CONH(Ph)	5-(pyrrolidin-1-yl)sulfonyl	45.31	[2]
19d	-CH2CONH(4-Cl-Ph)	5-(pyrrolidin-1-yl)sulfonyl	38.62	[2]
Unsubstituted Isatin	H	H	>100	[2]
Ac-DEVD-CHO (Control)	N/A	N/A	0.016	[2]

Table 2: IC50 Values of Isatin Triazole Derivatives against Caspase-3

Compound ID	Modification	Caspase-3 IC50 (nM)	Reference
7f	(S)-1-((1-(2,3-dihydrobenzo[b][2][4]dioxin-6-yl)-1H-1,2,3-triazol-4-yl)methyl)-5-((2-(methoxymethyl)pyrrolidin-1-yl)sulfonyl)indoline-2,3-dione	17	[5]
8g	(S)-1-((1-benzyl-1H-1,2,3-triazol-5-yl)methyl)-5-((2-(methoxymethyl)pyrrolidin-1-yl)sulfonyl)indoline-2,3-dione	9	[5]
38	Triazole-containing isatin analog	5.6	[6]
40	Triazole-containing isatin analog	4.5	[6]

Experimental Protocols

In Vitro Fluorometric Caspase-3 Enzyme Assay

This protocol describes a standard method for determining the inhibitory activity of isatin compounds against purified recombinant human caspase-3. The assay is based on the cleavage of the fluorogenic substrate Ac-DEVD-AMC (N-acetyl-Asp-Glu-Val-Asp-7-amino-4-methylcoumarin), which releases the fluorescent AMC moiety upon cleavage by active caspase-3.

Materials:

• Recombinant human caspase-3

• Isatin inhibitor stock solutions (in DMSO)

• Caspase-3 substrate: Ac-DEVD-AMC (stock solution in DMSO)

• Assay Buffer: 20 mM HEPES, pH 7.4, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS, 10% glycerol

• 96-well black, flat-bottom microplates

• Fluorometric microplate reader (Excitation: 360-380 nm, Emission: 440-460 nm)

Procedure:

• Prepare Assay Buffer: Prepare the assay buffer and keep it on ice.

• Prepare Reagents:

  • Dilute the recombinant caspase-3 in cold assay buffer to the desired working concentration.

  • Prepare serial dilutions of the isatin inhibitor compounds in assay buffer. It is recommended to perform a 2-fold or 3-fold serial dilution to generate a dose-response curve. The final DMSO concentration in the assay should be kept below 1%.

  • Dilute the Ac-DEVD-AMC substrate in assay buffer to a final concentration of 50 µM.

• Assay Setup:

  • In a 96-well black microplate, add the following to each well:

    • 50 µL of diluted isatin inhibitor or vehicle control (assay buffer with DMSO).

    • 25 µL of diluted recombinant caspase-3 enzyme.

  • Mix gently and incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction:

  • Add 25 µL of the diluted Ac-DEVD-AMC substrate to each well to initiate the enzymatic reaction.

• Measure Fluorescence:

  • Immediately measure the fluorescence intensity at 37°C in a kinetic mode for 30-60 minutes, with readings taken every 1-2 minutes. Alternatively, for an endpoint assay, incubate the plate at 37°C for 30-60 minutes, protected from light, and then measure the final fluorescence.

• Data Analysis:

  • For kinetic assays, determine the reaction rate (slope of the linear portion of the fluorescence versus time curve).

  • Subtract the background fluorescence from a blank well (containing all reagents except the enzyme).

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Whole-Cell Caspase-3 Activity Assay

This protocol outlines a method to assess the efficacy of isatin inhibitors on caspase-3 activity within a cellular context. Apoptosis is induced in a suitable cell line, and the ability of the isatin compound to penetrate the cells and inhibit intracellular caspase-3 is measured.

Materials:

• Cell line (e.g., HeLa, Jurkat)

• Cell culture medium and supplements

• Apoptosis inducer (e.g., Staurosporine, Cycloheximide + TNF-α)

• Isatin inhibitor stock solutions (in DMSO)

• Cell Lysis Buffer: 50 mM HEPES, pH 7.4, 0.1% CHAPS, 1 mM DTT, 0.1 mM EDTA

• Caspase-3 substrate: Ac-DEVD-AMC

• 96-well clear-bottom cell culture plates

• 96-well black, flat-bottom microplates

• Fluorometric microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Pre-treat the cells with various concentrations of the isatin inhibitor for 1-2 hours. Include a vehicle control (DMSO).

• Induction of Apoptosis:

  • Add the apoptosis inducer to the wells. For example, treat HeLa cells with 1 µM Staurosporine for 3-4 hours or with 10 µg/mL Cycloheximide for 1 hour followed by 20 ng/mL TNF-α for 4 hours.[7][8]

• Cell Lysis:

  • After the incubation period, centrifuge the plate (if using suspension cells) and remove the medium.

  • Wash the cells once with ice-cold PBS.

  • Add 50-100 µL of ice-cold Cell Lysis Buffer to each well and incubate on ice for 10-15 minutes.

• Caspase-3 Activity Measurement:

  • Transfer the cell lysates to a 96-well black microplate.

  • Add 50 µL of 2x Reaction Buffer (containing 100 µM Ac-DEVD-AMC) to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence as described in the in vitro assay protocol.

• Data Analysis:

  • Normalize the fluorescence readings to the total protein concentration of each lysate (e.g., using a BCA protein assay).

  • Calculate the percentage of inhibition and determine the IC50 values as described previously.

Mandatory Visualizations

Caption: Caspase-3 signaling pathway and the inhibitory action of isatin derivatives.

Caption: Experimental workflow for the whole-cell caspase-3 inhibition assay.

Mechanism of Action and Structure-Activity Relationship

Isatin sulfonamide derivatives act as competitive inhibitors of caspase-3.[5] The carbonyl group at the C3 position of the isatin ring is believed to form a reversible covalent bond with the cysteine thiol in the active site of the enzyme.[2] The various substituents on the isatin scaffold play a crucial role in determining the potency and selectivity of these inhibitors.

The structure-activity relationship (SAR) studies have revealed several key features for potent caspase-3 inhibition:

• 5-Pyrrolidinyl sulfonyl group: This moiety at the C-5 position of the isatin core is crucial for high affinity and interacts with the S2 subsite of the enzyme.[2]

• Substituents on the pyrrolidine (B122466) ring: The presence of groups like phenoxymethyl (B101242) on the pyrrolidine ring can occupy the S3 pocket of the enzyme, further enhancing inhibitory activity.[2]

• N-1 position of the isatin ring: Alkylation or arylation at the N-1 position with hydrophobic groups generally leads to increased potency.[2] The introduction of hydrophilic groups at this position can improve whole-cell activity.[6]

• Introduction of a triazole ring: The incorporation of a triazole ring has been shown to yield highly potent caspase-3 inhibitors with IC50 values in the low nanomolar range.[5][6]

Downstream Effect: Inhibition of PARP Cleavage

A key downstream substrate of activated caspase-3 is Poly (ADP-ribose) polymerase (PARP), a nuclear enzyme involved in DNA repair.[7] During apoptosis, caspase-3 cleaves the 116 kDa PARP into an 89 kDa and a 24 kDa fragment, inactivating the enzyme.[7] The inhibition of caspase-3 by isatin derivatives can be confirmed by observing a reduction in PARP cleavage. This can be visualized using Western blotting with an antibody that specifically detects the cleaved 89 kDa fragment of PARP. In cells treated with an apoptosis inducer and an effective isatin inhibitor, the intensity of the cleaved PARP band will be significantly reduced compared to cells treated with the inducer alone.

Conclusion

Isatin and its derivatives represent a versatile and potent class of caspase-3 inhibitors. Their small molecular size, synthetic tractability, and high affinity make them valuable tools for studying apoptosis and for the development of novel therapeutics. The provided protocols and data offer a comprehensive guide for researchers to effectively utilize these compounds in their studies of caspase-3 activity and apoptosis. Careful optimization of assay conditions and the use of appropriate controls are essential for obtaining reliable and reproducible results.

References

• 1. Docking and 3D-QSAR studies on isatin sulfonamide analogues as caspase-3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficient synthesis, biological evaluation, and docking study of isatin based derivatives as caspase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isatin sulfonamides: potent caspases-3 and -7 inhibitors, and promising PET and SPECT radiotracers for apoptosis imaging [pubmed.ncbi.nlm.nih.gov]
• 4. Docking and 3D-QSAR Studies on Isatin Sulfonamide Analogues as Caspase-3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isatin 1,2,3-triazoles as potent inhibitors against caspase-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of Isatin Analogs as Caspase-3 Inhibitors: Introduction of a Hydrophilic Group Increases Potency in a Whole Cell Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cleaved PARP (Asp214) (D64E10) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for In Vivo Experimental Design of Isatin Anticancer Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isatin (B1672199) (1H-indole-2,3-dione) is a versatile endogenous heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its broad spectrum of biological activities, including potent anticancer properties.[1][2][3][4] The isatin core can be readily modified at various positions, leading to the synthesis of a diverse library of derivatives with enhanced and selective cytotoxicity against a multitude of tumor cells.[1][4] These derivatives, which include Schiff bases, hydrazones, and triazoles, have demonstrated the ability to induce cancer cell death through various mechanisms such as apoptosis, cell cycle arrest, and the inhibition of key oncogenic signaling pathways.[1][5] This document provides a comprehensive guide to the in vivo experimental design for evaluating the anticancer efficacy of isatin and its derivatives, complete with detailed protocols and data presentation formats.

Data Presentation: Quantitative Summary of In Vivo Isatin Anticancer Studies

The following tables summarize quantitative data from various in vivo studies on isatin and its derivatives, offering a comparative overview of their efficacy, toxicity, and pharmacokinetic profiles in animal models.

Table 1: Summary of In Vivo Anticancer Efficacy of Isatin and Its Derivatives

Compound/Derivative	Cancer Model (Cell Line)	Animal Model	Dosage and Administration	Tumor Growth Inhibition (%)	Reference
Isatin	Neuroblastoma (SH-SY5Y)	Nude mice	25 mg/kg and 50 mg/kg	Marked suppression of tumor xenograft growth	[6]
Isatin-hydrazone derivative	Not specified	Mice	Not specified	Substantial inhibition of tumor growth	[5]
NCT-501 (Isatin analog)	Head and Neck Squamous Cell Carcinoma	Not specified	Intratumoral injection	78%	[7]
KS100 (Isatin analog)	Not specified	Mice	5 mg/kg/day	Suppressed tumor growth (but showed toxicity)	[7]

Table 2: Pharmacokinetic Parameters of Isatin in Animal Models

Animal Model	Administration Route	Dose	Cmax	Tmax	Bioavailability	Reference
Beagle Dogs	Intravenous	30 mg/kg	-	-	-
Beagle Dogs	Oral	15 mg/kg	-	< 1 hour	41.77%
Beagle Dogs	Oral	30 mg/kg	-	< 1 hour	-
Beagle Dogs	Oral	60 mg/kg	-	< 1 hour	-
Rats	Not specified	Not specified	Not specified	Not specified	57.75%

Table 3: Acute Toxicity of Isatin in Mice

Administration Route	LD50	Observation Period	Notes	Reference
Gavage	1 g/kg b.w.	Not specified	Doses of 50, 100, and 150 mg/kg b.w. were used for genotoxicity studies.
Not specified	5 mg/kg/day (for KS100)	Not specified	The derivative KS100 showed toxicity at this dose.	[7]

Experimental Protocols

Protocol 1: Murine Xenograft Model for Evaluating Anticancer Efficacy

This protocol outlines the establishment of a subcutaneous xenograft model in mice to assess the in vivo antitumor activity of isatin derivatives.

Materials:

• Isatin derivative

• Vehicle (e.g., DMEM, saline, DMSO, or other appropriate solvent)

• Human cancer cell line (e.g., SH-SY5Y for neuroblastoma)

• Immunocompromised mice (e.g., BALB/c nude mice, 4-6 weeks old)

• Sterile phosphate-buffered saline (PBS)

• Matrigel (optional)

• Calipers for tumor measurement

• Animal balance

• Sterile syringes and needles

Procedure:

• Cell Culture and Preparation:

  • Culture the selected human cancer cell line under appropriate conditions until a sufficient number of cells is obtained.

  • On the day of injection, harvest the cells by trypsinization, wash with sterile PBS, and resuspend in a sterile vehicle at a concentration of 5-10 x 10^6 cells per 100 µL. Matrigel can be mixed with the cell suspension to promote tumor formation.

• Animal Acclimatization and Tumor Implantation:

  • Acclimatize the immunocompromised mice to the housing conditions for at least one week prior to the experiment.

  • Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring and Grouping:

  • Monitor the mice regularly for tumor formation.

  • Once the tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups (n=5-10 mice per group).

  • Measure the tumor dimensions (length and width) with calipers every 2-3 days and calculate the tumor volume using the formula: Volume = (Length x Width²) / 2.

  • Record the body weight of each mouse at the same time as tumor measurements to monitor for toxicity.

• Drug Administration:

  • Prepare the isatin derivative in the appropriate vehicle at the desired concentrations.

  • Administer the treatment (e.g., 25 or 50 mg/kg isatin) and vehicle control to the respective groups via the chosen route (e.g., intraperitoneal, oral gavage, or intravenous injection) according to a predetermined schedule (e.g., daily, every other day).[6] A positive control group receiving a standard chemotherapeutic agent (e.g., cyclophosphamide) should also be included.[6]

• Endpoint and Tissue Collection:

  • Continue treatment and monitoring until the tumors in the control group reach a predetermined size or for a specified duration.

  • At the end of the study, euthanize the mice and carefully excise the tumors.

  • Measure the final tumor weight and volume.

  • A portion of the tumor tissue can be fixed in formalin for histopathological analysis (e.g., H&E staining, immunohistochemistry for proliferation and apoptosis markers) and another portion can be snap-frozen for molecular analysis (e.g., Western blot, RT-PCR).

Data Analysis:

• Calculate the tumor growth inhibition (TGI) for each treatment group using the formula: TGI (%) = [1 - (Average tumor volume of treated group / Average tumor volume of control group)] x 100.

• Analyze the differences in tumor volume and body weight between the groups using appropriate statistical methods (e.g., ANOVA).

Protocol 2: Acute Oral Toxicity Study

This protocol provides a general guideline for assessing the acute oral toxicity of an isatin derivative in rodents.

Materials:

• Isatin derivative

• Vehicle (e.g., water, corn oil)

• Healthy adult rodents (e.g., mice or rats) of a single sex

• Oral gavage needles

• Animal balance

Procedure:

• Animal Acclimatization and Dosing:

  • Acclimatize the animals for at least one week.

  • Fast the animals overnight before dosing.

  • Prepare a range of doses of the isatin derivative in the vehicle.

  • Administer a single oral dose of the compound to different groups of animals. Start with a preliminary dose-finding study.

• Observation:

  • Observe the animals continuously for the first few hours after dosing and then periodically for 14 days.

  • Record any signs of toxicity, including changes in behavior, appearance, and body weight.

  • Record the number of mortalities in each group.

• Data Analysis:

  • Calculate the LD50 (median lethal dose) using appropriate statistical methods (e.g., probit analysis).

Signaling Pathways and Mechanisms of Action

Isatin and its derivatives exert their anticancer effects through the modulation of several key signaling pathways.

Mitochondrial-Mediated Apoptosis

A primary mechanism of action for isatin compounds is the induction of apoptosis via the intrinsic mitochondrial pathway.[6] This involves the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation or maintenance of the pro-apoptotic protein Bax, leading to a decreased Bcl-2/Bax ratio.[1][6] This shift disrupts the mitochondrial membrane potential, causing the release of cytochrome c into the cytosol.[6] Cytochrome c then activates a cascade of caspases, including caspase-9 and caspase-3, ultimately leading to the execution of apoptosis.[1][6]

Caption: Isatin-induced mitochondrial apoptosis pathway.

Inhibition of Receptor Tyrosine Kinases (RTKs)

Many isatin derivatives function as potent inhibitors of receptor tyrosine kinases (RTKs), such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).[1] These receptors are often overexpressed in cancer cells and play crucial roles in tumor growth, proliferation, and angiogenesis. By blocking the ATP-binding site of these kinases, isatin derivatives inhibit their downstream signaling cascades, including the PI3K/AKT and MAPK pathways, thereby suppressing cancer cell survival and proliferation.[1]

References

• 1. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemical and pharmacological characterization of isatin and its derivatives: from structure to activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isatin inhibits proliferation and induces apoptosis of SH-SY5Y neuroblastoma cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Novel Isatin Derivative Bearing a Nitrofuran Moiety as Potent Multi-Isoform Aldehyde Dehydrogenase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of Isatin in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of isatin (B1672199) in various biological matrices, including plasma, urine, and brain tissue. The protocols are based on established analytical techniques such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Spectrophotometry. Additionally, this document outlines key signaling pathways influenced by isatin, offering context for its biological significance and the importance of its accurate measurement.

Introduction

Isatin (1H-indole-2,3-dione) is an endogenous indole (B1671886) derivative found in mammalian tissues and body fluids.[1] It has garnered significant interest due to its diverse biological activities, including its role as an inhibitor of monoamine oxidase B (MAO-B) and its interaction with the atrial natriuretic peptide (ANP) signaling system.[2][3] Altered levels of isatin have been associated with stress, anxiety, and neurodegenerative conditions like Parkinson's disease, making its precise quantification in biological samples crucial for both clinical research and drug development.[4]

Analytical Methods: Quantitative Data Summary

The following tables summarize the quantitative parameters of various analytical methods for the determination of isatin in biological samples.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods

Biological Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery	Reference
Spiked Plasma	5 - 150 mg/L	1.09 mg/L	3.3 mg/L	96.0 - 98.2%	[5]
Urine and Serum	0.16 - 10.7 ng	-	-	> 94%	[6]

Table 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Methods

Biological Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery	Reference
Urine	5 - 5000 ng/mL	-	-	> 80%

Table 3: Spectrophotometric Methods

Sample Type	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
Bulk Form	5 - 25 µg/mL	1.3 µg/mL	4.00 µg/mL	[7]
Pure Form/Mixture	5 - 50 µg/mL	3.4 x 10⁻⁴ - 0.878 µg/mL	1.05 x 10⁻³ - 2.663 µg/mL	[8][9]

Signaling Pathways Involving Isatin

Isatin's biological effects are primarily attributed to its interaction with specific signaling pathways. Understanding these pathways is essential for interpreting the significance of isatin levels in biological samples.

Isatin as a Monoamine Oxidase B (MAO-B) Inhibitor

Isatin is a known reversible inhibitor of MAO-B, an enzyme responsible for the degradation of neurotransmitters like dopamine (B1211576).[10][11] By inhibiting MAO-B, isatin can increase dopamine levels in the brain, which has implications for neurodegenerative diseases such as Parkinson's disease.[10]

Isatin's inhibitory effect on MAO-B, leading to increased dopamine levels.

Isatin as an Antagonist of the Atrial Natriuretic Peptide (ANP) Signaling Pathway

Isatin acts as a potent antagonist of the guanylate cyclase-coupled atrial natriuretic peptide (ANP) receptors.[2][12] ANP is a hormone that regulates blood pressure and volume. By inhibiting ANP binding to its receptor, isatin can interfere with the downstream signaling cascade that involves the production of cyclic GMP (cGMP), a second messenger that mediates many of ANP's physiological effects.[13][14]

Isatin's antagonism of the ANP signaling pathway.

Experimental Protocols

The following are detailed protocols for the analysis of isatin in various biological samples.

HPLC Method for Isatin in Spiked Human Plasma

This protocol describes an isocratic HPLC method with UV detection for the determination of isatin in spiked human plasma samples.[5]

1. Materials and Reagents

• Isatin standard

• Acetonitrile (B52724) (HPLC grade)

• Sodium carbonate (Na₂CO₃)

• Sodium bicarbonate (NaHCO₃)

• Milli-Q water

• Human plasma (drug-free)

2. Instrumentation

• HPLC system with a UV detector

• Betasil C-8 column

3. Preparation of Solutions

• Mobile Phase: Prepare a binary mixture of acetonitrile and a buffer solution (containing Na₂CO₃ and NaHCO₃) in a 50:50 ratio.

• Standard Stock Solution: Accurately weigh and dissolve 10 mg of isatin in 100 mL of Milli-Q water to obtain a concentration of 100 mg/L.

4. Sample Preparation

• Spike known concentrations of isatin standard solution into drug-free human plasma to prepare calibration standards and quality control samples.

• The specific extraction procedure from plasma is not detailed in the source but would typically involve protein precipitation with a solvent like acetonitrile, followed by centrifugation and collection of the supernatant for injection.

5. Chromatographic Conditions

• Column: Betasil C-8

• Mobile Phase: Acetonitrile : Buffer (50:50, v/v)

• Flow Rate: (Not specified, typically 1.0 mL/min for standard HPLC)

• Detection Wavelength: 290 nm

• Injection Volume: (Not specified, typically 20 µL)

• Run Time: 10 minutes

6. Data Analysis

• Construct a calibration curve by plotting the peak area of isatin against the corresponding concentration.

• Determine the concentration of isatin in the samples by interpolating their peak areas from the calibration curve.

Workflow for HPLC analysis of isatin in plasma.

LC-MS/MS Method for Isatin in Human Urine

This protocol outlines a sensitive LC-MS/MS method for the quantification of total isatin in human urine after enzymatic hydrolysis. This method is adapted from a general procedure for the analysis of other compounds in urine.[15]

1. Materials and Reagents

• Isatin standard

• Acetonitrile (LC-MS grade)

• Formic acid

• Phosphate (B84403) buffer (pH 6.8)

• β-glucuronidase/sulfatase from Helix pomatia

• Internal standard (e.g., a stable isotope-labeled isatin, if available)

• Human urine (drug-free)

2. Instrumentation

• LC-MS/MS system (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source

• C18 analytical column

3. Preparation of Solutions

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Enzyme Solution: Prepare a solution of β-glucuronidase/sulfatase in phosphate buffer.

4. Sample Preparation

• Pipette 200 µL of urine into a microcentrifuge tube.

• Add 200 µL of phosphate buffer (pH 6.8).

• Add the internal standard solution.

• Add 80 µL of β-glucuronidase (10,000 U/mL) and 80 µL of sulfatase (1000 U/mL).

• Vortex for 1 minute and incubate at 37°C for 2 hours.

• After incubation, add 570 µL of acetonitrile and 40 µL of formic acid to precipitate proteins.

• Vortex and let stand for 10 minutes, with vortexing every 5 minutes.

• Centrifuge at 13,000 rpm for 15 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for injection.

5. LC-MS/MS Conditions

• Column: C18 column

• Mobile Phase Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Positive electrospray ionization (ESI+)

• MS/MS Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for isatin would need to be optimized.

6. Data Analysis

• Generate a calibration curve by plotting the peak area ratio of isatin to the internal standard against the concentration.

• Calculate the concentration of isatin in the urine samples from the calibration curve.

Workflow for LC-MS/MS analysis of isatin in urine.

Spectrophotometric Method for Isatin Determination

This protocol describes a kinetic spectrophotometric method for the determination of isatin based on its oxidation by alkaline potassium permanganate (B83412).[16]

1. Materials and Reagents

• Isatin standard

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (B78521) (NaOH)

• Milli-Q water

2. Instrumentation

• UV-Visible spectrophotometer with matched quartz cells

3. Preparation of Solutions

• Isatin Standard Stock Solution (0.05%): Dissolve 50 mg of isatin in 100 mL of Milli-Q water.

• Potassium Permanganate Solution (1.26 x 10⁻⁴ M): Prepare fresh.

• Sodium Hydroxide Solution (2.0 x 10⁻¹ M): Prepare in Milli-Q water.

4. Experimental Procedure (Initial-Rate Method)

• In a series of 10 mL volumetric flasks, add 2.5 mL of 1.26 x 10⁻⁴ M potassium permanganate solution and 2.5 mL of 2.0 x 10⁻¹ M sodium hydroxide solution.

• Add varying volumes (0.1 - 1.0 mL) of the working isatin standard solution to each flask.

• Dilute to the mark with Milli-Q water and mix well.

• Immediately transfer the mixture to a spectrophotometric cell.

• Record the increase in absorbance at 605 nm as a function of time at 25 ± 1 °C.

5. Data Analysis

• Determine the initial rate of the reaction for each concentration of isatin.

• Construct a calibration curve by plotting the initial rate of reaction versus the concentration of isatin.

• Determine the concentration of isatin in unknown samples by measuring their initial reaction rates and using the calibration curve.

Workflow for spectrophotometric analysis of isatin.

Conclusion

The analytical methods and protocols presented here provide a comprehensive guide for the accurate and reliable quantification of isatin in biological samples. The choice of method will depend on the specific research question, the required sensitivity, and the available instrumentation. The information on isatin's signaling pathways provides a crucial framework for interpreting the biological significance of the quantitative data obtained. These application notes are intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, neuroscience, and drug development.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Isatin: a link between natriuretic peptides and monoamines? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insights into the mode of inhibition of human mitochondrial monoamine oxidase B from high-resolution crystal structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fluorimetric determination of isatin in human urine and serum by liquid chromatography postcolumn photoirradiation - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. ymerdigital.com [ymerdigital.com]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The evaluation of isatin analogues as inhibitors of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Isatin is a potent endogenous antagonist of guanylate cyclase-coupled atrial natriuretic peptide receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of isatin on atrial natriuretic peptide-mediated accumulation of cGMP and guanylyl cyclase activity of PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Interaction of isatin with type-A natriuretic peptide receptor: possible mechanism [pubmed.ncbi.nlm.nih.gov]
• 15. A Simple and Rapid LC-MS/MS Method for Quantification of Total Daidzein, Genistein, and Equol in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. asianpubs.org [asianpubs.org]

Application Notes and Protocols: Isatin Schiff Base Formation for Metal Ion Detection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of isatin (B1672199) Schiff bases as chemosensors for the detection of various metal ions. Isatin and its derivatives can be readily modified to create Schiff bases that exhibit selective and sensitive responses to specific metal ions, leading to colorimetric or fluorescent changes. This makes them valuable tools in analytical chemistry, environmental monitoring, and biological imaging.

Introduction

Isatin (1H-indole-2,3-dione) is a versatile heterocyclic compound that serves as a valuable scaffold in medicinal chemistry and materials science.[1] The condensation reaction of isatin with primary amines yields isatin Schiff bases, which possess an imine (-C=N-) functional group. This imine nitrogen, along with other potential coordinating atoms in the molecule, can selectively bind to metal ions.[2] This binding event often perturbs the electronic properties of the Schiff base, resulting in a measurable optical response, such as a change in color (colorimetric sensing) or the emission of light (fluorescent sensing).[3] The ease of synthesis, structural diversity, and tunable photophysical properties make isatin Schiff bases excellent candidates for the development of selective and sensitive metal ion sensors.[4][5]

Signaling Pathways and Sensing Mechanisms

The detection of metal ions by isatin Schiff bases primarily relies on the interaction between the metal ion and the Schiff base ligand, which acts as a chemosensor. This interaction leads to a change in the photophysical properties of the system, which can be observed as a colorimetric or fluorescent signal.

Isatin Schiff Base Formation

The formation of an isatin Schiff base is a condensation reaction between the carbonyl group at the C-3 position of the isatin ring and a primary amine. This reaction is typically catalyzed by an acid and results in the formation of an imine or azomethine group.

Caption: General reaction scheme for the formation of an isatin Schiff base.

Metal Ion Detection Mechanisms

The interaction between an isatin Schiff base and a metal ion can trigger a signal through various mechanisms, including Chelation-Enhanced Fluorescence (CHEF), Photoinduced Electron Transfer (PET), and intramolecular charge transfer (ICT).

• Chelation-Enhanced Fluorescence (CHEF): In some isatin Schiff bases, the free ligand is weakly fluorescent due to non-radiative decay processes. Upon binding to a metal ion, a rigid chelate complex is formed, which restricts intramolecular rotations and vibrations, thereby blocking the non-radiative decay pathways and leading to a significant enhancement of fluorescence intensity ("turn-on" sensing).[6]

• Fluorescence Quenching: Conversely, the binding of a paramagnetic metal ion, such as Cu²⁺ or Fe³⁺, can lead to fluorescence quenching ("turn-off" sensing).[7] This occurs through processes like energy transfer or electron transfer from the excited state of the fluorophore to the metal ion.[7]

• Colorimetric Sensing: The binding of a metal ion can alter the electronic structure of the isatin Schiff base, leading to a shift in its maximum absorption wavelength (λmax). This change in absorption of visible light results in a distinct color change that can often be observed with the naked eye.

Caption: Common signaling mechanisms for metal ion detection.

Data Presentation: Performance of Isatin Schiff Base Metal Ion Sensors

The following table summarizes the performance of various isatin Schiff base derivatives for the detection of different metal ions.

Isatin Schiff Base Derivative	Target Metal Ion	Detection Method	Limit of Detection (LOD)	Solvent System	Reference
Isatin-based sensor	Cu²⁺	Fluorescence Turn-off	2-3 µM	DMSO:Methanol	[8]
Isatin-based sensor	S²⁻	Fluorescence Turn-on	7-9 µM	DMSO:Methanol	[8]
Rhodamine-isatin-based sensor (RIH)	Al³⁺	Fluorescence	-	Aqueous medium	[8]
Isatin hydrazone with 4-hydroxy benzaldehyde	Hg²⁺	Colorimetric	1.8 ± 0.2 µM	Ethanol (B145695)
Isatin-based Schiff base derivative L	Fe³⁺	Fluorescence Quenching	1.37 x 10⁻⁸ M	Aqueous
L-Fe³⁺ complex	PPi	Fluorescence Turn-on	4.21 x 10⁻⁸ M	Aqueous
Rhodamine B derivative	Fe³⁺	Fluorescence	2.12 x 10⁻⁷ M	Ethanol	[9]
Rhodamine B derivative	Zn²⁺	Fluorescence	6.64 x 10⁻⁷ M	Ethanol	[9]
Rhodamine B derivative	Cu²⁺	Colorimetric	8.27 x 10⁻⁸ M	EtOH/H₂O	[9]
Thiophene (B33073) derived sensor	Hg²⁺	Fluorescence	5.2 x 10⁻⁸ M	-	[10]
Xanthene based Schiff Base	Hg²⁺	Fluorescence Quenching	7.88 x 10⁻⁸ M	-	[11]
Schiff base from 2,4-dihydroxy benzaldehyde	Cu²⁺	Colorimetric	42.09 nM	-	[4][12]
Schiff base with quinoline (B57606) and anisidine	Fe³⁺	Colorimetric & Fluorescence	-	-	[1]
Naphthyl hydrazone Schiff base	Cr³⁺	Fluorescence Quenching	-	-	[5]
Furo[2,3-d]pyrimidinone-based Schiff base	Zn²⁺	Fluorescence	1.19 x 10⁻⁸ M	Methanol	[13]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a representative isatin Schiff base and its application in metal ion detection.

Synthesis of a Representative Isatin Schiff Base

This protocol describes the synthesis of an isatin Schiff base derived from isatin and 2-aminobenzohydrazide.[1]

Materials:

• Isatin

• 2-Aminobenzohydrazide

• Absolute Ethanol

• Glacial Acetic Acid

Procedure:

• Prepare two separate solutions:

  • Solution A: Dissolve 0.006 mol of isatin in 10 mL of absolute ethanol in a round-bottom flask.

  • Solution B: Dissolve 0.006 mol of 2-aminobenzohydrazide in 10 mL of absolute ethanol.

• Add Solution A dropwise to Solution B with constant stirring.

• Add a few drops of glacial acetic acid to the mixture to act as a catalyst.

• Reflux the reaction mixture with constant stirring for 4 hours.

• After reflux, allow the solution to cool to room temperature.

• Filter the resulting precipitate and wash it with cold ethanol.

• Dry the purified isatin Schiff base product.

Protocol for Metal Ion Detection

This protocol outlines a general procedure for the colorimetric or fluorometric detection of a target metal ion using a synthesized isatin Schiff base.

Materials:

• Synthesized Isatin Schiff Base

• Stock solution of the Schiff base in a suitable solvent (e.g., DMSO, Ethanol)

• Stock solutions of various metal salts (e.g., chlorides or nitrates) in deionized water or a suitable solvent

• Buffer solution (if pH control is required)

• UV-Vis Spectrophotometer or Fluorometer

Procedure:

• Prepare a solution of the isatin Schiff base at a specific concentration in the chosen solvent.

• To a cuvette containing the Schiff base solution, add a specific volume of the target metal ion solution.

• Mix the solution thoroughly and allow it to equilibrate for a specific response time.

• For colorimetric detection, record the UV-Vis absorption spectrum of the solution and observe any changes in the absorption bands and color.

• For fluorescent detection, record the fluorescence emission spectrum of the solution at a specific excitation wavelength and observe any enhancement or quenching of the fluorescence intensity.

• To determine the selectivity, repeat the experiment with other metal ions under the same conditions and compare the responses.

• The limit of detection (LOD) can be calculated from a calibration curve of the optical response versus the concentration of the metal ion.

Caption: A typical experimental workflow for synthesis and metal ion detection.

Conclusion

Isatin Schiff bases represent a versatile and highly adaptable platform for the design and synthesis of chemosensors for metal ion detection. Their straightforward synthesis, coupled with the ability to fine-tune their selectivity and sensitivity through structural modifications, makes them a powerful tool for researchers in various scientific disciplines. The protocols and data presented in these application notes provide a solid foundation for the development and application of novel isatin Schiff base sensors for a wide range of metal ions.

References

• 1. A novel colorimetric fluorescence sensor for Fe3+ based on quinoline Schiff base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Schiff base fluorescent sensor with aggregation induced emission characteristics for the sensitive and specific Fe3+ detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An innovative Schiff-base colorimetric chemosensor for the selective detection of Cu2+ ions and its applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. The fluorescence regulation mechanism of the paramagnetic metal in a biological HNO sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A multifunctional Schiff base as a fluorescence sensor for Fe3+ and Zn2+ ions, and a colorimetric sensor for Cu2+ and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of thiophene derived fluorescent sensor for Hg2+ ion detection and its applications in cell imaging, latent fingerprint, and real water analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. An innovative Schiff-base colorimetric chemosensor for the selective detection of Cu2+ ions and its applications - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis and Discovery of Schiff Base Bearing Furopyrimidinone for Selective Recognition of Zn2+ and its Applications in Cell Imaging and Detection of Cu2+ - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Spirooxindoles Using Isatin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirooxindoles are a prominent class of heterocyclic compounds characterized by a spiro-fused ring system at the C3 position of an oxindole (B195798) core. This unique three-dimensional architecture has established them as a "privileged scaffold" in medicinal chemistry and drug discovery.[1][2][3] Isatin (B1672199) and its derivatives serve as versatile and readily available starting materials for the stereoselective synthesis of a diverse array of spirooxindoles. The inherent reactivity of the C3-keto group in isatin allows for a variety of chemical transformations, making it a cornerstone for generating molecular complexity.[4] This document provides detailed application notes and experimental protocols for the synthesis of spirooxindoles from isatin, focusing on multicomponent reactions and catalytic asymmetric syntheses, which are highly efficient and atom-economical methods.[4][5]

Synthetic Strategies and Mechanisms

The synthesis of spirooxindoles from isatin can be broadly categorized into several key strategies, with multicomponent reactions (MCRs) and asymmetric catalysis being at the forefront of modern synthetic organic chemistry.

1. Multicomponent Reactions (MCRs): MCRs offer a powerful tool for the synthesis of complex molecules in a single step from three or more starting materials, minimizing waste and saving time.[1][5] A common approach involves the in situ generation of an azomethine ylide from isatin and an amino acid (such as proline or sarcosine), which then undergoes a [3+2] cycloaddition reaction with a dipolarophile.[1][4][6]

2. Catalytic Asymmetric Synthesis: The development of chiral spirooxindoles is of significant interest due to their potential as enantiomerically pure pharmaceuticals.[2][3] This is often achieved through the use of chiral catalysts, such as Lewis acids or organocatalysts, which can control the stereochemical outcome of the reaction.[2][7]

Below is a generalized workflow for a typical multicomponent reaction involving isatin for the synthesis of spirooxindoles.

References

• 1. Recent investigations in the synthesis of spirooxindole derivatives by Iranian researchers: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Catalytic asymmetric synthesis of spirooxindoles: recent developments - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Catalytic asymmetric synthesis of spirooxindoles: recent developments. | Semantic Scholar [semanticscholar.org]
• 4. dspace.uevora.pt [dspace.uevora.pt]
• 5. benthamdirect.com [benthamdirect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Asymmetric synthesis of spiro-epoxyoxindoles by the catalytic Darzens reaction of isatins with phenacyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isatin Derivatization for Enhanced Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Isatin (B1672199) (1H-indole-2,3-dione), a versatile heterocyclic scaffold, has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities. The inherent reactivity of its C3-keto group and the acidity of the N-H proton allow for a multitude of chemical modifications, leading to the synthesis of diverse derivatives with enhanced and often specific biological functions. These modifications have been shown to significantly augment the anticancer, antimicrobial, antiviral, and anti-inflammatory properties of the parent isatin molecule.[1][2][3][4]

This document provides detailed application notes and experimental protocols for the synthesis of key isatin derivatives and the evaluation of their biological activities. It is intended to serve as a comprehensive guide for researchers in the fields of medicinal chemistry, pharmacology, and drug discovery.

I. Enhanced Biological Activities of Isatin Derivatives

The derivatization of the isatin core at the N-1, C-3, and C-5 positions has yielded compounds with potent biological activities. Key classes of derivatives include Schiff bases, thiosemicarbazones, Mannich bases, and spiro-isatins.

• Anticancer Activity: Isatin derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[5] Their mechanisms of action are diverse and include the inhibition of protein kinases (e.g., VEGFR-2), induction of apoptosis through caspase activation, and disruption of microtubule polymerization.[6][7]

• Antimicrobial Activity: Isatin-based compounds have shown broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[8][9][10] The introduction of different functional groups can modulate their potency and spectrum of activity.

• Antiviral Activity: The antiviral potential of isatin derivatives has been recognized for decades, with some compounds showing efficacy against a range of viruses.[10][11][12][13]

• Anti-inflammatory Activity: Several isatin derivatives exhibit potent anti-inflammatory properties, primarily through the inhibition of inflammatory mediators and enzymes like cyclooxygenase (COX).[14]

II. Data Presentation: Quantitative Biological Activity

The following tables summarize the quantitative biological activity of representative isatin derivatives.

Table 1: Anticancer Activity of Isatin Derivatives

Compound Class	Derivative	Cancer Cell Line	Assay	IC50 (µM)	Reference
N-phenyl substituted	Compound 9	K562 (Leukemia)	MTT	6.10	[15]
HT-29 (Colon)	MTT	20.27	[15]
HepG2 (Liver)	MTT	24.09	[15]
Thiosemicarbazone	Compound 3	MCF-7 (Breast)	XTT	8.19	[3]
MDA-MB-231 (Breast)	XTT	23.41	[3]
Quinoline-Isatin Hybrid	Compound 7	Caco-2 (Colon)	Not Specified	Not Specified (High Safety & Selectivity)
Compound 13	Caco-2 (Colon)	Not Specified	Comparable to Doxorubicin
Compound 14	Caco-2 (Colon)	Not Specified	Comparable to Doxorubicin

Table 2: Antimicrobial Activity of Isatin Derivatives

Compound Class	Derivative	Microorganism	Assay	MIC (µg/mL)	Reference
Thiazole Hybrid	15n	M. tuberculosis	Broth Microdilution	3.13	[10]
15p	M. tuberculosis	Broth Microdilution	3.13	[10]
Schiff Base	Compound 3c	S. aureus	Not Specified	Higher than Amoxicillin at 16 µg/mL	[10]
E. coli	Not Specified	Higher than Amoxicillin at 1 µg/mL	[10]

Table 3: Antiviral Activity of Isatin Derivatives

Compound Class	Derivative	Virus	Assay	IC50 (µM)	Reference
Thiosemicarbazone	33d	HSV-1	Plaque Reduction	>0.3	[10]

Table 4: Anti-inflammatory Activity of Isatin Derivatives

Compound Class	Derivative	Animal Model	Assay	% Inhibition of Edema	Reference
(Z)-2-(5-chloro-2-oxoindolin-3-ylidene)-N-phenyl-hydrazinecarbothioamide	COPHCT (1.0 mg/kg)	Mice	Carrageenan-induced paw edema	Significant reduction at 2 and 4 hours	[4]
COPHCT (2.5 mg/kg)	Mice	Carrageenan-induced paw edema	Significant reduction at 2 and 4 hours	[4]
COPHCT (5.0 mg/kg)	Mice	Carrageenan-induced paw edema	Significant reduction at 2 and 4 hours	[4]

III. Experimental Protocols

This section provides detailed methodologies for the synthesis of key isatin derivatives and the execution of essential biological assays.

A. Synthesis Protocols

1. General Protocol for the Synthesis of Isatin Schiff Bases [2][16][17]

• Materials:

  • Isatin or substituted isatin (1 equivalent)

  • Primary aromatic or aliphatic amine (1 equivalent)

  • Absolute ethanol (B145695)

  • Glacial acetic acid (catalytic amount, e.g., 3-5 drops)

  • Round-bottom flask, reflux condenser, magnetic stirrer with hotplate, filtration apparatus.

• Procedure:

  • Dissolve the isatin derivative in warm absolute ethanol in a round-bottom flask.

  • Add the primary amine to the solution.

  • Add a few drops of glacial acetic acid to catalyze the reaction.

  • Attach a reflux condenser and heat the reaction mixture to reflux with stirring for 4-8 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The precipitated Schiff base is collected by filtration.

  • Wash the solid product with cold ethanol to remove unreacted starting materials.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethanol/water mixture) to obtain the pure Schiff base.

  • Dry the purified product under vacuum.

2. General Protocol for the Synthesis of Isatin-Thiosemicarbazones [3][18][19][20]

• Materials:

  • Isatin or substituted isatin (1 equivalent)

  • Thiosemicarbazide (B42300) or N4-substituted thiosemicarbazide (1.1 equivalents)

  • Ethanol

  • Hydrochloric acid (catalytic amount, e.g., 1 drop) or glacial acetic acid

  • Round-bottom flask, reflux condenser, magnetic stirrer with hotplate, filtration apparatus.

• Procedure:

  • Suspend the isatin derivative in ethanol in a round-bottom flask.

  • Add the thiosemicarbazide derivative to the suspension.

  • Add a catalytic amount of acid (e.g., one drop of concentrated HCl or a few drops of glacial acetic acid).

  • Heat the mixture to reflux with stirring for 4-8 hours.

  • Monitor the reaction by TLC.

  • After cooling to room temperature, the solid product precipitates.

  • Collect the precipitate by filtration and wash with cold ethanol.

  • Recrystallize the product from a suitable solvent to afford the pure thiosemicarbazone.

  • Dry the purified product.

3. General Protocol for the Synthesis of N-Substituted Isatin Derivatives [21][22]

• Materials:

  • Isatin or substituted isatin (1 equivalent)

  • Alkyl or benzyl (B1604629) halide (1.2 equivalents)

  • Potassium carbonate (K2CO3) (3 equivalents)

  • Dimethylformamide (DMF)

  • Round-bottom flask, magnetic stirrer, filtration apparatus.

• Procedure:

  • To a solution of the isatin derivative in DMF in a round-bottom flask, add potassium carbonate.

  • Stir the mixture at room temperature under an inert atmosphere (e.g., argon).

  • Add the corresponding haloalkane or benzyl halide dropwise.

  • Continue stirring the reaction mixture at room temperature for 12 hours or until TLC indicates the complete disappearance of the starting isatin.

  • Pour the reaction mixture into ice-water to precipitate the product.

  • Collect the solid by filtration and wash with water.

  • Recrystallize the crude product from a suitable solvent to obtain the pure N-substituted isatin derivative.

  • Dry the product under vacuum.

B. Biological Assay Protocols

1. MTT Assay for Anticancer Activity (Cell Viability) [5][23][24]

• Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate (B1194679) dehydrogenase in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

• Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • Isatin derivatives (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • 96-well microtiter plates

  • Microplate reader.

• Procedure:

  • Seed cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for attachment.

  • Treat the cells with various concentrations of the isatin derivatives (typically in a serial dilution) and a vehicle control (DMSO) for 72 hours.

  • After the incubation period, remove the treatment medium.

  • Add 20 µL of MTT solution to each well and incubate for 1.5-4 hours at 37°C until a purple precipitate is visible.

  • Remove the MTT solution and add 100-130 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 492 nm or 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

2. Broth Microdilution Method for Antimicrobial Activity (MIC Determination) [8][9][25]

• Principle: This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism after overnight incubation.

• Materials:

  • Bacterial or fungal strains

  • Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)

  • Isatin derivatives (dissolved in DMSO)

  • 96-well microtiter plates

  • Standard antimicrobial agent (positive control)

  • Microplate reader or visual inspection.

• Procedure:

  • Prepare serial dilutions of the isatin derivatives in the appropriate broth in a 96-well plate.

  • Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

  • Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a positive control (broth with microorganism and standard drug) and a negative control (broth with microorganism and no drug).

  • Incubate the plates at 37°C for 18-24 hours for bacteria or at a suitable temperature and duration for fungi.

  • Determine the MIC by visually inspecting for the lowest concentration of the compound that shows no visible growth (turbidity). Alternatively, the absorbance can be read using a microplate reader.

3. Carrageenan-Induced Paw Edema for Anti-inflammatory Activity [14]

• Principle: This in vivo model induces acute inflammation by injecting carrageenan into the paw of a rodent. The resulting edema is a measure of the inflammatory response, and the efficacy of an anti-inflammatory agent is determined by its ability to reduce this swelling.

• Materials:

  • Rats or mice

  • Carrageenan solution (1% in sterile saline)

  • Isatin derivative

  • Standard anti-inflammatory drug (e.g., indomethacin)

  • Vehicle control

  • Plethysmometer or calipers to measure paw volume/thickness.

• Procedure:

  • Acclimatize the animals for at least one week before the experiment.

  • Administer the isatin derivative, standard drug, or vehicle to different groups of animals (e.g., orally or intraperitoneally) 30-60 minutes before carrageenan injection.

  • Measure the initial paw volume or thickness.

  • Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume or thickness at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

  • Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

4. VEGFR-2 Kinase Inhibition Assay [6][26][27][28][29]

• Principle: This assay measures the ability of a compound to inhibit the enzymatic activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key protein in angiogenesis. The assay typically measures the amount of ATP consumed or ADP produced during the phosphorylation of a substrate by the kinase.

• Materials:

  • Recombinant human VEGFR-2 kinase

  • Kinase buffer

  • ATP

  • Substrate (e.g., Poly(Glu,Tyr) 4:1)

  • Isatin derivative

  • 96-well or 384-well plates

  • Kinase activity detection kit (e.g., Kinase-Glo™ MAX)

  • Luminometer.

• Procedure:

  • Prepare serial dilutions of the isatin derivative in kinase buffer.

  • In a multi-well plate, add the kinase, the substrate, and the isatin derivative at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for a specified time (e.g., 45-60 minutes).

  • Stop the reaction and measure the kinase activity using a detection reagent according to the manufacturer's protocol. The luminescent signal is inversely proportional to the kinase activity.

  • Calculate the percentage of inhibition for each concentration and determine the IC50 value.

5. Caspase-Glo® 3/7 Assay for Apoptosis Induction [1][7][30]

• Principle: This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway. The assay provides a proluminescent substrate that is cleaved by active caspases to release a substrate for luciferase, generating a light signal proportional to caspase activity.

• Materials:

  • Cancer cell line

  • Isatin derivative

  • Caspase-Glo® 3/7 Reagent

  • White-walled 96-well plates

  • Luminometer.

• Procedure:

  • Seed cells in a white-walled 96-well plate and treat with the isatin derivative for a desired period to induce apoptosis.

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add the Caspase-Glo® 3/7 Reagent to each well (in a 1:1 ratio with the cell culture medium).

  • Mix the contents by gentle shaking.

  • Incubate the plate at room temperature for 1-2 hours.

  • Measure the luminescence using a luminometer.

  • The luminescent signal is directly proportional to the amount of caspase-3/7 activity.

IV. Visualization of Workflows and Pathways

Experimental Workflow: Synthesis and Biological Evaluation of Isatin Derivatives

References

• 1. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 2. benchchem.com [benchchem.com]
• 3. distantreader.org [distantreader.org]
• 4. Synthesis of Substituted Isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ulab360.com [ulab360.com]
• 8. Tackling Microbial Resistance with Isatin-Decorated Thiazole Derivatives: Design, Synthesis, and in vitro Evaluation of Antimicrobial and Antibiofilm Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isatin Bis-Indole and Bis-Imidazothiazole Hybrids: Synthesis and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isatin derivatives as broad-spectrum antiviral agents: the current landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro Antiviral Activity of some Novel Isatin Derivatives against HCV and SARS-CoV Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, characterization, and analgesic activity of novel schiff base of isatin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. pubs.aip.org [pubs.aip.org]
• 17. pubs.rsc.org [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. reactionbiology.com [reactionbiology.com]
• 20. researchgate.net [researchgate.net]
• 21. texaschildrens.org [texaschildrens.org]
• 22. MTT (Assay protocol [protocols.io]
• 23. mdpi.com [mdpi.com]
• 24. benchchem.com [benchchem.com]
• 25. bpsbioscience.com [bpsbioscience.com]
• 26. bpsbioscience.com [bpsbioscience.com]
• 27. bpsbioscience.com [bpsbioscience.com]
• 28. bemek.co.il [bemek.co.il]
• 29. promega.com [promega.com]
• 30. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [worldwide.promega.com]

Application Notes and Protocols for Cell-Based Assays to Determine Isatin Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isatin (B1672199) (1H-indole-2,3-dione) is a versatile heterocyclic compound that has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities, including potent anticancer properties.[1] Isatin and its derivatives have been shown to induce cytotoxicity in various cancer cell lines through mechanisms such as apoptosis and cell cycle arrest.[2] This document provides detailed protocols for key cell-based assays to evaluate the cytotoxic effects of isatin and its derivatives, along with data presentation guidelines and visualizations of the underlying signaling pathways.

Data Presentation: Isatin Derivatives Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a critical measure of the potency of a compound in inhibiting a specific biological or biochemical function. The following tables summarize the reported IC50 values for various isatin derivatives against several cancer cell lines.

Isatin Derivative	Cell Line	IC50 (µM)	Reference
Isatin-hydrazone 4j	MCF-7 (Breast)	1.51 ± 0.09	[3]
Isatin-hydrazone 4k	MCF-7 (Breast)	3.56 ± 0.31	[3]
Isatin-hydrazone 4e	MCF-7 (Breast)	5.46 ± 0.71	[3]
Isatin-hydrazone 4e	A2780 (Ovary)	18.96 ± 2.52	[3]
Isatin-pomalidomide hybrid 11	U266B1 (Myeloma)	2.5	[3]
Isatin-pomalidomide hybrid 11	RPMI8226 (Myeloma)	6.7	[3]
Isatin-triazole hybrid 13	MGC-803 (Gastric)	9.78	[3]
N-allyl-isatin (Allyl-I)	HepG2 (Liver)	Not specified	[4]
5-(2-carboxyethenyl) isatin derivative	K562 (Leukemia)	0.003	[5]

Experimental Protocols

Detailed methodologies for assessing isatin-induced cytotoxicity are provided below. These protocols are fundamental for obtaining reliable and reproducible data.

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.[6]

Materials:

• Isatin derivative stock solution

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the isatin derivative in culture medium. Replace the medium in the wells with 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the isatin derivative, e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.[7]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[7] Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[8]

Materials:

• Isatin derivative stock solution

• 96-well cell culture plates

• Complete cell culture medium

• LDH Assay Kit (containing substrate, cofactor, and stop solution)

• Lysis buffer (for maximum LDH release control)

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired treatment period at 37°C in a 5% CO₂ incubator.[9]

• Controls: Prepare the following controls:

  • Spontaneous LDH release: Untreated cells.

  • Maximum LDH release: Cells treated with lysis buffer 30-45 minutes before the assay.[10]

  • Medium background: Culture medium without cells.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[11]

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing substrate and cofactor) to each well of the new plate.[12]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[11]

• Stop Reaction: Add 50 µL of stop solution to each well.[8]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the medium background from all readings. Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[13] Early apoptotic cells expose phosphatidylserine (B164497) (PS) on the outer leaflet of the plasma membrane, which is detected by Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is unable to cross the membrane of live and early apoptotic cells, but stains late apoptotic and necrotic cells.

Materials:

• Isatin derivative stock solution

• 6-well cell culture plates

• Complete cell culture medium

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells into 6-well plates and treat with the desired concentrations of the isatin derivative for the appropriate time.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation at 670 x g for 5 minutes at room temperature.[13]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 × 10⁶ cells/mL.[1]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[1]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[1]

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.[1]

• Flow Cytometry Analysis: Analyze the cells by flow cytometry within 1 hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.[13]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[13]

Visualization of Workflows and Signaling Pathways

Diagrams created using Graphviz (DOT language) to illustrate the experimental workflow and the key signaling pathways involved in isatin-induced cytotoxicity.

Experimental Workflow

References

• 1. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 2. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Allyl-isatin suppresses cell viability, induces cell cycle arrest, and promotes cell apoptosis in hepatocellular carcinoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-(2-carboxyethenyl) isatin derivative induces G₂/M cell cycle arrest and apoptosis in human leukemia K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchhub.com [researchhub.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 9. LDH cytotoxicity assay [protocols.io]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. assaygenie.com [assaygenie.com]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Sandmeyer Isatin Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of isatins synthesized via the Sandmeyer method.

Frequently Asked Questions (FAQs)

Q1: What are the critical steps in the Sandmeyer isatin (B1672199) synthesis that influence the overall yield?

A1: The Sandmeyer isatin synthesis is a two-step process, and the yield is highly dependent on the successful execution of both steps: the formation of the isonitrosoacetanilide intermediate and its subsequent acid-catalyzed cyclization. Key factors influencing the yield include the purity of the starting aniline (B41778), the reaction temperature control during both steps, and the efficiency of the cyclization reaction, which can be affected by the choice of acid and the solubility of the intermediate.[1][2]

Q2: I am observing a consistently low yield. What are the common causes?

A2: Low yields in the Sandmeyer synthesis can often be attributed to several factors:

• Incomplete formation of the isonitrosoacetanilide intermediate: This can be due to impure starting materials or suboptimal reaction conditions.

• Incomplete cyclization: The temperature of the sulfuric acid during the addition of the isonitrosoacetanilide is crucial and should be carefully maintained.[3] Insufficient heating during the final cyclization step can also lead to an incomplete reaction.

• Side reactions: Sulfonation of the aromatic ring by concentrated sulfuric acid is a common side reaction that consumes the starting material and reduces the isatin yield.[3]

• Tar formation: The formation of dark, viscous byproducts, often referred to as "tar," can trap the product and complicate purification, leading to lower isolated yields. This is often caused by localized overheating or the decomposition of starting materials.

Q3: A significant amount of a yellow byproduct is forming during the reaction. What is it and how can I minimize it?

A3: The yellow byproduct is likely isatin oxime. It forms from the hydrolysis of unreacted isonitrosoacetanilide during the work-up of the cyclization step. To minimize its formation, ensure the cyclization reaction goes to completion by maintaining the recommended temperature and reaction time.

Q4: I am working with a lipophilic (oily) substituted aniline, and the reaction is giving very low yields. What can I do?

A4: Poor solubility of lipophilic isonitrosoacetanilide intermediates in concentrated sulfuric acid can lead to incomplete cyclization and low yields. In such cases, using an alternative cyclization medium like methanesulfonic acid or polyphosphoric acid can significantly improve the solubility of the intermediate and, consequently, the yield of the desired isatin.[4]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the Sandmeyer isatin synthesis.

Problem	Possible Cause(s)	Troubleshooting Steps
Low Yield of Isonitrosoacetanilide (Step 1)	Impure aniline starting material.	Purify the aniline by distillation before use.
Incorrect stoichiometry of reactants.	Carefully measure and use the correct molar ratios of chloral (B1216628) hydrate (B1144303), hydroxylamine (B1172632) hydrochloride, and aniline as specified in the protocol.
Insufficient reaction time or temperature.	Ensure the reaction mixture is heated to a vigorous boil for the recommended time to drive the condensation reaction to completion.[3]
Low Yield of Isatin (Step 2)	Incomplete cyclization of the isonitrosoacetanilide.	Maintain the temperature of the sulfuric acid between 60-70°C during the addition of the intermediate. After the addition is complete, heat the mixture to 80°C for 10 minutes to ensure complete cyclization.[3]
Sulfonation of the aromatic ring.	Use the minimum effective concentration of sulfuric acid. For sensitive substrates, consider alternative cyclization agents.
Poor solubility of the intermediate in sulfuric acid.	For lipophilic substrates, replace concentrated sulfuric acid with methanesulfonic acid or polyphosphoric acid.[4]
Formation of Tarry Byproducts	Localized overheating during the addition of isonitrosoacetanilide to sulfuric acid.	Add the intermediate slowly and in portions to the sulfuric acid with efficient stirring to dissipate heat. Use an ice bath to control the temperature if necessary.
Decomposition of starting materials or intermediates.	Ensure the aniline is fully dissolved before heating in the first step. Maintain strict temperature control throughout the reaction.
Product is Difficult to Purify	Presence of isatin oxime and other impurities.	Purify the crude isatin by recrystallization from glacial acetic acid or by dissolving it in aqueous sodium hydroxide (B78521), filtering out insoluble impurities, and then re-precipitating the isatin by acidification.[3]

Quantitative Data Summary

The following tables provide a summary of reported yields for the Sandmeyer isatin synthesis under various conditions.

Table 1: Yield of Isonitrosoacetanilide Intermediate

Aniline Derivative	Reaction Conditions	Yield (%)	Reference
Aniline	Chloral hydrate, hydroxylamine HCl, Na₂SO₄, H₂O, vigorous boiling	80-91	--INVALID-LINK--
p-Toluidine	Same as above	83-86	--INVALID-LINK--
3-Bromoaniline	Chloral hydrate, hydroxylamine HCl, Na₂SO₄, H₂O, 80-100°C, 2h	~High (used directly)	--INVALID-LINK--

Table 2: Yield of Isatin Derivatives

Isonitrosoacetanilide Derivative	Cyclization Conditions	Crude Yield (%)	Purified Yield (%)	Reference
Isonitrosoacetanilide	H₂SO₄, 60-70°C then 80°C	71-78	-	--INVALID-LINK--
Isonitrosoaceto-p-toluidide	H₂SO₄, as above	90-94	-	--INVALID-LINK--
3-Bromoisonitrosoacetanilide	H₂SO₄, 60-65°C then 80°C	-	4-bromoisatin (46), 6-bromoisatin (B21408) (21)	--INVALID-LINK--

Experimental Protocols

Protocol 1: Synthesis of Isonitrosoacetanilide [3]

• In a 5-L round-bottom flask, dissolve 90 g (0.54 mol) of chloral hydrate in 1200 mL of water.

• To this solution, add 1300 g of crystallized sodium sulfate.

• Add a solution of 46.5 g (0.5 mol) of aniline in 300 mL of water containing 51.2 g (0.52 mol) of concentrated hydrochloric acid.

• Finally, add a solution of 110 g (1.58 mol) of hydroxylamine hydrochloride in 500 mL of water.

• Heat the mixture to a vigorous boil, which should commence in approximately 40-45 minutes.

• Continue vigorous boiling for 1-2 minutes to complete the reaction.

• Cool the reaction mixture in running water to crystallize the product.

• Filter the precipitated isonitrosoacetanilide with suction and air-dry. The expected yield is 65-75 g (80-91%).

Protocol 2: Synthesis of Isatin (Cyclization) [3]

• In a 1-L round-bottom flask equipped with a mechanical stirrer, warm 600 g of concentrated sulfuric acid to 50°C.

• Gradually add 75 g (0.46 mol) of dry isonitrosoacetanilide to the warmed sulfuric acid, maintaining the temperature between 60°C and 70°C. Use external cooling if necessary to control the exothermic reaction.

• After the addition is complete, heat the solution to 80°C and maintain this temperature for 10 minutes.

• Cool the reaction mixture to room temperature and pour it onto 10-12 times its volume of cracked ice.

• Allow the mixture to stand for about 30 minutes, then filter the precipitated crude isatin.

• Wash the crude product with cold water to remove residual sulfuric acid and then air-dry. The expected yield of crude isatin is 47-52 g (71-78%).

Protocol 3: Purification of Isatin [3]

• Suspend 200 g of crude isatin in 1 L of hot water.

• Add a solution of 88 g of sodium hydroxide in 200 mL of water with mechanical stirring. The isatin will dissolve.

• Slowly add dilute hydrochloric acid (1 volume of concentrated HCl to 2 volumes of water) with stirring until a slight precipitate of impurities appears.

• Filter the solution immediately to remove the impurities.

• Acidify the filtrate with hydrochloric acid until it is acidic to Congo red paper.

• Cool the solution rapidly to precipitate the pure isatin.

• Filter the purified isatin with suction and dry.

Visualizations

Caption: Workflow of the Sandmeyer Isatin Synthesis.

Caption: Troubleshooting Logic for Low Isatin Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. synarchive.com [synarchive.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis of Substituted Isatins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Isatin Solubility Issues in Aqueous Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing the solubility challenges of isatin (B1672199) in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of isatin in water?

Isatin is poorly soluble in water.[1][2][3][4] Its reported mole fraction solubility in water is approximately 5.14 x 10⁻⁵ at 298.15 K (25 °C).[1][4] In more practical terms, its solubility is about 1.9 g/L at 20°C.[3]

Q2: In which organic solvents is isatin more soluble?

Isatin exhibits significantly higher solubility in various organic solvents compared to water.[2] It is soluble in hot ethanol (B145695), benzene, acetone, and ether.[3] Studies have also reported its solubility in methanol, 1-butanol, dichloromethane, dichloroethane, chloroform, and carbon tetrachloride.[5] Among a selection of green solvents, its solubility was found to be highest in Transcutol, followed by PEG-400, ethylene (B1197577) glycol (EG), and propylene (B89431) glycol (PG).[4]

Q3: How does temperature affect the solubility of isatin?

The solubility of isatin generally increases with a rise in temperature in both aqueous and organic solvents.[2][6] For instance, it is soluble in boiling water.

Q4: How does pH influence the solubility of isatin?

The pH of the aqueous medium can significantly affect isatin's solubility.[2][6] In alkaline solutions, such as aqueous sodium hydroxide, the isatin ring opens to form a salt of o-aminobenzoylformic acid, which is more soluble.[3][7] The solution initially turns purple and then yellow upon standing.[3]

Q5: Are there any established methods to improve the aqueous solubility of isatin?

Yes, several formulation strategies can be employed to enhance the aqueous solubility of poorly soluble drugs like isatin. These include the use of co-solvents, pH adjustment, solid dispersions, and complexation with cyclodextrins.[8][9][10][11][12]

Troubleshooting Guides

Issue: Isatin is not dissolving sufficiently in my aqueous buffer.

Possible Cause: Low intrinsic aqueous solubility of isatin.

Troubleshooting Steps:

• Increase Temperature: Gently heat the solution while stirring. Isatin's solubility increases with temperature.[2][6]

• Adjust pH: If your experimental conditions permit, increase the pH of the buffer. Isatin's solubility is enhanced in alkaline conditions due to salt formation.[3][7]

• Use a Co-solvent: Introduce a water-miscible organic solvent in which isatin is more soluble. Common co-solvents include ethanol, propylene glycol, and polyethylene (B3416737) glycol (PEG). Start with a small percentage of the co-solvent and gradually increase it until the desired concentration of isatin is achieved, keeping in mind the tolerance of your experimental system to the co-solvent.

• Prepare a Stock Solution: Dissolve isatin in a suitable organic solvent like DMSO or ethanol at a high concentration, and then add it dropwise to the aqueous buffer while vortexing to create a final desired concentration. Be mindful of the final concentration of the organic solvent in your experiment.

Issue: Precipitate forms when adding my isatin stock solution (in organic solvent) to the aqueous medium.

Possible Cause: The concentration of isatin exceeds its solubility limit in the final aqueous medium, or the organic solvent concentration is too low to maintain solubility.

Troubleshooting Steps:

• Decrease Final Concentration: The most straightforward solution is to lower the final concentration of isatin in the aqueous medium.

• Increase Co-solvent Percentage: Increase the proportion of the organic co-solvent in the final aqueous medium, if permissible for your experiment.

• Use a Different Co-solvent: Experiment with different water-miscible organic solvents that might offer better solubilizing properties for isatin in your specific buffer system.

• Explore Formulation Strategies: For more advanced applications, consider creating a solid dispersion or a cyclodextrin (B1172386) inclusion complex of isatin to improve its aqueous dispersibility and solubility.[8][9]

Quantitative Data: Isatin Solubility in Various Solvents

The following table summarizes the mole fraction solubility of isatin in water and several organic solvents at 298.15 K (25 °C).

Solvent	Mole Fraction Solubility (x 10⁻³) at 298.15 K
Water	0.0514[4]
Ethanol	4.09[4]
Isopropyl Alcohol (IPA)	4.19[4]
2-Butanol	5.16[4]
Ethyl Acetate (EA)	5.68[4]
Propylene Glycol (PG)	6.73[4]
Ethylene Glycol (EG)	7.54[4]
Polyethylene Glycol 400 (PEG-400)	98.5[4]
Transcutol	523[4]

Experimental Protocols

Protocol 1: Determination of Isatin Solubility using the Shake-Flask Method

This method is used to determine the equilibrium solubility of a compound in a specific solvent at a given temperature.

Materials:

• Isatin

• Solvent of interest (e.g., water, buffer, co-solvent mixture)

• Scintillation vials or sealed flasks

• Shaking incubator or orbital shaker at a constant temperature

• Centrifuge

• Spectrophotometer or HPLC

Procedure:

• Add an excess amount of isatin to a known volume of the solvent in a sealed flask.

• Place the flask in a shaking incubator set to the desired temperature (e.g., 25 °C or 37 °C).

• Shake the flask for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• After shaking, allow the suspension to settle.

• Centrifuge the samples to pellet the undissolved isatin.

• Carefully collect an aliquot of the supernatant.

• Dilute the supernatant with a suitable solvent.

• Determine the concentration of isatin in the diluted supernatant using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Calculate the solubility of isatin in the solvent.

Protocol 2: Preparation of an Isatin-Co-solvent Solution

This protocol describes how to prepare a solution of isatin in an aqueous medium using a co-solvent.

Materials:

• Isatin

• Co-solvent (e.g., Ethanol, Propylene Glycol, PEG-400)

• Aqueous buffer

• Magnetic stirrer and stir bar

• Volumetric flasks

Procedure:

• Weigh the required amount of isatin.

• In a volumetric flask, dissolve the isatin in the chosen co-solvent. Gentle warming or sonication can be used to aid dissolution.

• Once the isatin is completely dissolved, slowly add the aqueous buffer to the co-solvent concentrate while stirring continuously.

• Continue adding the buffer up to the final desired volume.

• Visually inspect the solution for any signs of precipitation. If the solution remains clear, the isatin is solubilized.

Visualizations

Caption: Workflow for preparing an aqueous solution of isatin.

Caption: Troubleshooting flowchart for isatin precipitation.

Caption: Effect of pH on the aqueous solubility of isatin.

References

• 1. researchgate.net [researchgate.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Isatin | 91-56-5 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. sphinxsai.com [sphinxsai.com]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

troubleshooting isatin recrystallization procedures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the recrystallization of isatin (B1672199) and its derivatives.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the isatin recrystallization process in a question-and-answer format.

Issue 1: Low or No Crystal Yield

Q1: I am getting a very low yield, or no crystals at all, after cooling the solution. What are the common causes and how can I fix this?

A1: Low or no crystal yield is a frequent issue in recrystallization and can stem from several factors:

• Excess Solvent: Using too much solvent is the most common reason for poor yield.[1][2][3] The concentration of isatin in the solution may not reach saturation upon cooling, thus preventing crystallization.

  • Solution: Reduce the solvent volume by gentle heating or using a rotary evaporator to concentrate the solution.[2][3] Then, allow the solution to cool again.

• Inappropriate Solvent: The chosen solvent may be too good at dissolving isatin, even at low temperatures.

  • Solution: Select a solvent in which isatin has high solubility at high temperatures but low solubility at low temperatures. Refer to the solvent selection data below. A mixed-solvent system might also be effective.[4]

• Premature Crystallization: If crystallization occurs too rapidly at a high temperature, impurities can get trapped, and the overall yield of pure product may be low.

  • Solution: Ensure the solution is heated sufficiently to dissolve all the isatin. If using a mixed solvent system, adding a small amount of the "good" solvent can help. Slow cooling can also improve yield and crystal quality.[3][5]

• Loss during Transfers: Product can be lost during transfers between flasks or during filtration.

  • Solution: Minimize the number of transfers. When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving the product.[1]

Issue 2: Oiling Out Instead of Crystallizing

Q2: My compound is separating as an oil, not as crystals. Why is this happening and what should I do?

A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, often due to a high concentration of impurities which lowers the melting point of the mixture.[2][3]

• High Impurity Level: A significant amount of impurities can depress the melting point of your compound.

  • Solution: Try adding a small amount more solvent to the heated solution to decrease the concentration of the solute.[2][3] If the product is highly impure, consider a preliminary purification step like column chromatography.[6][7]

• Inappropriate Solvent: The boiling point of the solvent might be higher than the melting point of the isatin derivative.

  • Solution: Choose a solvent with a lower boiling point.

• Rapid Cooling: Cooling the solution too quickly can sometimes promote oiling out.

  • Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help achieve slow cooling.[2][5]

Issue 3: Colored Impurities in Crystals

Q3: My final isatin crystals are colored, not the expected bright orange-red. How can I remove these colored impurities?

A3: Colored impurities are common in isatin synthesis and can often be removed during recrystallization.

• Charcoal Treatment: Activated charcoal can be used to adsorb colored impurities.

  • Solution: After dissolving the crude isatin in the hot solvent, add a very small amount of activated charcoal (a spatula tip). Swirl the hot solution for a few minutes. Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[3] Be aware that using too much charcoal can adsorb your product and reduce the yield.[3]

• Bisulfite Adduct Formation: Isatin can be purified by forming a sodium bisulfite addition product, which can then be decomposed to regenerate purer isatin.[8][9]

Issue 4: Difficulty in Crystallizing N-Substituted Isatin Derivatives

Q4: I am trying to recrystallize an N-alkylated isatin derivative, but it remains an oil even after solvent removal. What can I do?

A4: N-substituted isatins, particularly those with flexible alkyl chains, can have lower melting points and may be more prone to oiling out or remaining as oils.

• Residual Solvent: High-boiling point solvents like DMF or DMSO used in the synthesis can be difficult to remove and may prevent crystallization.[10]

  • Solution: Ensure all high-boiling point solvents are thoroughly removed, potentially by co-evaporation with a lower-boiling solvent like toluene.[10]

• Trituration: This technique can sometimes induce crystallization from an oil.

  • Solution: Add a non-solvent (a solvent in which your compound is insoluble, like hexane) to the oil and scratch the side of the flask with a glass rod.[10] Sonication may also help.

• Change of Solvent System: The product may simply not crystallize well from the solvent used for extraction (e.g., ethyl acetate).

  • Solution: After removing the extraction solvent, try dissolving the oil in a small amount of a different solvent (e.g., methanol, ethanol) and then slowly add a non-solvent (e.g., water or hexane) until the solution becomes cloudy. Then, heat to redissolve and cool slowly.[7][10]

Quantitative Data

Table 1: Solubility of Isatin in Various Solvents at Different Temperatures

The following table summarizes the mole fraction solubility (x₁) of isatin in several common organic solvents at various temperatures. This data can guide the selection of an appropriate solvent for recrystallization. A good recrystallization solvent will show a significant increase in solubility with temperature.

Solvent	Temperature (K)	Mole Fraction Solubility (x₁)
Toluene	283.15	0.00078
303.15	0.00103
323.15	0.00138
Ethyl Acetate	283.15	0.00318
303.15	0.00492
323.15	0.00762
Acetone	283.15	0.00698
303.15	0.01025
323.15	0.01498
Acetonitrile	283.15	0.00408
303.15	0.00657
323.15	0.01017
Ethanol	298.15	4.09 x 10⁻³
318.15	-
Water	298.15	5.14 x 10⁻⁵
318.15	-

Data compiled from ACS Publications and the Journal of Chemical & Engineering Data.[11][12][13][14] N,N-Dimethylformamide (DMF) and Tetrahydrofuran (THF) generally show very high solubility for isatin, making them less suitable for recrystallization.[14]

Experimental Protocols

Detailed Methodology for Isatin Recrystallization

This protocol outlines a general procedure for the recrystallization of crude isatin. The choice of solvent and specific volumes will depend on the scale of the experiment and the purity of the crude material. Glacial acetic acid is a commonly cited solvent for isatin recrystallization.[8][15][16]

• Solvent Selection: Choose an appropriate solvent using the solubility data in Table 1. For this example, we will use glacial acetic acid.

• Dissolution: Place the crude isatin in an Erlenmeyer flask. Add a minimal amount of glacial acetic acid (e.g., approximately 3 mL per gram of crude isatin).[15]

• Heating: Gently heat the mixture on a hot plate with stirring until the isatin dissolves completely. If any solid remains, add a small additional amount of solvent until a clear solution is obtained at the boiling point. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.[6]

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling generally results in larger, purer crystals.[5] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[6]

• Crystal Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the collected crystals with a small amount of ice-cold solvent (in this case, cold glacial acetic acid or an alternative like cold ethanol) to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

Visualizations

Isatin Recrystallization Troubleshooting Workflow

Caption: A flowchart for troubleshooting common isatin recrystallization issues.

Experimental Workflow for Isatin Recrystallization

Caption: A step-by-step workflow for a typical isatin recrystallization experiment.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. US2086805A - Purification of the isatins - Google Patents [patents.google.com]
• 10. reddit.com [reddit.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Managing Cytotoxicity of Isatin Derivatives in Primary Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the cytotoxicity of isatin (B1672199) derivatives in primary cell experiments.

Frequently Asked Questions (FAQs)

Q1: What are isatin derivatives and why are they studied for cytotoxicity?

A1: Isatin (1H-indole-2,3-dione) is a naturally occurring compound found in various plants and is also an endogenous metabolite in mammals.[1] Its derivatives are a diverse group of synthetic or naturally-derived molecules that have shown a broad range of biological activities, including potent anticancer properties.[2][3] They are extensively studied for their ability to induce selective cytotoxicity in cancer cells, primarily through mechanisms like apoptosis induction and cell cycle arrest.[2][4]

Q2: What are the primary mechanisms of cytotoxicity induced by isatin derivatives?

A2: The primary mechanism of cytotoxicity for most isatin derivatives is the induction of apoptosis (programmed cell death) through one or both of the major apoptotic pathways:[5]

• Intrinsic (Mitochondrial) Pathway: This involves the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to mitochondrial membrane depolarization, release of cytochrome c, and subsequent activation of a caspase cascade.[5]

• Extrinsic (Death Receptor) Pathway: Some derivatives can activate cell surface death receptors, leading to the activation of initiator caspases.

Both pathways converge on the activation of executioner caspases, such as caspase-3 and caspase-7, which are responsible for the biochemical and morphological changes associated with apoptosis.[6][7] Additionally, many isatin derivatives can cause cell cycle arrest at different phases (e.g., G1/S or G2/M), preventing cell proliferation.[3][4]

Q3: Why is managing cytotoxicity in primary cells particularly challenging compared to cancer cell lines?

A3: Primary cells, being directly isolated from tissues, more closely represent the in vivo physiological state. They are generally more sensitive to chemical insults than immortalized cancer cell lines. Challenges include:

• Increased Sensitivity: Primary cells may undergo apoptosis or necrosis at much lower concentrations of a compound compared to robust cancer cell lines.

• Finite Lifespan: Primary cells have a limited number of divisions they can undergo in culture, making long-term experiments challenging.

• Heterogeneity: Primary cell populations can be more heterogeneous than clonal cell lines, leading to variability in experimental results.

• Slower Proliferation: Many primary cells have a slower proliferation rate, which can affect the interpretation of proliferation-based cytotoxicity assays.

Troubleshooting Guides

Issue 1: Unexpectedly High Cytotoxicity in Primary Cells

Q: My isatin derivative is causing widespread cell death in my primary cells at concentrations reported to be safe for cancer cell lines. What could be the cause and how can I troubleshoot this?

A: This is a common issue. Here’s a systematic approach to troubleshoot:

• Concentration Range Optimization:

  • Perform a broad-range dose-response experiment: Test a wide range of concentrations (e.g., from nanomolar to high micromolar) to determine the specific IC50 (half-maximal inhibitory concentration) for your primary cell type.

  • Start with very low concentrations: Based on the initial findings, perform subsequent experiments using a narrower range of concentrations around the determined IC50.

• Solubility Issues:

  • Problem: Isatin derivatives often have poor aqueous solubility. Precipitation of the compound in the culture medium can lead to inaccurate concentrations and can be toxic to cells.

  • Solution:

    • Visually inspect the culture medium for any precipitate after adding the compound.

    • Use a suitable solvent like DMSO to prepare a high-concentration stock solution. Ensure the final concentration of the solvent in the culture medium is low (typically ≤ 0.1%) and non-toxic to the cells. Run a vehicle control (medium with the same concentration of solvent) to confirm.

    • Consider using isatin derivatives with hydrophilic modifications, which have been shown to have improved solubility and potency.[6]

• Off-Target Effects:

  • Problem: The isatin derivative may be hitting unintended molecular targets in the primary cells that are crucial for their survival.

  • Solution:

    • Consult literature for any known off-target effects of your specific derivative or class of derivatives.

    • If possible, use a structurally different isatin derivative that targets the same primary pathway to see if the cytotoxic effect is replicated.

Issue 2: Inconsistent Results Between Different Cytotoxicity Assays

Q: I am getting conflicting results from my MTT and LDH assays. The MTT assay suggests a significant decrease in viability, but the LDH assay shows minimal cell death. Why is this happening?

A: Different cytotoxicity assays measure different cellular parameters. Understanding these differences is key to interpreting your results:

• MTT Assay: Measures metabolic activity. A decrease in signal indicates reduced metabolic function, which can be due to cell death or a cytostatic effect (inhibition of proliferation without cell death).

• LDH Assay: Measures the release of lactate (B86563) dehydrogenase from cells with compromised membrane integrity (i.e., necrosis or late apoptosis).

Possible Explanations and Solutions:

• Cytostatic vs. Cytotoxic Effect: Your isatin derivative might be inhibiting cell proliferation (cytostatic) without immediately causing cell death. This would lead to a lower MTT reading (fewer metabolically active cells) but no significant LDH release.

  • Solution: Complement your assays with a direct measure of apoptosis, such as an Annexin V/PI staining assay, to distinguish between apoptosis and necrosis. Also, consider performing a cell cycle analysis to check for cell cycle arrest.

• Timing of Assays: The kinetics of apoptosis and necrosis can vary.

  • Solution: Perform a time-course experiment, measuring cytotoxicity at different time points (e.g., 12, 24, 48, and 72 hours) to capture the dynamics of the cellular response. Early apoptosis might be missed by an LDH assay performed at an early time point.

Issue 3: Difficulty in Inducing Apoptosis in Apoptosis-Resistant Primary Cells

Q: I am working with a primary cell type known to be resistant to apoptosis, and my isatin derivative is not showing the expected cytotoxic effect. What can I do?

A: Some primary cells have robust anti-apoptotic mechanisms.

• Higher Concentrations or Longer Incubation: The compound may require a higher concentration or a longer incubation period to overcome the apoptotic threshold in these cells.

• Combination Therapy: Consider co-treating the cells with a low dose of a known apoptosis-sensitizing agent. This can sometimes prime the cells to respond to the isatin derivative.

• Alternative Cell Death Pathways: Investigate if the isatin derivative might be inducing other forms of cell death, such as necroptosis.[8] Assays for necroptosis markers (e.g., RIPK1, RIPK3, MLKL) could be informative.

Quantitative Data on Cytotoxicity

The cytotoxic effects of isatin derivatives are typically evaluated using the IC50 value, which is the concentration of the compound that inhibits 50% of cell viability or proliferation. Below are tables summarizing the IC50 values of various isatin derivatives in different cell lines. Data on primary cells is limited in the literature, emphasizing the need for researchers to determine these values empirically for their specific primary cell type.

Table 1: Cytotoxicity of Isatin Derivatives in Cancer Cell Lines

Isatin Derivative Class	Cell Line	Cancer Type	IC50 (µM)	Reference
Isatin-pyrrole hybrid	HepG2	Liver Cancer	0.47	[9][10]
Isatin-quinazoline hybrid	HepG2	Liver Cancer	2.53	[11]
Isatin-quinazoline hybrid	MCF-7	Breast Cancer	7.54	[11]
Isatin-indole hybrid	MCF-7	Breast Cancer	0.39	[11]
Isatin-1,2,3-triazole hybrid	PC3	Prostate Cancer	15.32	[11]
Isatin-1,2,3-triazole hybrid	A375	Melanoma	25.91	[11]
Isatin-hydrazone	MCF-7	Breast Cancer	1.51	[12]
Isatin-hydrazone	A2780	Ovarian Cancer	18.96	[12]
Isatin derivative	Caco-2	Colorectal Cancer	5.7	[13][14]
Isatin derivative	MDA-MB-231	Breast Cancer	9.0	[13][14]
5,6,7-tribromoisatin	U937	Lymphoma	<10	[7]
Isatin-benzimidazole hybrid	MCF-7	Breast Cancer	19.27 - 52.45	[15]
Isatin-benzimidazole hybrid	HeLa	Cervical Cancer	14.10 - 31.60	[15]
N-alkyl-isatin-3-imino aromatic amine	MCF-7	Breast Cancer	50 - 51	[16]

Table 2: Cytotoxicity of Isatin Derivatives in Non-Cancerous and Primary Cells

Isatin Derivative Class	Cell Line/Cell Type	Origin	IC50 (µM)	Reference
Isatin derivative	Vero	Monkey Kidney Epithelial Cells	26.5 - 30	[13][14]
Quinoline (B57606) derivative (for comparison)	Vero	Monkey Kidney Epithelial Cells	150 - 440	[13][14]

Experimental Protocols

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells as an indicator of viability.

Materials:

• 96-well cell culture plates

• Isatin derivative stock solution (in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed primary cells in a 96-well plate at a predetermined optimal density in 100 µL of complete medium per well. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the isatin derivative in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells.

Materials:

• 96-well cell culture plates

• Isatin derivative stock solution

• Complete cell culture medium

• LDH assay kit (containing LDH reaction mixture and stop solution)

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well of the new plate.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Absorbance Measurement: Read the absorbance at 490 nm.

Annexin V/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well cell culture plates

• Isatin derivative stock solution

• Complete cell culture medium

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed primary cells in 6-well plates and treat with the isatin derivative for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently detach them using a non-enzymatic cell dissociation solution or gentle scraping.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells by flow cytometry within one hour.

Signaling Pathways and Visualizations

Intrinsic Apoptosis Pathway Induced by Isatin Derivatives

Isatin derivatives can induce apoptosis by modulating the balance of Bcl-2 family proteins.[5] This leads to the permeabilization of the mitochondrial outer membrane and the release of cytochrome c, which in turn activates the caspase cascade.

Caption: Intrinsic apoptosis pathway activated by isatin derivatives.

Cell Cycle Arrest at G2/M Phase

Certain isatin derivatives can inhibit cyclin-dependent kinases (CDKs), such as CDK2, leading to cell cycle arrest.[17] This prevents the cell from entering mitosis and can subsequently lead to apoptosis.

Caption: G2/M cell cycle arrest induced by isatin derivatives.

Experimental Workflow for Assessing Cytotoxicity

A general workflow for investigating the cytotoxic effects of isatin derivatives in primary cells.

Caption: General experimental workflow for cytotoxicity assessment.

References

• 1. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency [frontiersin.org]
• 4. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Synthesis and Evaluation of Isatin Analogs as Caspase-3 Inhibitors: Introduction of a Hydrophilic Group Increases Potency in a Whole Cell Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro cytotoxicity evaluation of some substituted isatin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Early pharmacological profiling of isatin derivatives as potent and selective cytotoxic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scholar.its.ac.id [scholar.its.ac.id]
• 11. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. Molecular docking and synthesis of N-alkyl-isatin-3-imino aromatic amine derivatives and their antileishmanial and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Isatin N-Alkylation

Welcome to the technical support center for isatin (B1672199) N-alkylation. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their isatin N-alkylation reactions. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind isatin N-alkylation?

A1: The N-alkylation of isatin typically proceeds via a nucleophilic substitution reaction. First, a base is used to deprotonate the nitrogen atom of the isatin ring, forming a nucleophilic isatin anion. This anion then attacks an alkylating agent (commonly an alkyl halide), resulting in the formation of the N-alkylated isatin product.[1][2][3]

Q2: Which factors are most critical for a successful isatin N-alkylation reaction?

A2: The success of an isatin N-alkylation reaction is primarily influenced by the choice of base, solvent, alkylating agent, and reaction temperature. The interplay of these factors determines the reaction rate, yield, and purity of the final product.

Q3: What are the advantages of using microwave-assisted synthesis for isatin N-alkylation?

A3: Microwave-assisted synthesis offers several advantages over conventional heating methods, including significantly shorter reaction times, often higher yields, and the use of less solvent.[2][4][5] This technique can be particularly beneficial for sluggish reactions.[3]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Question: My isatin N-alkylation reaction is resulting in a low yield or no product at all. What are the potential causes and how can I improve it?

Answer: Low yields can stem from several factors. A systematic approach to troubleshooting this issue is outlined below:

• Incomplete Deprotonation: The N-H bond of the isatin must be deprotonated to form the reactive nucleophile. If the base is not strong enough or used in insufficient quantity, the reaction will not proceed efficiently.[1][3][6]

  • Solution: Consider using a stronger base such as sodium hydride (NaH) or cesium carbonate (Cs₂CO₃).[3][6] Alternatively, using a slight excess of a weaker base like potassium carbonate (K₂CO₃) can also be effective.[1][6] Ensure anhydrous conditions when using highly reactive bases like NaH.[1]

• Inactive Alkylating Agent: The alkyl halide or other alkylating agent may have degraded.

  • Solution: Use a fresh bottle of the alkylating agent. Alkyl iodides are generally more reactive than bromides or chlorides.[1]

• Suboptimal Reaction Temperature: The reaction may be too slow at room temperature.[1]

  • Solution: Gently heating the reaction mixture can increase the rate. However, excessive heat can lead to side reactions.[1] Microwave irradiation is an excellent alternative for accelerating the reaction.[1][4]

• Poor Solvent Choice: The solvent plays a crucial role in solvating the isatin anion and facilitating the reaction.

  • Solution: Polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and N-methyl-2-pyrrolidinone (NMP) are generally preferred.[1][2][3]

Issue 2: Formation of an Oily or Gummy Product

Question: After workup, my product is an oil, and I'm unable to induce crystallization. What could be the issue?

Answer: The formation of an oily product is a common problem, often related to impurities or the inherent properties of the product itself.

• Residual Solvent: High-boiling point solvents like DMF or NMP can be difficult to remove completely.[1]

  • Solution: During the workup, wash the organic layer multiple times with water or brine to remove residual solvent.

• Presence of Impurities: Side products or unreacted starting materials can inhibit crystallization.[6]

  • Solution: Purify the crude product using column chromatography. A gradient elution with a hexane/ethyl acetate (B1210297) solvent system is a good starting point.[1]

• Product is an Oil at Room Temperature: Some N-alkylated isatins, particularly those with long or bulky alkyl chains, may have low melting points and exist as oils.[6]

  • Solution: If NMR and/or mass spectrometry confirm the purity of the product, it can likely be used in subsequent steps without crystallization.[1][6]

Issue 3: Multiple Spots on TLC and Impure Product

Question: My TLC plate shows multiple spots, and my final product is impure. What are the common side reactions, and how can I minimize them?

Answer: Several side reactions can occur during isatin N-alkylation, leading to an impure product.

• O-Alkylation: Alkylation can occur at the oxygen atom of the C2-carbonyl group, especially when using silver salts.

  • Mitigation: To favor N-alkylation, use alkali metal bases like K₂CO₃ or NaH in polar aprotic solvents like DMF.[1]

• Dialkylation: While less common, over-alkylation can occur with highly reactive alkylating agents or under harsh conditions.

  • Mitigation: Use a stoichiometric amount or only a slight excess (1.1-1.2 equivalents) of the alkylating agent.[1]

• Aldol Condensation: When using bases like K₂CO₃ in acetone (B3395972), aldol-type side reactions involving the C3-keto group of isatin can occur.[1]

  • Mitigation: Avoid using acetone as a solvent if this side reaction is observed.[1]

Data Presentation

Table 1: Common Bases for Isatin N-Alkylation

Base	Solvent(s)	Strength	Notes
Potassium Carbonate (K₂CO₃)	DMF, Acetonitrile, NMP	Moderate	Commonly used, effective for many substrates.[1][2]
Cesium Carbonate (Cs₂CO₃)	DMF, NMP	Strong	Good for less reactive halides.[2]
Sodium Hydride (NaH)	DMF, THF	Very Strong	Requires anhydrous conditions and an inert atmosphere.[1]
Sodium Hydroxide (NaOH)	Biphasic systems	Strong	Often used with a phase transfer catalyst.[1]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	Ethanol	Strong (non-nucleophilic)	Effective under microwave conditions.[4]
Potassium Fluoride on Alumina (KF/Alumina)	Acetonitrile	Moderate (solid-supported)	Useful for microwave-assisted reactions.[7]

Table 2: Influence of Solvent on N-Alkylation of Isatin Derivatives

Solvent	Polarity	Boiling Point (°C)	Notes
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	Excellent solvent for this reaction, but can be difficult to remove.[1][2]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	Similar to DMF, can also be challenging to remove.[1]
Acetonitrile (ACN)	Polar Aprotic	82	Lower boiling point, easier to remove, but may be less effective for some substrates.[1]
N-Methyl-2-pyrrolidinone (NMP)	Polar Aprotic	202	Effective for poorly reactive halides.[2]
Ethanol	Polar Protic	78.37	Used with bases like DBU under microwave conditions.[4]

Experimental Protocols

Protocol 1: Conventional Heating Method for N-Alkylation

This protocol is a general and reliable procedure for the N-alkylation of isatin derivatives.

Reagents and Materials:

• Isatin derivative (1.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Potassium Carbonate (K₂CO₃) (1.3 mmol)

• Alkyl halide (1.1 mmol)

Procedure:

• To a solution of the isatin derivative in anhydrous DMF in a round-bottom flask, add potassium carbonate.

• Stir the mixture at room temperature for 30 minutes.

• Add the desired alkyl halide to the reaction mixture.

• Heat the reaction to 70 °C and monitor the progress by TLC.

• Once the reaction is complete (typically 2-8 hours), cool the mixture to room temperature.

• Pour the reaction mixture into ice-water (50 mL) to precipitate the product.

• Collect the solid by vacuum filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure N-alkylated isatin.[1]

Protocol 2: Microwave-Assisted N-Alkylation

This protocol provides an expedited synthesis of N-alkylated isatins.

Reagents and Materials:

• Isatin (1.0 mmol)

• Potassium Carbonate (K₂CO₃) (1.3 mmol)

• Alkyl halide (1.1 mmol)

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidinone (NMP) (a few drops to create a slurry)

Procedure:

• In a microwave-safe vessel, intimately mix the isatin, potassium carbonate, and the appropriate alkyl halide.

• Add a few drops of DMF or NMP to create a slurry.

• Expose the mixture to microwave irradiation (e.g., 2-5 minutes at 200-300 W). The optimal time and power should be determined empirically for each specific reaction.[1]

• After the reaction is complete (monitored by TLC), cool the vessel to room temperature.

• Pour the reaction mixture into ice-water.

• If a solid precipitate forms, filter the product, wash it with water, and purify by recrystallization.

• If an oil forms, extract with an organic solvent (e.g., ethyl acetate), wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by column chromatography if necessary.[1]

Visualizations

Caption: General experimental workflow for isatin N-alkylation.

Caption: A troubleshooting workflow for low yield in isatin N-alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

preventing degradation of isatin compounds during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of isatin (B1672199) compounds during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of isatin compounds during storage?

A1: Isatin and its derivatives are susceptible to degradation primarily through two main pathways: hydrolysis and oxidation.[1][2][3][4] The stability of these compounds can be significantly influenced by pH, temperature, light exposure, and the presence of oxidizing agents.[2][5]

Q2: What are the visible signs of isatin compound degradation?

A2: Degradation of isatin, which is typically an orange-red crystalline powder, may be indicated by a change in color, caking of the powder, or a noticeable change in its solubility characteristics. For isatin derivatives, any deviation from their initial physical appearance should be considered a potential sign of degradation.

Q3: What are the recommended general storage conditions for solid isatin compounds?

A3: To ensure long-term stability, solid isatin and its derivatives should be stored in a cool, dry, and well-ventilated area.[2] Containers should be tightly sealed to protect against moisture and light. Room temperature is generally acceptable for the storage of solid compounds.

Q4: How should I store solutions of isatin compounds?

A4: The stability of isatin compounds in solution is dependent on the solvent, concentration, temperature, and pH.[6][7] For short-term storage, solutions prepared in organic solvents such as DMSO can be kept at -20°C. To minimize degradation, it is advisable to prepare fresh solutions before use, especially for aqueous solutions, as isatins have low solubility in water which can affect stability.[7][8] To avoid degradation from repeated freeze-thaw cycles, consider aliquoting stock solutions into single-use vials.

Q5: What are the main degradation products of isatin?

A5: The primary degradation product of isatin upon oxidation is isatoic anhydride.[2][3][4] Hydrolysis, particularly under alkaline conditions, leads to the opening of the γ-lactam ring, forming isatinate.[9][10]

Troubleshooting Guides

This section addresses specific issues that users might encounter during their experiments with isatin compounds.

Problem	Possible Cause	Troubleshooting Steps
Unexpected experimental results or loss of compound activity.	Degradation of the isatin compound due to improper storage or handling.	1. Verify Storage Conditions: Ensure the compound has been stored in a cool, dry, dark place in a tightly sealed container. 2. Check Solution Age and Storage: If using a stock solution, confirm its age and storage conditions. Prepare a fresh solution from solid material if the stock solution is old or has been stored improperly. 3. Perform Purity Check: Analyze the compound's purity using a suitable analytical method like HPLC or TLC to check for the presence of degradation products.
Change in the physical appearance of the solid compound (e.g., color change, clumping).	Exposure to moisture, light, or elevated temperatures.	1. Review Storage Environment: Assess the storage location for exposure to humidity, light, and heat sources. 2. Use Desiccants: Store the compound in a desiccator to minimize moisture absorption. 3. Protect from Light: Use amber-colored vials or store containers in a dark place.
Precipitation or cloudiness observed in a prepared solution.	Poor solubility or degradation of the compound in the chosen solvent.[7][8]	1. Verify Solvent Compatibility: Confirm the solubility of the specific isatin derivative in the chosen solvent. Isatin and its derivatives generally have better solubility in organic solvents like DMSO and DMF than in water.[7][8] 2. Prepare Fresh Solutions: As solutions can degrade over time, preparing them fresh before each experiment is the best practice. 3. Consider pH: If using aqueous buffers, be mindful that alkaline pH can accelerate hydrolytic degradation.[1][6][11]
Inconsistent results between different batches of the same isatin compound.	Batch-to-batch variability in purity or degradation during storage of one of the batches.	1. Request Certificate of Analysis (CoA): Always obtain the CoA for each batch to compare purity specifications. 2. Perform Analytical Comparison: Analyze both batches using the same analytical method (e.g., HPLC) to directly compare their purity profiles.

Quantitative Data on Isatin Stability

The following tables summarize available quantitative data on the stability of isatin and its derivatives under various conditions.

Table 1: Hydrolytic Stability of Isatin Derivatives

Compound	pH	Temperature (°C)	Half-life (t½)	Reference
Isatin	Alkaline (unspecified)	40-70	Rate decreases with increasing organic solvent (DMA) content.	[11]
N-methylisatin	Alkaline (unspecified)	40-70	Rate decreases with increasing organic solvent (DMA) content.	[11]
Isatin	Basic	Not specified	Rate decreases with increasing ethanol (B145695) content.	[6]

Note: Comprehensive quantitative data on the degradation rates of isatin under various temperatures and light intensities is limited in the readily available literature. The information provided is based on studies of hydrolytic stability.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Isatin Compounds

This protocol outlines a general procedure for developing a stability-indicating HPLC method to analyze the purity of isatin compounds and detect their degradation products.

1. Objective: To develop and validate an HPLC method capable of separating the intact isatin compound from its potential degradation products generated under forced degradation conditions.

2. Materials and Reagents:

• Isatin compound of interest

• HPLC grade acetonitrile (B52724), methanol, and water

• Phosphoric acid or formic acid (for mobile phase pH adjustment)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or DAD detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

3. Chromatographic Conditions (to be optimized):

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1% phosphoric or formic acid) and an organic phase (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Column Temperature: 25-30 °C

• Detection Wavelength: Determined by the UV-Vis spectrum of the isatin compound (typically in the range of 250-450 nm).[2][12]

• Injection Volume: 10-20 µL

4. Forced Degradation Studies: Prepare solutions of the isatin compound (e.g., 1 mg/mL in a suitable solvent) and subject them to the following stress conditions:

• Acid Hydrolysis: Add 1N HCl and heat at 60-80 °C for a specified period (e.g., 2-8 hours). Neutralize the solution before injection.

• Base Hydrolysis: Add 0.1N NaOH and keep at room temperature for a specified period (e.g., 1-4 hours).[1] Neutralize the solution before injection.

• Oxidative Degradation: Add 3-30% H₂O₂ and keep at room temperature for a specified period (e.g., 24 hours), protected from light.[5]

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 60-80 °C) for a specified period (e.g., 24-48 hours). Dissolve the stressed solid in a suitable solvent for analysis.

• Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm) and visible light in a photostability chamber for a specified duration, as per ICH Q1B guidelines.[13][14][15][16][17]

5. Method Validation: Validate the developed HPLC method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[18][19][20]

Visualizations

Caption: Primary degradation pathways for isatin compounds.

Caption: Workflow for forced degradation studies of isatin compounds.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. The mechanisms of hydrolysis of the γ-lactam isatin and its derivatives - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.irapa.org [journals.irapa.org]
• 4. researchgate.net [researchgate.net]
• 5. Hydrogen Peroxide Promoted Metal-Free Oxidation/Cyclization of α-Hydroxy N-Arylamides: A Facile One-Pot Synthesis of Isatins [organic-chemistry.org]
• 6. Solvent Effect on the Kinetics of the Basic Hydrolysis of Isatin [jstage.jst.go.jp]
• 7. Solubility and Thermodynamic Functions of Isatin in Pure Solvents | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The mechanisms of hydrolysis of the γ-lactam isatin and its derivatives - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. database.ich.org [database.ich.org]
• 14. youtube.com [youtube.com]
• 15. ema.europa.eu [ema.europa.eu]
• 16. database.ich.org [database.ich.org]
• 17. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. (PDF) Validated Stability-Indicating Reversed-Phase-HPLC [research.amanote.com]
• 20. Development and Full Validation of a Stability-indicating HPLC Method for the Determination of the Anticancer Drug Temozolomide in Pharmaceutical Form - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of Isatin Analogues

Welcome to the technical support center for the synthesis of isatin (B1672199) analogues. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges encountered during the scale-up of these important pharmaceutical intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when scaling up the synthesis of isatin analogues?

A1: The most frequent challenges during the scale-up of isatin analogue synthesis include:

• Reduced Yields: Reactions that perform well at the lab scale may see a significant drop in yield at the pilot or industrial scale due to issues with mass and heat transfer, mixing efficiency, and prolonged reaction times.

• Side Reactions and Impurity Profile Changes: The formation of byproducts such as isatin oximes, sulfonated derivatives, and polymeric "tar" can become more pronounced at a larger scale.[1]

• Purification Difficulties: The increased volume of product and potential for a higher impurity load can make purification by crystallization or chromatography more complex and less efficient.

• Exothermic Reaction Control: The cyclization step in methods like the Sandmeyer synthesis is often highly exothermic, posing significant safety risks if not properly managed on a large scale.[1]

• Reagent Handling and Solubility: Handling large quantities of corrosive acids (e.g., sulfuric acid) and regulated substances like chloral (B1216628) hydrate (B1144303) presents logistical and safety challenges.[2] Additionally, the solubility of intermediates can decrease in larger volumes, leading to incomplete reactions.[1]

Q2: How does the choice of synthetic route (e.g., Sandmeyer vs. Stolle) impact scale-up?

A2: The choice of synthetic route has significant implications for scale-up:

• Sandmeyer Synthesis: This is a widely used method, but it involves harsh acidic conditions and the use of chloral hydrate, a regulated substance, which can complicate large-scale production.[2][3] The reaction can also generate difficult-to-remove impurities like isatin oxime.[1]

• Stolle Synthesis: This method is particularly useful for N-substituted isatins and avoids the use of chloral hydrate.[4][5] However, it requires anhydrous conditions and the use of Lewis acids, which can be moisture-sensitive and corrosive, posing their own set of scale-up challenges. Incomplete acylation or cyclization can also lead to low yields.[1]

Q3: What are the key safety considerations when scaling up isatin synthesis?

A3: Safety is paramount during scale-up. Key considerations include:

• Thermal Hazard Assessment: Thoroughly characterize the exothermic nature of the reaction, particularly the cyclization step, using techniques like reaction calorimetry to determine the heat of reaction and the maximum temperature of the synthetic reaction (MTSR).

• Cooling Capacity: Ensure that the reactor's cooling system is capable of dissipating the heat generated by the reaction to prevent a thermal runaway.

• Controlled Reagent Addition: Add reagents that initiate a highly exothermic step slowly and in a controlled manner to manage the rate of heat generation.

• Emergency Procedures: Have a well-defined emergency plan in place, including quenching protocols and pressure relief systems.

• Personal Protective Equipment (PPE): Ensure all personnel are equipped with appropriate PPE to handle corrosive and hazardous materials.

Q4: How can I improve the regioselectivity of my isatin synthesis when using substituted anilines?

A4: Achieving high regioselectivity, especially with meta-substituted anilines, can be challenging in classical isatin syntheses, often resulting in a mixture of 4- and 6-substituted isatins. For more predictable regiochemical control, a directed ortho-metalation (DoM) approach has been shown to be effective for the synthesis of 4-substituted isatins from meta-substituted anilines.[1]

Troubleshooting Guides

Problem: Low Yield

Symptom	Possible Cause	Troubleshooting Steps
Incomplete reaction (Sandmeyer)	Incomplete formation of the isonitrosoacetanilide intermediate.	- Ensure high purity of starting aniline (B41778). - Optimize reaction time and temperature for the condensation step. - Consider using a slight excess of hydroxylamine (B1172632) hydrochloride.
Incomplete reaction (Stolle)	Incomplete acylation of the aniline or incomplete cyclization.	- Use a slight excess of oxalyl chloride. - Ensure strict anhydrous conditions. - Optimize the choice and amount of Lewis acid (e.g., AlCl₃, TiCl₄). - Ensure the chlorooxalylanilide intermediate is completely dry before cyclization.[1]
Poor solubility of intermediates	Lipophilic substituted anilines or intermediates have poor solubility in the reaction medium.	- For the Sandmeyer synthesis, consider using methanesulfonic acid instead of sulfuric acid to improve solubility.[1]
Decomposition of starting materials/intermediates	Harsh reaction conditions (high temperature, strong acid) are causing degradation.	- Maintain the lowest possible reaction temperature that still allows for a reasonable reaction rate. - Ensure the aniline starting material is fully dissolved before proceeding to minimize "tar" formation.[1]

Problem: Product Purification Issues

Symptom	Possible Cause	Troubleshooting Steps
Presence of colored impurities or "tar"	Decomposition of starting materials or intermediates.	- Ensure complete dissolution of the aniline starting material before the reaction begins. - Purify the crude product by recrystallization from a suitable solvent like glacial acetic acid. - For stubborn impurities, consider forming the sodium bisulfite adduct of isatin, which can then be isolated and reconverted to pure isatin.
Formation of isatin oxime byproduct (Sandmeyer)	Side reaction during the acid-catalyzed cyclization.	- Introduce a "decoy agent" such as acetone (B3395972) or glyoxal (B1671930) during the reaction quench or extraction to react with and remove the oxime precursor.[1]
Sulfur-containing byproducts	Side reactions when using sulfuric acid.	- Use the minimum effective concentration and temperature of sulfuric acid for the cyclization step. - If applicable, purify the crude product using column chromatography.
Difficulty with crystallization	The product is an oil or forms a goo.	- Ensure all high-boiling solvents (e.g., DMF, DMSO) are completely removed. - Try triturating the oil with a non-polar solvent like hexane (B92381) to induce crystallization. - If the product is impure, this can inhibit crystallization. Purify by column chromatography before attempting recrystallization.

Data Presentation

Table 1: Representative Comparison of Lab vs. Pilot Scale Isatin Synthesis

Parameter	Laboratory Scale (e.g., 10 g)	Pilot Scale (e.g., 10 kg)	Key Considerations for Scale-Up
Typical Yield	75-85%	60-75%	Yield reduction can occur due to less efficient heat and mass transfer.
Reaction Time (Cyclization)	1-2 hours	4-8 hours	Longer addition times are necessary to control the exotherm.
Cyclization Temperature	60-80°C	50-70°C (with careful monitoring)	Lower temperatures may be used to improve safety and reduce side reactions, but this can increase reaction time.
Stirring Speed	500-1000 rpm	100-300 rpm	The geometry of the reactor and impeller design are critical for achieving adequate mixing at lower speeds.
Purification Method	Recrystallization, Column Chromatography	Primarily Recrystallization	Large-scale chromatography is often not economically viable.

Note: The data in this table are representative and may vary depending on the specific isatin analogue and the equipment used.

Experimental Protocols

Key Experiment 1: Sandmeyer Synthesis of 5-Bromoisatin (Gram Scale)

Part A: Synthesis of 2-(Hydroxyimino)-N-(4-bromophenyl)acetamide

• In a 500 mL round-bottom flask, dissolve chloral hydrate (18.2 g, 0.11 mol) and sodium sulfate (B86663) (142 g) in 300 mL of water.

• In a separate beaker, prepare a solution of 4-bromoaniline (B143363) (17.2 g, 0.1 mol) in 60 mL of water and 10 mL of concentrated hydrochloric acid.

• Add the 4-bromoaniline solution to the flask.

• Prepare a solution of hydroxylamine hydrochloride (22 g, 0.32 mol) in 100 mL of water and add it to the reaction mixture.

• Heat the mixture to reflux for 1-2 hours, monitoring the reaction by TLC.

• Cool the reaction mixture in an ice bath.

• Filter the precipitated solid, wash with cold water, and air dry to obtain the isonitrosoacetanilide intermediate.

Part B: Cyclization to 5-Bromoisatin

• Carefully warm concentrated sulfuric acid (120 g, 65 mL) to 50°C in a 250 mL beaker with mechanical stirring.

• Slowly add the dried isonitrosoacetanilide intermediate from Part A in small portions, ensuring the temperature does not exceed 75°C. Use an ice bath to control the exotherm.

• After the addition is complete, heat the mixture to 80°C for 10 minutes.

• Cool the mixture to room temperature and pour it onto 500 g of crushed ice.

• Allow the precipitate to stand for 30 minutes.

• Filter the crude 5-bromoisatin, wash thoroughly with cold water until the washings are neutral, and dry.

• Purify the crude product by recrystallization from glacial acetic acid.

Key Experiment 2: Stolle Synthesis of N-Benzylisatin (Gram Scale)

Part A: Synthesis of N-Benzyl-2-chloro-2-oxoacetamide

• In a 250 mL three-necked flask equipped with a dropping funnel and a nitrogen inlet, dissolve N-benzylaniline (18.3 g, 0.1 mol) in 100 mL of anhydrous dichloromethane (B109758).

• Cool the solution to 0°C in an ice bath.

• Add oxalyl chloride (13.9 g, 0.11 mol) dropwise over 30 minutes with stirring.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Remove the solvent under reduced pressure to obtain the crude chlorooxalylanilide intermediate.

Part B: Cyclization to N-Benzylisatin

• In a 500 mL flask, suspend aluminum chloride (20 g, 0.15 mol) in 150 mL of anhydrous carbon disulfide.

• Add the crude chlorooxalylanilide intermediate from Part A in portions with stirring.

• Heat the mixture to reflux for 2 hours.

• Carefully quench the reaction by pouring it onto a mixture of ice and concentrated hydrochloric acid.

• Extract the product with dichloromethane (3 x 100 mL).

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate).

Key Experiment 3: N-Alkylation of Isatin (Gram Scale)

• In a 100 mL round-bottom flask, dissolve isatin (1.47 g, 10 mmol) in 20 mL of anhydrous N,N-dimethylformamide (DMF).

• Add anhydrous potassium carbonate (2.07 g, 15 mmol) to the solution.

• Stir the mixture at room temperature for 30 minutes.

• Add the alkyl halide (e.g., benzyl (B1604629) bromide, 1.88 g, 11 mmol) dropwise to the suspension.

• Heat the reaction mixture to 60°C and stir for 4-6 hours, monitoring the reaction by TLC.

• Cool the mixture to room temperature and pour it into 100 mL of ice-water.

• Filter the resulting precipitate, wash with cold water, and air dry.

• Recrystallize the crude product from ethanol (B145695) to obtain the pure N-alkylated isatin.

Visualizations

Signaling Pathway: Isatin Analogues as Kinase Inhibitors in Cancer

Caption: Isatin analogues inhibit key kinases in cancer cell signaling pathways.

Experimental Workflow: Sandmeyer Isatin Synthesis

Caption: Workflow for the Sandmeyer synthesis of isatin analogues.

Logical Relationship: Troubleshooting Low Yield in Scale-Up

Caption: Decision tree for troubleshooting low yields in scale-up synthesis.

References

• 1. Synthesis of Substituted Isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. journals.irapa.org [journals.irapa.org]
• 5. researchgate.net [researchgate.net]

resolving unexpected side products in isatin reactions

Welcome to the technical support hub for researchers, scientists, and drug development professionals working with isatin (B1672199). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve unexpected side products and optimize your reaction outcomes.

General Troubleshooting Workflow

Encountering an unexpected result is a common challenge in organic synthesis. This workflow provides a systematic approach to identifying and resolving issues in your isatin reactions.

how to increase the regioselectivity of isatin substitutions

Welcome to the technical support center for isatin (B1672199) chemistry. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to address challenges related to the regioselectivity of isatin substitutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on the isatin molecule?

A1: Isatin possesses multiple reactive sites, making regioselectivity a critical consideration in its functionalization. The key sites include:

• N1-H (Amide): The acidic proton on the nitrogen can be deprotonated, rendering the nitrogen atom a potent nucleophile for alkylation, arylation, or acylation reactions.[1]

• C3-Carbonyl (Ketone): This is a highly electrophilic center, susceptible to nucleophilic additions, condensations (like aldol (B89426) and Knoevenagel), and spiro-annulations.[1][2]

• C5 and C7 Positions (Aromatic Ring): The benzene (B151609) ring can undergo electrophilic aromatic substitution. The electron-withdrawing nature of the C2 and C3 carbonyls, combined with the electron-donating effect of the N1 amide, directs substitution primarily to the C5 and C7 positions.[1][3]

Q2: Why is achieving regioselectivity in isatin substitutions often a challenge?

A2: The challenge arises from the multiple reactive centers that can compete during a reaction. For instance, during alkylation, both the N1-nitrogen and the O2-oxygen of the enolate can act as nucleophiles. In electrophilic aromatic substitution on the benzene ring, competition between the electronically favored C5 position and the sterically accessible C7 position can lead to mixtures of isomers.[2] Similarly, classical synthesis methods for substituted isatins, such as the Sandmeyer or Stolle procedures, often yield inseparable mixtures of regioisomers when starting with meta-substituted anilines.[4]

Q3: What general factors influence the regioselectivity of these substitutions?

A3: Regioselectivity is governed by a combination of electronic and steric factors, as well as reaction conditions:

• Electronic Effects: The inherent electron distribution in the isatin core favors certain positions. For example, electrophilic attack is electronically favored at the C5 position.[3]

• Steric Hindrance: Bulky substituents, either on the isatin core (e.g., at the N1 position) or on the incoming reagent, can block access to a reactive site, thereby directing the reaction to a less hindered position.

• Reaction Conditions: The choice of solvent, base, catalyst, and temperature can dramatically influence the outcome. For example, the solvent can affect the dissociation and reactivity of the isatin anion, influencing the N- vs. O-alkylation ratio.[1]

Caption: Overview of the primary reactive sites on the isatin molecule.

Troubleshooting Guides

Guide 1: Controlling N-Alkylation vs. O-Alkylation

Problem: "During the alkylation of isatin, I'm obtaining a mixture of the desired N-alkylated product and an undesired O-alkylated side product. How can I improve the selectivity for N-alkylation?"

Solution: The formation of the isatin anion creates two nucleophilic sites: the nitrogen (N1) and the oxygen (O2). To favor N-alkylation, you must carefully select the base and solvent to control the nature of the ion pair.

• Strategy: Use a combination of a weaker base and a polar aprotic solvent. This setup favors the formation of a tighter ion pair, where the counterion (e.g., K+) is more closely associated with the oxygen atom, sterically hindering it and leaving the nitrogen atom more available for nucleophilic attack.

• Recommended Conditions: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) as the base in a minimal amount of a polar aprotic solvent like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidinone (NMP) has been shown to be highly effective, especially under microwave irradiation.[5]

Table 1: Effect of Reaction Conditions on Isatin N-Alkylation Yield

Entry	Alkylating Agent	Base	Solvent	Method (Time)	Yield (%) of N-Alkylated Product	Reference
1	Ethyl bromoacetate	K₂CO₃	DMF	Microwave (5 min)	95	[5]
2	Ethyl bromoacetate	Cs₂CO₃	DMF	Microwave (5 min)	98	[5]
3	Benzyl bromide	K₂CO₃	DMF	Microwave (3 min)	96	[5]

| 4 | Bromoethane | K₂CO₃ | DMF | Conventional (12 h) | 93 |[6] |

Experimental Protocol: Microwave-Assisted N-Alkylation of Isatin [5]

• To a mixture of isatin (1.0 mmol) and potassium carbonate (K₂CO₃, 2.0 mmol), add the alkyl halide (1.2 mmol) and a few drops of DMF (just enough to wet the solid mixture).

• Place the reaction vessel in a household microwave oven.

• Irradiate at a power of 300-450 W for 3-5 minutes, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add water to the mixture and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the pure N-alkylated isatin.

Caption: Experimental workflow for selective N-alkylation of isatin.

Guide 2: Regiocontrol in Electrophilic Aromatic Substitution (C5 vs. C7)

Problem: "I am attempting to synthesize a substituted isatin from a meta-substituted aniline (B41778) using the Sandmeyer method, but I am getting an inseparable mixture of 4- and 6-substituted isatins. How can I synthesize a single regioisomer?"

Solution: This is a well-known limitation of classical isatin syntheses like the Sandmeyer and Stolle methods. For predictable and high regioselectivity, especially for accessing 4-substituted isatins from meta-substituted anilines, a Directed ortho-Metalation (DoM) strategy is superior.

• Strategy: The DoM approach utilizes a directing group on the aniline nitrogen (e.g., pivaloyl or Boc) to direct a strong base (like t-BuLi) to deprotonate the ortho position. The resulting aryllithium species can then react with an oxalate (B1200264) electrophile. Subsequent deprotection and cyclization yield the desired, single-isomer isatin. This method provides excellent regiochemical control that is not achievable with classical acid-catalyzed cyclizations.[7]

Caption: Decision logic for choosing a synthetic route to substituted isatins.

Experimental Protocol: Isatin Synthesis via Directed ortho-Metalation

• Protection: Protect the starting meta-substituted aniline with a suitable directing group (e.g., react with pivaloyl chloride to form the N-pivaloyl aniline).

• Metalation: Dissolve the N-protected aniline in dry THF and cool to -78 °C under an inert atmosphere (e.g., Argon).

• Add an excess of a strong alkyllithium base (e.g., s-BuLi or t-BuLi) dropwise to generate the dianion. The lithium is directed to the position ortho to the directing group.

• Electrophilic Quench: React the generated dianion with diethyl oxalate at -78 °C.

• Workup and Cyclization: Quench the reaction with aqueous acid (e.g., HCl). This step also facilitates the deprotection and cyclization to form the final 4-substituted isatin.

• Purification: Extract the product with an organic solvent and purify by standard methods (chromatography or recrystallization).

Table 2: Comparison of Regioselectivity: Sandmeyer vs. DoM

Starting Material	Method	Product(s)	Regioselectivity (Ratio)	Reference
m-Toluidine	Sandmeyer	4-Methylisatin & 6-Methylisatin	Mixture
N-pivaloyl-m-toluidine	DoM	4-Methylisatin	Single Isomer
m-Anisidine	Sandmeyer	4-Methoxyisatin & 6-Methoxyisatin	Mixture

| N-Boc-m-anisidine | DoM | 4-Methoxyisatin | Single Isomer | |

References

• 1. Isatin - Wikipedia [en.wikipedia.org]
• 2. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Synthesis of Substituted Isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Troubleshooting Poor Reproducibility in Isatin Bioassays

Welcome to the technical support center for isatin (B1672199) bioassays. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve common issues leading to poor reproducibility in their experiments.

Frequently Asked Questions (FAQs)

Q1: My isatin compound shows variable results between replicate wells in my MTT assay. What are the potential causes?

A1: Poor reproducibility within a plate in an MTT assay can stem from several factors:

• Compound Precipitation: Isatin and its derivatives, particularly Schiff bases, can have low aqueous solubility. If your compound precipitates in the culture medium, it will not be uniformly distributed, leading to inconsistent effects on the cells.

• Incomplete Formazan (B1609692) Solubilization: The purple formazan crystals produced in the MTT assay must be fully dissolved before reading the absorbance. Incomplete solubilization is a common source of variability.

• Pipetting Errors: Inconsistent volumes of cells, media, MTT reagent, or solubilization solution will directly impact the final absorbance reading.

• Cell Seeding Density: An uneven distribution of cells across the wells at the start of the experiment will lead to variability in the results.

• Edge Effects: Wells on the perimeter of the plate are more prone to evaporation, which can concentrate the compound and affect cell growth, leading to skewed results.

Q2: I'm observing a high background signal in my colorimetric isatin bioassay. What could be the reason?

A2: A high background signal can be caused by:

• Compound Interference: Isatin and some of its derivatives are colored compounds and may absorb light at the same wavelength as the assay's chromophore, leading to a false positive or high background reading.[1][2][3]

• Reagent Instability: Improperly stored or expired reagents can lead to non-specific color development.

• Contamination: Microbial contamination in your cell cultures or reagents can interfere with the assay.

Q3: The IC50 value of my isatin derivative varies significantly between experiments. Why is this happening?

A3: Plate-to-plate variability in IC50 values is a common challenge and can be attributed to:

• Compound Stability: Isatin derivatives, especially Schiff bases, can be unstable in aqueous solutions and may degrade over time.[4] The rate of degradation can be influenced by factors like pH, temperature, and light exposure.

• Inconsistent Incubation Times: Variations in the incubation time with the isatin compound or other assay reagents can lead to different results.

• Differences in Cell Passage Number: Cells can behave differently at different passage numbers, affecting their sensitivity to the compound.

• Reagent Lot-to-Lot Variability: Different batches of reagents, such as serum or media, can have slight variations that impact cell growth and drug response.

Q4: My isatin-based Schiff base loses activity over the course of the experiment. What should I do?

A4: The loss of activity is likely due to the instability of the Schiff base. Consider the following:

• pH of the Assay Buffer: Schiff bases can be susceptible to hydrolysis in acidic or neutral aqueous solutions.[5] Optimizing the pH of your assay buffer may improve stability.

• Solvent: The choice of solvent to dissolve and dilute your compound is critical. While DMSO is common, its final concentration should be kept low and consistent.

• Fresh Preparations: Always prepare fresh solutions of your isatin Schiff base immediately before use.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell-Based Assays (e.g., MTT, SRB)

Potential Cause	Troubleshooting Step
Compound Precipitation	1. Check Solubility: Determine the solubility of your isatin derivative in the final assay medium.
2. Use a Co-solvent: If solubility is low, consider using a small, non-toxic concentration of a co-solvent. Ensure the final solvent concentration is consistent across all wells.
3. Visual Inspection: Before and after adding the compound to the cells, visually inspect the wells under a microscope for any signs of precipitation.
Pipetting Inaccuracy	1. Calibrate Pipettes: Regularly calibrate all pipettes used in the assay.
2. Consistent Technique: Use a consistent pipetting technique for all additions.
3. Use a Master Mix: Prepare a master mix of your isatin derivative dilutions to add to the wells, rather than adding small volumes individually.
Uneven Cell Seeding	1. Cell Suspension: Ensure a single-cell suspension before seeding by gentle pipetting or vortexing.
2. Seeding Pattern: Seed cells in a consistent pattern and avoid introducing bubbles.
3. Incubation: Allow the plate to sit at room temperature for a short period before placing it in the incubator to allow for even cell settling.
Edge Effects	1. Avoid Outer Wells: Do not use the outermost wells of the microplate for experimental samples. Instead, fill them with sterile media or PBS to create a humidity barrier.

Issue 2: Poor Reproducibility in Enzyme Inhibition Assays

Potential Cause	Troubleshooting Step
Compound Aggregation	1. Detergent Test: Perform the assay in the presence and absence of a non-ionic detergent (e.g., 0.01% Triton X-100). A significant increase in the IC50 value in the presence of the detergent suggests aggregation.[6]
2. Dynamic Light Scattering (DLS): If available, use DLS to directly assess for the presence of aggregates in your compound solution.[7]
Isatin Derivative Instability	1. Pre-incubation Test: Pre-incubate the isatin derivative in the assay buffer for varying amounts of time before adding the enzyme. A decrease in inhibitory activity with longer pre-incubation times indicates instability.
2. pH Optimization: Test the stability of your compound at different pH values to find the optimal condition for your assay.
Assay Interference	1. Control Experiments: Run control experiments with the isatin derivative in the absence of the enzyme to check for any direct interaction with the substrate or detection reagents.

Data Presentation: Cytotoxicity of Isatin Derivatives (IC50 Values)

The following table summarizes the cytotoxic activity of various isatin derivatives against different cancer cell lines, as determined by the MTT assay.

Isatin Derivative	Cell Line	IC50 (µM)
5-Nitroisatin-based benzoylhydrazide	MCF7	1.51
5-Nitroisatin-based benzoylhydrazide	A2780	18.96
Isatin-hydrazone 4j	MCF7	1.51
Isatin-hydrazone 4k	MCF7	3.56
Fluorinated isatin-hydrazone 8	A549	42.43
Fluorinated isatin-hydrazone 14	A549	115.00
N-alkyl-isatin-3-imino aromatic amine 5c	MCF-7	50
N-alkyl-isatin-3-imino aromatic amine 4d	MCF-7	50

Experimental Protocols

MTT Assay for Isatin Derivatives

This protocol is adapted for assessing the cytotoxicity of isatin derivatives.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Preparation: Prepare a stock solution of the isatin derivative in DMSO. Serially dilute the stock solution in a complete growth medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% and should be consistent across all wells, including the vehicle control.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the isatin derivative. Include a vehicle control (medium with the same concentration of DMSO) and a blank control (medium only). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution in PBS to each well. Incubate for 4 hours at 37°C.[8][9]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the formazan crystals.[8][10]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[8][10]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

DPPH Radical Scavenging Assay for Isatin Derivatives

This protocol measures the antioxidant activity of isatin derivatives.

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (B129727). Prepare a stock solution of the isatin derivative in a suitable solvent (e.g., methanol or DMSO).

• Assay Procedure: In a 96-well plate, add 100 µL of the isatin derivative solution at various concentrations. Add 100 µL of the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[2][11]

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.[2]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the isatin derivative.

Mandatory Visualizations

Signaling Pathways

Caption: VEGFR-2 signaling pathway and the inhibitory action of isatin derivatives.

Caption: EGFR signaling pathway and the inhibitory action of isatin derivatives.

Caption: CDK2 in cell cycle regulation and its inhibition by isatin derivatives.

Caption: STAT3 signaling pathway and its modulation by isatin derivatives.

Caption: Bcl-2 family in apoptosis and its modulation by isatin derivatives.

Experimental Workflow

Caption: General experimental workflow for isatin bioassays.

References

• 1. researchgate.net [researchgate.net]
• 2. Interferences in the Optimization of the MTT Assay for Viability Estimation of Proteus mirabilis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Conformational stabilization of isatin Schiff bases – biologically active chemical probes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. actascientific.com [actascientific.com]
• 6. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Novel isatin-derived molecules activate p53 via interference with Mdm2 to promote apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Fluorescence, and Bioactivity of Novel Isatin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MTT assay overview | Abcam [abcam.com]
• 11. Regulation of Bcl-2 family proteins by posttranslational modifications - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Isatin vs. Cisplatin: A Comparative Analysis of In Vitro Efficacy

In the landscape of anticancer drug discovery, the quest for novel compounds with high efficacy and reduced side effects is perpetual. This guide provides a detailed in vitro comparison of isatin (B1672199), a versatile heterocyclic scaffold, and its derivatives against cisplatin (B142131), a cornerstone of conventional chemotherapy. While cisplatin remains a potent agent, its clinical use is often hampered by severe toxicity and the emergence of drug resistance.[1] Isatin and its derivatives have garnered significant attention for their broad-spectrum biological activities, including promising anticancer properties.[2][3] This analysis is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of their comparative performance based on available experimental data.

Quantitative Cytotoxicity Data

The cytotoxic efficacy of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), representing the concentration required to inhibit 50% of cell growth. The following tables summarize the IC50 values for various isatin derivatives in comparison to cisplatin and other established chemotherapeutic agents across a range of human cancer cell lines. It is important to note that much of the research has focused on the enhanced efficacy of isatin derivatives rather than the parent isatin compound.

Table 1: Comparative Cytotoxicity (IC50 in µM) of Isatin Derivatives and Cisplatin in Ovarian, Pancreatic, and Prostate Cancer Cell Lines

Compound/Drug	A549 (Lung)	SCOV3 (Ovarian)	PANC1 (Pancreatic)	PC3 (Prostate)	Reference
Isatin Derivative (Compound 102)	25.5	12.9	-	-	[4]
Isatin-Triazole Hybrid (Compound 63)	-	-	0.13	0.10	[3]
Cisplatin	-	-	-	-	[4]
Doxorubicin (B1662922) (DOX)	-	-	0.45	0.24	[3]
Sunitinib	-	-	1.49	0.60	[3]

Note: A lower IC50 value indicates higher potency. Dashes indicate data not available in the cited sources.

Table 2: Comparative Cytotoxicity (IC50 in µM) of Isatin Derivatives and Other Chemotherapeutics in Breast Cancer Cell Lines

Compound/Drug	MCF-7	MDA-MB-231	MDA-MB-468	T47D	Reference
Isatin-Indole Hybrid (Compound 32)	0.39	>50	-	-	[3]
Isatin-Hydrazone Derivative (Compound 99)	-	8.23	10.24	-	[3]
Isatin-Sulphonamide Hybrid (Compound 102)	5.12	-	-	-	[4]
Isatin-Triazole Hybrid (Compound 123)	-	-	-	3.59	[4]
Staurosporine	6.81	-	-	-	[3]
Tamoxifen (TAM)	-	23.05	15.29	-	[3]
5-Fluorouracil (5-FU)	-	10.5	12.4	-	[3]
Doxorubicin (DOX)	-	-	-	2.26	[4]

Note: A lower IC50 value indicates higher potency. Dashes indicate data not available in the cited sources.

Table 3: Cytotoxicity of a Copper(II) Complex of an Isatin-Thiosemicarbazone Derivative

Compound/Drug	Jurkat (Leukemia)	HeLa S3 (Cervical)	IMR90 (Normal Fibroblast)	Reference
Isatin Derivative Complex (Compound 39)	5.83	3.53	>100	[5]
Cisplatin	>50 (estimated 9-fold higher than compound 39)	>31.77 (estimated 9-fold higher than compound 39)	-	[5]

Note: The high IC50 value against the normal cell line (IMR90) suggests selectivity of the isatin derivative complex for cancer cells.

Mechanisms of Action: A Comparative Overview

Isatin derivatives and cisplatin employ distinct mechanisms to induce cancer cell death.

Isatin Derivatives: The anticancer activity of isatin derivatives is multifaceted.[3][6] They are known to induce apoptosis (programmed cell death) through various signaling pathways.[3] These include:

• Caspase Activation: Triggering the caspase cascade, which executes the apoptotic process.[3][7]

• Inhibition of Tubulin Polymerization: Disrupting the formation of microtubules, which are essential for cell division.[3]

• Kinase Modulation: Inhibiting the activity of key protein kinases involved in cancer cell proliferation and survival, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinase 2 (CDK2).[3][6]

Cisplatin: The primary mechanism of action for cisplatin involves its interaction with DNA.[8][9] Upon entering the cell, it forms cross-links with purine (B94841) bases in the DNA, leading to DNA damage.[8] This damage disrupts DNA replication and repair mechanisms, ultimately triggering apoptosis.[8][10]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathways involved in the anticancer effects of isatin derivatives and cisplatin.

Caption: Proposed mechanism of action for isatin derivatives.

Caption: Simplified mechanism of action for cisplatin.

Experimental Protocols

Standardized in vitro assays are crucial for determining the cytotoxic and apoptotic effects of compounds. Below are detailed methodologies for key experiments.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: This colorimetric assay measures the metabolic activity of cells. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.[2] The amount of formazan produced is directly proportional to the number of living cells.[2]

• Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[2]

  • Treatment: Expose the cells to various concentrations of the test compound (e.g., isatin derivatives or cisplatin) and a vehicle control for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[2]

  • Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[2]

  • Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's glycine (B1666218) buffer) to dissolve the formazan crystals.

  • Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Analysis: Calculate the IC50 value from the dose-response curve.

2. SRB (Sulphorhodamine B) Assay

• Principle: This assay is based on the ability of the SRB dye to bind to protein components of cells. The amount of bound dye is proportional to the total cellular protein mass.

• Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

  • Fixation: Fix the cells by gently adding cold 10% (w/v) trichloroacetic acid (TCA) and incubate for 1 hour at 4°C.

  • Washing: Wash the plates multiple times with water to remove the TCA.

  • Staining: Stain the cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes.

  • Washing: Wash with 1% acetic acid to remove unbound dye.

  • Solubilization: Solubilize the bound dye with 10 mM Tris base solution.

  • Measurement: Read the absorbance at approximately 510 nm.

Apoptosis Assays

Annexin V-FITC/Propidium Iodide (PI) Staining

• Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane and can be detected by FITC-labeled Annexin V. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Cell Treatment: Treat cells with the test compound for the desired time.

  • Cell Harvesting: Collect both adherent and floating cells.

  • Washing: Wash the cells with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

  • Incubation: Incubate in the dark for 15 minutes at room temperature.

  • Analysis: Analyze the cells by flow cytometry.

Experimental Workflow

The following diagram illustrates a general workflow for the in vitro comparison of isatin and cisplatin.

Caption: General workflow for in vitro comparative studies.

Conclusion

The in vitro data presented in this guide indicate that isatin derivatives represent a promising class of anticancer compounds.[2] Several derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines, with some exhibiting superior efficacy to established chemotherapeutic agents like cisplatin and doxorubicin in specific contexts.[3][4] Furthermore, the distinct mechanism of action of isatin derivatives, which often involves the modulation of key signaling pathways and induction of apoptosis, offers potential advantages, including the possibility of overcoming resistance to traditional DNA-damaging agents like cisplatin.[3][6] While further in vivo studies are necessary to validate these in vitro findings, the evidence to date strongly supports the continued investigation and development of isatin-based compounds as a viable alternative or complementary strategy in cancer therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05002B [pubs.rsc.org]
• 5. A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. In vitro cytotoxicity evaluation of some substituted isatin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in Our Understanding of the Molecular Mechanisms of Action of Cisplatin in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

validation of isatin as a novel tubulin polymerization inhibitor

A comparative guide for researchers, scientists, and drug development professionals.

Isatin (B1672199) (1H-indole-2,3-dione), an endogenous heterocyclic compound, has emerged as a promising scaffold in cancer research due to its diverse biological activities, including the inhibition of tubulin polymerization.[1] This guide provides a comprehensive comparison of isatin and its derivatives with established tubulin-targeting agents, supported by experimental data and detailed protocols for validation assays. Disruption of microtubule dynamics is a clinically validated strategy in cancer therapy, and isatin presents a novel avenue for the development of potent antimitotic drugs.[2][3]

Performance Comparison: Isatin Derivatives vs. Conventional Tubulin Inhibitors

Isatin and its analogs have demonstrated significant potential as inhibitors of tubulin polymerization, a key process in cell division.[4] Their mechanism of action often involves binding to the colchicine (B1669291) site on β-tubulin, which leads to the destabilization of microtubules, mitotic arrest, and subsequent apoptosis.[5][6] This mode of action places them in the category of microtubule-destabilizing agents, similar to colchicine and vinca (B1221190) alkaloids.[7][8]

Several studies have synthesized and evaluated a variety of isatin derivatives, revealing potent anticancer activities. For instance, certain 5,7-dibromoisatin analogs have shown greater inhibition of tubulin polymerization than the established drug vinblastine.[1][9] Furthermore, hybrids of isatin with other pharmacophores, such as curcumin (B1669340) and coumarin, have exhibited significant tubulin polymerization inhibition with IC50 values in the low micromolar range.[10][11]

The following tables summarize the quantitative data on the inhibitory activities of isatin derivatives and compare them with conventional tubulin inhibitors.

Table 1: In Vitro Tubulin Polymerization Inhibition

Compound/Drug	Target/Assay	IC50 (µM)	Reference
Isatin-Curcumin Hybrid (Compound 20)	Tubulin Polymerization	1.2 - 5.67	[10]
5,7-dibromoisatin analog (Compound 11)	Tubulin Polymerization	More potent than Vinblastine	[1]
5,7-dibromoisatin analog (Compound 13)	Tubulin Polymerization	More potent than Vinblastine	[1]
Isatin-Coumarin Hybrid	Tubulin Polymerization	~1 - 5	[3]
Naphthalene-thiazole derivative (St. 55)	Tubulin Polymerization	3.3	[11]
Thiophene derivative (St. 34)	Tubulin Polymerization	0.88	[11]
Thiophene derivative (St. 35)	Tubulin Polymerization	0.70	[11]
Reference Inhibitors
Colchicine	Tubulin Polymerization	10.6	[11]
Vinblastine	Tubulin Polymerization	-	[1]
Paclitaxel (Stabilizer)	Tubulin Polymerization	Promotes polymerization	[7]

Table 2: Antiproliferative Activity (IC50) in Cancer Cell Lines

Compound/Drug	Cell Line	IC50 (µM)	Reference
Isatin-triazole hydrazone (Compound 16)	MCF-7 (Breast)	6.22	[10]
Isatin-triazole hydrazone (Compound 16)	HepG2 (Liver)	8.14	[10]
Isatin-triazole hydrazone (Compound 16)	MDA-MB-435s (Melanoma)	9.94	[10]
1H-1,2,3-triazole-tethered isatin-steroidal hybrid (Compound 17)	SH-SY5Y (Neuroblastoma)	4.06	[10]
5,7-dibromoisatin analog (Compound 6)	A549 (Lung)	2.13	[1]
5,7-dibromoisatin analog (Compound 11)	UACC903 (Melanoma)	2.06 - 2.89	[1]
5,7-dibromoisatin analog (Compound 12)	A549 (Lung)	2.41	[1]
Isatin-fluoroquinazolinone hybrid (Compound 31)	MCF-7 (Breast)	0.35	[10]
Reference Drugs
Gefitinib	MCF-7 (Breast)	0.97	[10]
5-Fluorouracil (5-FU)	SH-SY5Y (Neuroblastoma)	Comparable to Compound 17	[10]
Doxorubicin (DOX)	HCT-116 (Colon)	3.7	[3]

Experimental Protocols

Accurate validation of novel tubulin inhibitors requires robust and standardized experimental protocols. The following sections detail the methodologies for key assays.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay monitors the assembly of purified tubulin into microtubules in the presence of a test compound.[2]

Principle: The polymerization of tubulin is tracked using a fluorescent reporter that preferentially binds to polymerized microtubules, resulting in an increase in fluorescence intensity.[2][12] Inhibitors of polymerization will reduce the rate and extent of this fluorescence increase.

Materials:

• Purified tubulin (>99% pure)[12]

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)[12]

• GTP (Guanosine-5'-triphosphate)[12]

• Glycerol[2]

• Fluorescent Reporter Dye[12]

• Test compound (Isatin derivative) and reference compounds (e.g., colchicine, paclitaxel)[13]

• 96-well, black, flat-bottom microplates[12]

• Temperature-controlled fluorescence plate reader[12]

Procedure:

• Prepare a 10 mg/mL stock solution of lyophilized tubulin in General Tubulin Buffer on ice.[12]

• Prepare a 100 mM stock solution of GTP in distilled water.[12]

• On ice, prepare the tubulin reaction mix to a final concentration of 2 mg/mL tubulin in General Tubulin Buffer supplemented with 1 mM GTP, 15% glycerol, and the fluorescent reporter.[2]

• Add 5 µL of 10x concentrated test compound, positive controls (e.g., 3 µM colchicine, 3 µM paclitaxel), or vehicle control (e.g., 0.1% DMSO) to the appropriate wells of a pre-warmed 96-well plate.[13]

• Initiate the polymerization reaction by adding 45 µL of the ice-cold tubulin reaction mix to each well.[2]

• Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C.[12]

• Monitor the fluorescence intensity over time (e.g., for 60 minutes) with excitation and emission wavelengths appropriate for the fluorescent reporter (e.g., 360 nm excitation and 450 nm emission).[13]

Data Analysis:

• Plot fluorescence intensity versus time to generate polymerization curves.[12]

• Determine the initial rate of polymerization (Vmax) from the slope of the linear portion of the curve.[12]

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.[12]

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of tubulin polymerization, can be determined from a dose-response curve.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay used to assess the cytotoxic effects of a compound on cancer cells.[14]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals.[14][15] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance of the dissolved crystals.[16]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)[16][17]

• Solubilization solution (e.g., DMSO)[14][18]

• 96-well plates[14]

• Microplate reader[14]

Procedure:

• Seed cells in a 96-well plate at an appropriate density (e.g., 5 x 10³ cells/well) and allow them to attach overnight.[6]

• Treat the cells with various concentrations of the isatin derivative for a specified period (e.g., 24-72 hours). Include a vehicle control.[6]

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 4 hours in a humidified atmosphere at 37°C.[6][14]

• Remove the medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.[14]

• Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[17]

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[14]

Data Analysis:

• Subtract the background absorbance from the absorbance of all wells.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.[6]

• Plot a dose-response curve to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) or IC50 value.[12]

Cell Cycle Analysis

This assay determines the effect of a compound on the progression of the cell cycle.

Principle: The DNA content of cells is stained with a fluorescent dye, such as propidium (B1200493) iodide (PI), and analyzed by flow cytometry. The fluorescence intensity is proportional to the DNA content, allowing for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[19] Tubulin inhibitors typically cause an arrest in the G2/M phase.[20]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound (Isatin derivative)

• Phosphate-buffered saline (PBS)

• Ice-cold 70% ethanol[6]

• RNase A[6]

• Propidium Iodide (PI) staining solution[6]

• Flow cytometer[6]

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.[6]

• Treat the cells with the isatin derivative at desired concentrations for a specified time (e.g., 24 hours).[6]

• Harvest both adherent and floating cells and wash them with cold PBS.[6]

• Fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while gently vortexing.[6]

• Incubate the fixed cells at -20°C for at least 2 hours.[6]

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cells in a staining solution containing PI and RNase A and incubate for 15-30 minutes in the dark at room temperature.[20][21]

• Analyze the stained cells using a flow cytometer.[20]

Data Analysis:

• The flow cytometer will generate histograms of cell count versus DNA content (fluorescence intensity).

• Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Compare the cell cycle distribution of treated cells to that of control cells to identify any cell cycle arrest.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes involved in the validation of isatin as a tubulin polymerization inhibitor, the following diagrams have been generated using Graphviz.

References

• 1. Synthesis and biological evaluation of a novel class of isatin analogs as dual inhibitors of tubulin polymerization and Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances of Tubulin Inhibitors Targeting the Colchicine Binding Site for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. In vitro tubulin polymerization assay [bio-protocol.org]
• 14. merckmillipore.com [merckmillipore.com]
• 15. broadpharm.com [broadpharm.com]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. researchhub.com [researchhub.com]
• 19. cancer.wisc.edu [cancer.wisc.edu]
• 20. Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines | MDPI [mdpi.com]
• 21. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

A Comparative Analysis of Isatin and Its Schiff Base Derivatives: Unveiling Structure-Activity Relationships

A deep dive into the pharmacological potential of isatin (B1672199) and its Schiff base derivatives, this guide offers a comparative analysis of their biological activities, supported by experimental data. Aimed at researchers, scientists, and drug development professionals, this document provides a comprehensive overview of synthesis protocols, and elucidates key signaling pathways involved in their mechanism of action.

Isatin (1H-indole-2,3-dione), an endogenous heterocyclic compound, has long been a privileged scaffold in medicinal chemistry due to its diverse pharmacological properties, including anticancer, antimicrobial, antiviral, and anti-inflammatory activities.[1] The reactivity of its C3-carbonyl group allows for facile derivatization, leading to the synthesis of a vast library of compounds with potentially enhanced biological activities. Among these, Schiff base derivatives, formed by the condensation of the isatin C3-carbonyl with primary amines, have emerged as a particularly promising class of therapeutic agents.[2] This guide presents a comparative analysis of isatin and its Schiff base derivatives, focusing on their anticancer and antimicrobial properties, with a detailed look at the experimental methodologies and the underlying molecular mechanisms.

Comparative Biological Activity: Isatin vs. Schiff Base Derivatives

The formation of a Schiff base from the isatin core often leads to a significant enhancement of its inherent biological activities. This is attributed to the introduction of the azomethine group (-C=N-), which can modulate the molecule's lipophilicity, electronic properties, and ability to coordinate with metal ions, thereby influencing its interaction with biological targets.[3]

Anticancer Activity

Numerous studies have demonstrated that isatin Schiff base derivatives exhibit superior anticancer activity compared to the parent isatin molecule. This is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a more potent compound.

For instance, a series of symmetrical bis-Schiff base derivatives of isatin were synthesized and evaluated for their in vitro antitumor activities against various human cancer cell lines.[4] One of the most potent compounds, 3,3'-(hydrazine-1,2-diylidene)bis(5-methylindolin-2-one), exhibited an IC50 value of approximately 4.23 μM against the HepG2 (liver cancer) cell line.[4] In another study, isatin-hydrazone derivatives showed excellent activity against the MCF7 (breast cancer) cell line, with some compounds displaying IC50 values as low as 1.51 µM.[5] Comparatively, the anticancer activity of isatin itself is generally reported to be in the higher micromolar range.

Table 1: Comparative Anticancer Activity (IC50, µM) of Isatin and Representative Schiff Base Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Isatin	Various	>100	[6]
3,3'-(hydrazine-1,2-diylidene)bis(5-methylindolin-2-one)	HepG2	4.23	[4]
Isatin-hydrazone (Compound 4j)	MCF7	1.51 ± 0.09	[5]
Isatin-fluoroquinazolinone hybrid (Compound 31)	MCF7	0.35	[7]
Bis-(indoline-2,3-dione) derivative (Compound 29)	MCF7	0.0028	[7]
Doxorubicin (Standard Drug)	MCF-7	4.56–8.29	[6]

Note: IC50 values can vary depending on the specific experimental conditions and cell lines used.

Antimicrobial Activity

The antimicrobial potential of isatin is also significantly amplified upon its conversion to Schiff base derivatives. The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation. A lower MIC value signifies greater antimicrobial efficacy.

Several newly synthesized isatin Schiff base derivatives have shown potent activity against both Gram-positive and Gram-negative bacteria.[8] For example, one derivative displayed higher antimicrobial activity than the standard drug Amoxicillin against Staphylococcus aureus at a concentration of 16 μg/mL and against Escherichia coli at a lower concentration of 1 μg/mL.[8] Another study reported isatin-based Schiff bases with MIC values ranging from 0.78 mg/L to 25 mg/L against methicillin-resistant Staphylococcus aureus (MRSA).[9]

Table 2: Comparative Antimicrobial Activity (MIC, µg/mL) of Isatin and Representative Schiff Base Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Isatin Schiff Base (Compound 3c)	Staphylococcus aureus	16	[8]
Isatin Schiff Base (Compound 3c)	Escherichia coli	1	[8]
Isatin β-thiosemicarbazone derivative (Compound 25)	MRSA	0.78	[9]
Amoxicillin (Standard Drug)	Staphylococcus aureus	>16 (in some cases)	[8]
Ciprofloxacin (Standard Drug)	S. aureus, E. coli	-	[10]

Note: MIC values can vary depending on the specific microbial strains and testing methodologies.

Experimental Protocols

The following sections detail the generalized experimental protocols for the synthesis of isatin Schiff base derivatives and the evaluation of their biological activities.

Synthesis of Isatin Schiff Base Derivatives

The synthesis of isatin Schiff bases is typically achieved through a straightforward condensation reaction between isatin (or a substituted isatin) and a primary amine in the presence of a suitable solvent and often a catalytic amount of acid.[11][12]

General Procedure:

• Reactant Preparation: Equimolar quantities of isatin and the desired primary amine are dissolved in a suitable solvent, such as absolute ethanol (B145695) or methanol.[13]

• Catalyst Addition: A few drops of glacial acetic acid are often added to the reaction mixture to catalyze the condensation.[13]

• Reaction: The mixture is typically refluxed for a period ranging from 30 minutes to several hours.[13] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Product Isolation: Upon completion, the reaction mixture is cooled to room temperature. The precipitated solid product is then collected by filtration.[11]

• Purification: The crude product is washed with a small amount of cold solvent (e.g., ethanol) to remove unreacted starting materials and then purified by recrystallization from an appropriate solvent to yield the pure Schiff base.[11]

Characterization: The structure and purity of the synthesized Schiff bases are confirmed using various spectroscopic techniques, including:

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups such as C=N (azomethine), C=O (amide), and N-H.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the chemical structure and confirm the presence of all expected protons and carbons.[14]

• Mass Spectrometry (MS): To determine the molecular weight of the compound.[14]

Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability and proliferation. It is based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow MTT to a purple formazan (B1609692) product.[15][16]

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 10⁴–10⁵ cells/well) and allowed to adhere overnight in a CO₂ incubator at 37°C.[17]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (isatin and its Schiff base derivatives) and incubated for a specified period (e.g., 24-72 hours).[18]

• MTT Addition: After the incubation period, the medium is removed, and fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well. The plate is then incubated for another 2-4 hours at 37°C.[17]

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or an SDS-HCl solution, is added to each well to dissolve the formazan crystals.[17]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of around 570 nm.[19]

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is then determined from the dose-response curve.[18]

Antimicrobial Activity Screening: Agar (B569324) Disc Diffusion Method

The agar disc diffusion method is a widely used technique to qualitatively assess the antimicrobial activity of chemical agents.[20]

Protocol:

• Media Preparation: A suitable agar medium (e.g., Mueller-Hinton Agar for bacteria or Sabouraud Dextrose Agar for fungi) is prepared, sterilized, and poured into sterile Petri dishes.[21]

• Inoculation: A standardized suspension of the test microorganism is uniformly spread over the surface of the agar plate using a sterile cotton swab.[20]

• Disc Application: Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the test compounds dissolved in a suitable solvent (e.g., DMSO). The discs are then placed on the surface of the inoculated agar plates.[10]

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 18-24 hours.[21]

• Zone of Inhibition Measurement: The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters.[20] A larger zone of inhibition indicates greater antimicrobial activity.

Signaling Pathways and Mechanisms of Action

The enhanced biological activity of isatin Schiff base derivatives is rooted in their ability to interact with and modulate key cellular signaling pathways.

Inhibition of Cyclin-Dependent Kinases (CDKs)

Uncontrolled cell proliferation is a hallmark of cancer, and the cell cycle is tightly regulated by a family of protein kinases known as cyclin-dependent kinases (CDKs).[22] Isatin and its derivatives have been identified as potent inhibitors of CDKs, particularly CDK2, which plays a crucial role in the G1/S phase transition of the cell cycle.[23] By binding to the ATP-binding pocket of CDK2, these compounds prevent the phosphorylation of its substrates, leading to cell cycle arrest and the inhibition of tumor growth.[22]

Caption: Inhibition of the CDK2/Cyclin E pathway by isatin Schiff base derivatives, leading to cell cycle arrest.

Induction of Apoptosis via the Mitochondrial Pathway

Apoptosis, or programmed cell death, is a crucial process for removing damaged or unwanted cells. Many anticancer agents exert their effects by inducing apoptosis in cancer cells. Isatin-Schiff base copper(II) complexes have been shown to trigger apoptosis through the mitochondrial (intrinsic) pathway.[24][25] This process involves the permeabilization of the mitochondrial outer membrane, leading to the release of pro-apoptotic factors like cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, which are proteases that execute the apoptotic program, ultimately leading to cell death.[26]

Caption: The mitochondrial pathway of apoptosis induced by isatin Schiff base-Cu(II) complexes.

Conclusion

The derivatization of isatin into Schiff bases represents a highly effective strategy for enhancing its therapeutic potential. The introduction of the azomethine linkage provides a versatile handle for tuning the physicochemical properties and biological activities of the resulting compounds. The comparative data clearly indicates that isatin Schiff base derivatives often exhibit significantly improved anticancer and antimicrobial activities over the parent isatin molecule. Their mechanisms of action, involving the inhibition of key cell cycle regulators and the induction of apoptosis, underscore their promise as lead compounds in the development of novel therapeutic agents. Further research focusing on the optimization of these derivatives and a deeper understanding of their interactions with biological targets will be crucial for translating their potential into clinical applications.

References

• 1. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. actascientific.com [actascientific.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, in vitro and in vivo antitumor activity of symmetrical bis-Schiff base derivatives of isatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis, Characterization, and Antibacterial Activity of New Isatin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. wisdomlib.org [wisdomlib.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, characterization, and analgesic activity of novel schiff base of isatin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Schiff and Mannich Bases of Isatin Derivatives with 4-Amino-4,5-Dihydro-1H-1,2,4-Triazole-5-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rjpbcs.com [rjpbcs.com]
• 14. researchgate.net [researchgate.net]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 20. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. An overview of isatin-derived CDK2 inhibitors in developing anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Pro-apoptotic activity of novel Isatin-Schiff base copper(II) complexes depends on oxidative stress induction and organelle-selective damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. art.torvergata.it [art.torvergata.it]
• 26. researchgate.net [researchgate.net]

Navigating the Selectivity Landscape of Isatin-Based Enzyme Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The isatin (B1672199) scaffold has emerged as a privileged structure in medicinal chemistry, giving rise to a multitude of enzyme inhibitors with therapeutic potential. A critical aspect of the preclinical development of these inhibitors is the characterization of their selectivity profile. Cross-reactivity, or the inhibition of off-target enzymes, can lead to unforeseen side effects or, in some cases, beneficial polypharmacology. This guide provides an objective comparison of the cross-reactivity of various isatin-based enzyme inhibitors, supported by experimental data, to aid researchers in the design and interpretation of their studies.

Performance Comparison of Isatin-Based Inhibitors

The inhibitory potency and selectivity of isatin derivatives are highly dependent on the substitutions on the isatin core. The following tables summarize the inhibitory activities of representative isatin-based compounds against a panel of enzymes and cell lines, offering a glimpse into their cross-reactivity profiles.

Table 1: Kinase Selectivity of Tricyclic Isatin Oxime Derivatives

Tricyclic isatin oximes have been investigated for their anti-inflammatory and kinase inhibitory activities. Compound 5d (NS-102) was screened against a panel of over 423 human kinases, revealing a distinct selectivity profile.[1]

Compound	Target Kinase	% Inhibition at 10 µM	IC50 (µM) - Cellular Assays
5d (NS-102)	DAPK1	>96%	NF-κB/AP-1 Inhibition: >10
DAPK2	>96%	IL-6 Production Inhibition: 5.8
DAPK3	>96%
DYRK1A	>96%
DYRK1B	>96%
Haspin	>96%
HIPK1	>96%
HIPK2	>96%
HIPK3	>96%
IRAK1	>96%
NEK10	>96%
PIM1	>96%
5a	-	-	NF-κB/AP-1 Inhibition: 8.7
IL-6 Production Inhibition: 7.5

Data for kinase inhibition of compound 5d is presented as the percentage inhibition of ligand binding at a 10 µM concentration.[1] Cellular assay IC50 values represent the concentration required to inhibit LPS-induced NF-κB/AP-1 transcriptional activity or IL-6 production in monocytic cell lines.[2][3]

Table 2: Cross-Reactivity of Isatin-Hydrazones Against Receptor Tyrosine Kinases (RTKs) and a Cyclin-Dependent Kinase (CDK)

Isatin-hydrazones have been explored as anticancer agents due to their ability to inhibit multiple protein kinases involved in tumor progression. The following table compares the inhibitory activity of two representative compounds against three RTKs and one CDK.[4]

Compound	EGFR IC50 (µM)	VEGFR-2 IC50 (µM)	FLT-3 IC50 (µM)	CDK2 IC50 (µM)
Compound 1	0.269	0.232	1.535	0.246
Compound 2	0.369	0.266	0.546	0.301
Erlotinib	0.056	-	-	-
Sorafenib	-	0.091	-	-
Imatinib	-	-	-	0.131

Compounds 1 and 2 are 3-((2,6-dichlorobenzylidene)hydrazono)indolin-2-one and 3-((2-chloro-6-fluorobenzylidene)hydrazono)indolin-2-one, respectively. Erlotinib, Sorafenib, and Imatinib are known kinase inhibitors included for comparison.[4]

Table 3: Cell Line Selectivity of Isatin Derivatives in Non-Small Cell Lung Cancer (NSCLC)

The cytotoxic effects of isatin derivatives can exhibit selectivity towards different cancer cell lines. A study involving 38 isatin derivatives identified four lead compounds with preferential activity against the SW1573 NSCLC cell line compared to the A549 NSCLC cell line.[5][6]

Cell Line	Compound A (GI50, µM)	Compound B (GI50, µM)	Compound C (GI50, µM)	Compound D (GI50, µM)
SW1573 (NSCLC)	1.2	1.5	1.8	2.1
A549 (NSCLC)	>50	>50	>50	>50

GI50 represents the concentration required to inhibit cell growth by 50%. Compounds A, B, C, and D are the four most active derivatives from the screened library. The specific structures were not detailed in the abstract.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of cross-reactivity studies. Below are representative protocols for the key experiments cited in this guide.

Kinase Inhibition Assay (KINOMEscan™ Platform)

This method is used to determine the binding affinity of a test compound against a large panel of kinases.

• Principle: The assay is based on a competition binding assay that quantitatively measures the ability of a compound to bind to a kinase active site. The kinase is tagged with DNA, and the compound's binding is measured by its ability to displace an active-site directed ligand. The amount of kinase bound to the ligand-functionalized solid support is measured using quantitative PCR of the DNA tag.

• Procedure:

  • A panel of human kinases is prepared.

  • The test compound (e.g., Compound 5d) is dissolved in DMSO to a stock concentration.[1]

  • The test compound is incubated with the kinases at a final concentration (e.g., 10 µM).[1]

  • The amount of kinase bound to the immobilized ligand is measured using qPCR.

  • The results are reported as the percentage of the kinase that is inhibited from binding to the ligand.

In Vitro Receptor Tyrosine Kinase (EGFR/VEGFR-2) Inhibitory Activity Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of a specific receptor tyrosine kinase.

• Principle: The assay utilizes a purified recombinant kinase and a specific substrate. The kinase's ability to phosphorylate the substrate in the presence of ATP is measured. The inhibition of this activity by the test compound is quantified, often using a luminescence-based method that measures the amount of ATP remaining after the kinase reaction.

• Procedure:

  • Prepare a reaction mixture containing the purified recombinant kinase (e.g., EGFR or VEGFR-2), a kinase-specific substrate, ATP, and a suitable kinase buffer.[4]

  • Add the test compound (e.g., Isatin-hydrazone 1 or 2) at various concentrations to the reaction mixture. A DMSO control is also included.[4]

  • Incubate the reaction mixture at 30°C for a defined period (e.g., 40 minutes).[4]

  • Stop the kinase reaction and measure the remaining ATP using a detection reagent like Kinase-Glo® MAX.[4]

  • Measure the luminescence signal using a microplate reader.

  • Calculate the IC50 values by plotting the percentage of inhibition against the log concentration of the inhibitor.[4]

Cell Growth Inhibition (GI50) Assay

This cell-based assay determines the cytotoxic or cytostatic effect of a compound on a panel of cancer cell lines.

• Principle: The assay measures the effect of a compound on the proliferation of cancer cells. Cells are seeded in multi-well plates and treated with the compound at various concentrations. After a defined incubation period, the number of viable cells is determined using a colorimetric or fluorometric method.

• Procedure:

  • Seed human solid tumor cell lines (e.g., SW1573 and A549) into 96-well plates and allow them to attach overnight.[5]

  • Treat the cells with a range of concentrations of the isatin derivatives.

  • Incubate the plates for a specified period (e.g., 48-72 hours).

  • Determine the cell viability using an appropriate method, such as the sulforhodamine B (SRB) assay.

  • Calculate the GI50 value, which is the concentration of the compound that causes a 50% reduction in cell growth compared to untreated controls.

Visualizing Cross-Reactivity and Experimental Design

Diagrams are powerful tools for understanding the complex relationships in drug discovery. The following visualizations, created using the DOT language, illustrate a relevant signaling pathway and a typical workflow for assessing inhibitor cross-reactivity.

Caption: Simplified RTK signaling pathway targeted by isatin-based inhibitors.

Caption: General workflow for assessing the cross-reactivity of enzyme inhibitors.

References

• 1. Tricyclic Isatin Derivatives as Anti-Inflammatory Compounds with High Kinase Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tricyclic Isatin Derivatives as Anti-Inflammatory Compounds with High Kinase Binding Affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Early pharmacological profiling of isatin derivatives as potent and selective cytotoxic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. science.egasmoniz.com.pt [science.egasmoniz.com.pt]

Isatin vs. Standard Antibiotics: A Comparative Analysis of Antimicrobial Spectrum

For Immediate Publication

[Shanghai, China] – [December 15, 2025] – In an era marked by the escalating threat of antimicrobial resistance, the scientific community is in a perpetual quest for novel antimicrobial agents. Isatin (B1672199) (1H-indole-2,3-dione), a versatile heterocyclic compound, and its derivatives have emerged as a promising class of compounds with a broad range of biological activities, including antimicrobial properties. This guide provides a comparative analysis of the antimicrobial spectrum of isatin and its derivatives against standard antibiotics, supported by experimental data from peer-reviewed studies.

Executive Summary

Isatin and its derivatives have demonstrated significant in vitro activity against a wide array of Gram-positive and Gram-negative bacteria, with some derivatives exhibiting potency comparable or superior to conventional antibiotics against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). While the parent isatin molecule shows modest antibacterial activity, its derivatives, through various substitutions, have been optimized to enhance their antimicrobial efficacy. This comparison focuses on the Minimum Inhibitory Concentration (MIC) values of isatin derivatives and three widely used standard antibiotics—Penicillin, Ciprofloxacin (B1669076), and Tetracycline—against a panel of common pathogenic bacteria.

Comparative Antimicrobial Spectrum: Isatin Derivatives vs. Standard Antibiotics

The antimicrobial efficacy of a compound is quantitatively assessed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes the MIC values (in µg/mL) of isatin derivatives and standard antibiotics against selected Gram-positive and Gram-negative bacteria. It is important to note that the MIC values for isatin can vary significantly depending on the specific derivative.

Microorganism	Isatin / Isatin Derivatives (µg/mL)	Penicillin G (µg/mL)	Ciprofloxacin (µg/mL)	Tetracycline (µg/mL)
Gram-Positive
Staphylococcus aureus (ATCC 25923)	>100 (for an isatin derivative)[1]	0.4[2]	0.12 - 0.5[3]	0.5
Bacillus subtilis (ATCC 6633)	8 - 32 (for isatin-pyrazole hydrazone conjugates)[4]	-	0.25	0.25
Gram-Negative
Escherichia coli (ATCC 25922)	16 (for isatin-pyrazole hydrazone conjugates)[4]	-	0.004 - 0.015[5]	2
Pseudomonas aeruginosa (ATCC 27853)	8 (for isatin-pyrazole hydrazone conjugates)[4]	-	0.25 - 0.5[6]	16

Note: The presented MIC values are compiled from various studies and serve as a general comparison. Direct comparative studies with the parent isatin molecule are limited, and the data for isatin derivatives represent a range of potencies.

Key Observations:

• Gram-Positive Activity: While some isatin derivatives show activity against Gram-positive bacteria like Bacillus subtilis, the reported activity against Staphylococcus aureus for at least one derivative is weak, with an MIC value greater than 100 µg/mL[1]. In contrast, standard antibiotics like Penicillin G and Ciprofloxacin are highly potent against susceptible strains of S. aureus[2][3].

• Gram-Negative Activity: Certain isatin derivatives, such as isatin-pyrazole hydrazone conjugates, demonstrate notable activity against Gram-negative bacteria, including E. coli and P. aeruginosa, with MIC values as low as 8 µg/mL[4]. However, ciprofloxacin generally exhibits superior potency against these organisms, with MIC values in the sub-µg/mL range[5][6]. Tetracycline shows variable activity, being more effective against E. coli than P. aeruginosa.

• Broad-Spectrum Potential: The data suggests that the isatin scaffold holds potential for the development of broad-spectrum antibacterial agents.[7][8] Through chemical modifications, derivatives have been synthesized that are active against both Gram-positive and Gram-negative bacteria.[4][7][8]

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical step in evaluating the efficacy of antimicrobial agents. The methods outlined below are based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI), ensuring reproducibility and standardization of results.

Broth Microdilution Method (Based on CLSI M07)

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent in a liquid medium.

Caption: Workflow for MIC determination using the broth microdilution method.

Detailed Steps:

• Preparation of Antimicrobial Agent Dilutions: A two-fold serial dilution of the test compound (e.g., isatin derivative or standard antibiotic) is prepared in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: A standardized bacterial suspension, equivalent to a 0.5 McFarland turbidity standard, is prepared from a fresh culture of the test organism.

• Inoculation: The standardized bacterial suspension is further diluted in CAMHB and added to each well of the microtiter plate, resulting in a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Incubation: The inoculated microtiter plate is incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: Following incubation, the plate is examined for visible bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

Disk Diffusion Method (Based on CLSI M02)

The disk diffusion method is a qualitative or semi-quantitative test that provides a preliminary assessment of an organism's susceptibility to an antimicrobial agent.

Caption: Workflow for the disk diffusion antimicrobial susceptibility test.

Detailed Steps:

• Inoculum Preparation: A standardized bacterial suspension matching a 0.5 McFarland turbidity standard is prepared.

• Plate Inoculation: A sterile cotton swab is dipped into the inoculum and streaked evenly across the entire surface of a Mueller-Hinton agar plate to ensure confluent growth.

• Disk Application: Paper disks impregnated with a specified concentration of the antimicrobial agent are placed on the inoculated agar surface.

• Incubation: The plate is inverted and incubated at 35°C ± 2°C for 16-24 hours.

• Result Interpretation: The diameter of the zone of growth inhibition around each disk is measured in millimeters. The results are interpreted as susceptible, intermediate, or resistant by comparing the zone diameters to the established breakpoints in the CLSI M100 document.

Conclusion

Isatin and its derivatives represent a valuable scaffold in the search for new antimicrobial agents. While the parent isatin molecule exhibits limited antibacterial potency, its derivatives have shown promising activity against a range of clinically relevant bacteria. Direct, comprehensive comparative studies of unsubstituted isatin against a wide panel of standard antibiotics are needed to fully elucidate its intrinsic antimicrobial spectrum. However, the existing body of research on isatin derivatives strongly suggests that this chemical class warrants further investigation in the development of novel therapeutics to combat the growing challenge of antibiotic resistance. Future research should focus on optimizing the isatin scaffold to enhance its potency and broaden its spectrum of activity, with a particular emphasis on overcoming existing resistance mechanisms.

References

• 1. Simulated microgravity affects ciprofloxacin susceptibility and expression of acrAB-tolC genes in E. coli ATCC25922 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis and Mechanistic Studies of Novel Isatin-Pyrazole Hydrazone Conjugates as Selective and Potent Bacterial MetAP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of the Antibacterial Activity of Isatin against Campylobacter jejuni and Campylobacter coli Strains [mdpi.com]

Independent Validation of Isatin Research Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The multifaceted pharmacological potential of isatin (B1672199) and its derivatives has been a subject of extensive research, with numerous studies reporting significant anticancer, antiviral, and neuroprotective activities. This guide provides an objective comparison of published findings, presenting experimental data to support the independent validation of this promising scaffold. By summarizing quantitative data, detailing experimental protocols, and visualizing key pathways and workflows, this document aims to facilitate informed decision-making in drug discovery and development.

Anticancer Activity: A Comparative Analysis of Isatin Derivatives

Isatin-based compounds have demonstrated considerable promise in oncology, with several derivatives progressing to clinical use. This section compares the cytotoxic effects of various isatin derivatives against different cancer cell lines, alongside data for clinically approved drugs that share the isatin core structure, such as Sunitinib, Nintedanib (B1663095), and Pazopanib (B1684535). This comparison serves as an indirect validation of the isatin scaffold's efficacy in cancer therapy.

Table 1: Comparative Anticancer Activity (IC50, µM) of Isatin Derivatives and Related Drugs

Compound/Derivative	MCF-7 (Breast)	PC-3 (Prostate)	A549 (Lung)	Caco-2 (Colon)	MDA-MB-231 (Breast)	HepG2 (Liver)	Vero (Normal)	Reference
Isatin Scaffolds
Scaffold IA	>100	>100	-	-	-	-	>100	[1]
Scaffold IB	>100	>100	-	-	-	-	>100	[1]
Scaffold IC	<100	<100	-	-	-	-	<100	[1]
Quinoline-Isatin Hybrids
Compound 7	-	-	-	-	-	-	440	[2]
Compound 8	-	-	-	-	-	-	150	[2]
Compound 9	-	-	-	-	-	-	196	[2]
Compound 13	-	-	-	26.5	30	-	26.5	[2]
Compound 14	-	-	-	-	-	-	30	[2]
Isatin-Based Approved Drugs
Sunitinib	11.304	-	5.87	-	-	-	-	[3]
Doxorubicin (Control)	-	-	-	-	-	-	25	[2]
Lapatinib (Control)	<100	<100	-	-	-	-	-	[1]

Note: IC50 values represent the concentration required to inhibit 50% of cell growth. A lower value indicates higher potency. Dashes (-) indicate data not available from the cited sources.

The data indicates that while simple isatin scaffolds (IA, IB) show low cytotoxicity, modifications (Scaffold IC) and hybridization with other pharmacophores, such as quinoline, can significantly enhance anticancer activity.[1][2] Notably, some synthetic derivatives exhibit potency comparable to or greater than established chemotherapeutic agents like Sunitinib.[3] The progression of isatin-based drugs like Sunitinib, Nintedanib, and Pazopanib through rigorous clinical trials provides substantial validation for the therapeutic potential of the isatin core.[4][5][6][7] Head-to-head clinical trials, such as the COMPARZ study comparing pazopanib and sunitinib, offer further insights into the relative efficacy and tolerability of these agents.[4]

Key Signaling Pathways in Isatin's Anticancer Activity

Isatin derivatives exert their anticancer effects through the modulation of various signaling pathways critical for cancer cell proliferation, survival, and angiogenesis. A common mechanism involves the inhibition of protein kinases, such as cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptors (VEGFRs).

Figure 1. Inhibition of key kinases by isatin derivatives.

Antiviral Activity of Isatin Derivatives

Historically, isatin derivatives have been at the forefront of antiviral drug discovery, with methisazone (B1676394) being one of the first synthetic antiviral agents.[8] Research continues to explore the broad-spectrum antiviral potential of this scaffold against a range of viruses.

Table 2: Comparative Antiviral Activity of Isatin Derivatives

Compound/Derivative	Virus	Cell Line	EC50 (µg/mL)	Max. Protection (%)	Reference
SPIII-5H	HCV	Huh 5-2	17	-	[8]
SPIII-Br	HCV	Huh 5-2	19	-	[8]
SPIII-5F	HCV	Huh 5-2	6	-	[8]
SPIII-5F	SARS-CoV	Vero	-	45	[8]
5Cl-IS-AC (Lead)	HCV	Huh 5-2	>50	-	[8]
5Cl-IS-AC (Lead)	SARS-CoV	Vero	-	0	[8]
Norfloxacin-isatin 1a	HIV-1	MT-4	11.3	70-95	[9]
Norfloxacin-isatin 1b	HIV-1	MT-4	13.9	70-95	[9]

Note: EC50 represents the concentration required to achieve 50% of the maximum effect. Dashes (-) indicate data not available from the cited sources.

The data highlights the significant impact of specific substitutions on the isatin core, leading to potent antiviral activity against viruses like HCV, SARS-CoV, and HIV.[8][9] For instance, the 5-fluoro derivative (SPIII-5F) demonstrated notable activity against both HCV and SARS-CoV.[8]

Experimental Workflow for Antiviral Screening

The plaque reduction assay is a standard method for evaluating the antiviral efficacy of chemical compounds. The workflow involves infecting a cell monolayer with a virus in the presence of the test compound and observing the reduction in plaque formation.

Figure 2. Plaque reduction assay workflow.

Neuroprotective Effects of Isatin Derivatives

Isatin and its derivatives have emerged as promising agents for the treatment of neurodegenerative diseases. Their neuroprotective mechanisms are multifaceted, often involving the inhibition of monoamine oxidase (MAO) and the modulation of inflammatory pathways.

Table 3: Comparative Neuroprotective Activity of Isatin Derivatives

Compound/Derivative	Assay	Model	Effect	Reference
Isatin	In vivo	MPTP-induced Parkinson's	Mitigates dopaminergic neurodegeneration	[10]
6,7-Dimethylisatin	In vitro	6-OHDA-induced toxicity	Protects SH-SY5Y cells	[10]
Compound 10	In vitro	LPS-activated microglia	Reduction of NO, IL-6, TNF-α	[11]
Compound 20	In vitro	LPS-activated microglia	Reduction of NO, IL-6, TNF-α	[11]
ISB1	In vitro	Rotenone-induced toxicity	Increased SH-SY5Y cell viability	[12]
IS7	In vitro	MAO-B inhibition	IC50 = 0.082 µM	[13]
IS13	In vitro	MAO-B inhibition	IC50 = 0.104 µM	[13]

Studies have shown that isatin can protect against neurotoxin-induced damage in both in vivo and in vitro models of Parkinson's disease.[10][14] Furthermore, specific derivatives have demonstrated potent anti-neuroinflammatory effects by reducing the release of pro-inflammatory mediators from microglia.[11] Several isatin-based compounds have also been identified as highly potent and selective inhibitors of MAO-B, a key target in neurodegenerative disorders.[13]

Logical Relationship in Neuroprotection Validation

The validation of neuroprotective effects often follows a logical progression from in vitro to in vivo studies, with mechanistic investigations providing a deeper understanding of the compound's action.

Figure 3. Validation pathway for neuroprotective agents.

Experimental Protocols

Detailed and reproducible experimental methodologies are crucial for the validation of research findings. Below are summaries of key protocols frequently used in the evaluation of isatin derivatives.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability.[15]

• Cell Seeding: Plate cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the isatin derivative for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[16]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle control and determine the IC50 value.

Plaque Reduction Assay for Antiviral Activity

This assay quantifies the ability of a compound to inhibit the formation of viral plaques in a cell monolayer.[17][18]

• Cell Seeding: Grow a confluent monolayer of susceptible host cells in multi-well plates.

• Infection: Infect the cells with a known amount of virus in the presence of varying concentrations of the isatin derivative.

• Overlay: After a viral adsorption period, cover the cells with a semi-solid medium (e.g., containing agarose (B213101) or carboxymethyl cellulose) to restrict virus spread.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days).

• Visualization: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque reduction compared to a virus-only control and determine the EC50 value.

In Vivo Neuroprotection Assay (MPTP Model)

The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model is commonly used to study Parkinson's disease and evaluate potential neuroprotective agents.[10]

• Animal Grouping: Divide animals into control and treatment groups.

• MPTP Induction: Administer MPTP to induce dopaminergic neurodegeneration.

• Compound Administration: Treat the animals with the isatin derivative, either before or after MPTP administration.

• Behavioral Analysis: Conduct behavioral tests (e.g., rotarod, open-field test) to assess motor function.

• Neurochemical Analysis: At the end of the study, analyze brain tissue (e.g., striatum) for levels of dopamine (B1211576) and its metabolites using techniques like HPLC.

• Immunohistochemistry: Perform immunohistochemical staining of brain sections (e.g., substantia nigra) for tyrosine hydroxylase (TH) to quantify the survival of dopaminergic neurons.

References

• 1. Comparative Anticancer Activity and Molecular Docking of Different Isatin-Based Scaffolds | Anticancer Research [ar.iiarjournals.org]
• 2. tandfonline.com [tandfonline.com]
• 3. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Head to Head in Metastatic Renal Cell Carcinoma: Pazopanib Favored - The Oncology Pharmacist [theoncologypharmacist.com]
• 5. Profile of nintedanib in the treatment of solid tumors: the evidence to date - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. academic.oup.com [academic.oup.com]
• 8. In Vitro Antiviral Activity of some Novel Isatin Derivatives against HCV and SARS-CoV Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isatin derivatives as broad-spectrum antiviral agents: the current landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Evaluation of Anti-Neuroinflammatory Activity of Isatin Derivatives in Activated Microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isatin-based benzyloxybenzene derivatives as monoamine oxidase inhibitors with neuroprotective effect targeting neurogenerative disease treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Neuroprotective Dose of Isatin Causes Multilevel Changes Involving the Brain Proteome: Prospects for Further Research - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Unveiling the Therapeutic Promise of Isatin: A Comparative Guide for Researchers

For Immediate Release

Isatin (B1672199), a versatile indole (B1671886) alkaloid, and its derivatives are demonstrating significant therapeutic potential across a spectrum of diseases in preclinical animal models. This guide offers an objective comparison of isatin's efficacy against established therapeutic agents in oncology, neurodegenerative disorders, and inflammatory conditions, supported by experimental data and detailed protocols to aid researchers in their investigations.

Anti-inflammatory Potential of Isatin Derivatives

Isatin and its derivatives have shown potent anti-inflammatory effects in various animal models, often comparable or superior to standard nonsteroidal anti-inflammatory drugs (NSAIDs).[1] The primary mechanism of action appears to involve the downregulation of key inflammatory pathways, including NF-κB and MAPK signaling.[2]

Comparative Efficacy in Animal Models of Inflammation

Animal Model	Isatin Derivative	Dose	Efficacy	Standard Drug	Efficacy
Carrageenan-Induced Paw Edema (Mouse)	(Z)-2-(5-chloro-2-oxoindolin-3-ylidene)-N-phenyl-hydrazinecarbothioamide (COPHCT)	1.0, 2.5, 5.0 mg/kg	Significant reduction in paw edema, comparable to standard.[3]	Indomethacin	10 mg/kg
Zymosan-Induced Air Pouch (Mouse)	(Z)-2-(5-chloro-2-oxoindolin-3-ylidene)-N-phenyl-hydrazinecarbothioamide (COPHCT)	1.0, 2.5, 5.0 mg/kg	Significant reduction in leukocyte migration and total protein.[3]	Dexamethasone	2.0 mg/kg
TNBS-Induced Colitis (Rat)	Isatin	6 mg/kg	Reduced macroscopic inflammation score and colon weight/length ratio.[4]	N/A	N/A

Experimental Protocol: Carrageenan-Induced Paw Edema

This widely used model assesses acute inflammation.

• Animals: Male Swiss mice are used.

• Acclimatization: Animals are acclimatized for a week before the experiment.

• Grouping: Animals are divided into control, standard, and test groups.

• Drug Administration: The isatin derivative or standard drug (e.g., Indomethacin) is administered intraperitoneally (i.p.) or orally. The control group receives the vehicle.

• Induction of Edema: One hour after drug administration, 0.1 mL of 1% w/v carrageenan solution in saline is injected into the subplantar region of the right hind paw.[5][6]

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at 1, 2, 3, and 4 hours after carrageenan injection.[7]

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Signaling Pathway: Isatin's Anti-inflammatory Action

Caption: Isatin's anti-inflammatory mechanism.

Neuroprotective Efficacy of Isatin

Isatin has demonstrated neuroprotective properties in animal models of neurodegenerative diseases, such as Parkinson's disease.[8] A significant dose of 100 mg/kg has been shown to be effective in these models.[9][10] The mechanism is thought to involve the modulation of multiple cellular targets and gene expression, including the PI3K/Akt signaling pathway.[10]

Comparative Efficacy in a Neurodegeneration Model

Animal Model	Isatin	Dose	Efficacy	Standard Drug	Efficacy
MPTP-Induced Parkinson's Disease (Mouse)	Isatin	100 mg/kg	Attenuated manifestations of MPTP-induced parkinsonism.[8]	L-DOPA	Symptomatic relief

Experimental Protocol: MPTP-Induced Parkinson's Disease Model

This model is widely used to study Parkinson's disease pathogenesis and test potential neuroprotective agents.

• Animals: C57BL/6 mice are commonly used due to their sensitivity to MPTP.[11]

• MPTP Administration: A common protocol involves the intraperitoneal injection of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP) at a dose of 20-30 mg/kg for 4-5 consecutive days.[11]

• Isatin Treatment: Isatin (e.g., 100 mg/kg) can be administered before, during, or after MPTP administration to assess its protective or restorative effects.

• Behavioral Assessment: Motor function is evaluated using tests such as the rotarod test and open field test to measure coordination, balance, and locomotor activity.

• Neurochemical Analysis: Post-mortem analysis of brain tissue (specifically the substantia nigra and striatum) is performed to measure dopamine (B1211576) levels and the number of dopaminergic neurons.

Signaling Pathway: Isatin's Neuroprotective Action

Caption: Isatin's neuroprotective signaling.

Anticancer Properties of Isatin Derivatives

A growing body of evidence highlights the anticancer potential of isatin derivatives against various cancer cell lines.[12][13] Their mechanisms of action are diverse and include the inhibition of key protein kinases involved in cancer cell proliferation and survival, such as VEGFR, EGFR, and CDKs, and the modulation of the MAPK and PI3K/Akt pathways.[14][15]

Comparative Efficacy Against Cancer Models

Cancer Type	Isatin Derivative	In Vitro Efficacy (IC50)	In Vivo Model	Efficacy	Standard Drug
Breast Cancer (MCF-7)	Bis-(indoline-2,3-dione) derivative	0.0028 µM	N/A	N/A	Doxorubicin
Leukemia	Isatin-hydrazine hybrid	4-13 µM	Mouse tumor model	Substantial inhibition of tumor growth.[12][13]	N/A

Experimental Workflow: In Vivo Anticancer Efficacy

Caption: In vivo anticancer efficacy workflow.

Signaling Pathway: Isatin's Anticancer Mechanisms

Caption: Isatin's anticancer signaling pathways.

This guide provides a snapshot of the growing body of research on isatin's therapeutic potential. The presented data and protocols are intended to serve as a valuable resource for researchers and drug development professionals in the pursuit of novel and effective therapies.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory and antinociceptive effects of the isatin derivative (Z)-2-(5-chloro-2-oxoindolin-3-ylidene)-N-phenyl-hydrazinecarbothioamide in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Synthesis, In Vivo Anti-Inflammatory Activity, and Molecular Docking Studies of New Isatin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 7. inotiv.com [inotiv.com]
• 8. researchgate.net [researchgate.net]
• 9. A Neuroprotective Dose of Isatin Causes Multilevel Changes Involving the Brain Proteome: Prospects for Further Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Neuroprotective Dose of Isatin Causes Multilevel Changes Involving the Brain Proteome: Prospects for Further Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. MPTP Mouse Model of Parkinson’s Disease - Creative Biolabs [creative-biolabs.com]
• 12. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency [frontiersin.org]
• 14. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Laboratory Chemical Waste

For researchers and scientists, the responsible disposal of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a procedural framework for the proper disposal of a hypothetical laboratory chemical, referred to here as "Isatide," based on general best practices for hazardous waste management.

Important Note: Before proceeding with any disposal protocol, it is imperative to consult the specific Safety Data Sheet (SDS) for the chemical . The SDS provides detailed information on hazards, handling, storage, and disposal.

I. Personal Protective Equipment (PPE) and Safety Precautions

Prior to handling any chemical waste, ensure that appropriate personal protective equipment is worn. This typically includes:

• Gloves: Chemically resistant gloves appropriate for the specific substance.

• Eye Protection: Safety glasses or goggles. A face shield may be necessary for splash hazards.[1]

• Lab Coat: A flame-resistant lab coat should be worn and fully buttoned.[2]

• Closed-toe shoes

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[3]

II. Waste Characterization and Segregation

Properly characterizing and segregating chemical waste is the first step in the disposal process. Do not mix different types of chemical waste unless explicitly instructed to do so by a qualified professional or the SDS.

Key Principles of Waste Segregation:

• Solid vs. Liquid: Separate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid waste.

• Halogenated vs. Non-halogenated: Separate halogenated organic solvents from non-halogenated ones.

• Corrosive Wastes: Segregate strong acids and bases. Do not mix acids with bases.

• Reactive Wastes: Keep reactive or unstable wastes separate from all other materials.

• Toxic Wastes: Isolate highly toxic materials.

III. Quantitative Data for Waste Handling

The following table summarizes typical quantitative parameters that may be relevant for the handling and disposal of chemical waste. Note: These are general guidelines; always refer to the specific SDS for the chemical you are handling.

Parameter	Guideline	Rationale
pH of Aqueous Waste	Neutralize to a pH between 6.0 and 8.0 before collection, if safe and permissible by institutional procedures.	Prevents corrosion of containers and plumbing, and reduces the reactivity of the waste.
Storage Temperature	Store waste containers in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[3]	Prevents degradation of the waste, pressure buildup in the container, and potential for fire or explosion.[3]
Container Fill Level	Do not fill waste containers beyond 90% capacity.	Allows for vapor expansion and reduces the risk of spills during transport.
Concentration Limits	Follow institutional guidelines for concentration limits of specific chemicals in aqueous waste for sewer disposal.	Many chemicals, even in dilute solutions, are harmful to aquatic life and must not be drain disposed.[1][4]
Satellite Accumulation	Accumulate no more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in the laboratory.	Adherence to regulatory requirements for temporary storage of hazardous waste at the point of generation.

IV. Experimental Protocol: Neutralization of Acidic Waste (Example)

This is an example protocol for neutralizing a simple acidic aqueous waste stream. This should only be performed by trained personnel and if the SDS indicates it is a safe procedure.

Materials:

• Acidic aqueous waste

• Sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (B78521) (NaOH)

• pH paper or a calibrated pH meter

• Stir plate and stir bar

• Appropriate waste container

Procedure:

• Place the container of acidic waste in a secondary containment bin within a fume hood.

• Begin stirring the waste solution gently with a stir bar.

• Slowly add small amounts of sodium bicarbonate or dropwise add dilute sodium hydroxide to the acidic waste.

• Monitor the pH of the solution frequently using pH paper or a pH meter.

• Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

• Once neutralized, affix a hazardous waste label to the container and transfer it to the designated waste accumulation area.

V. Disposal Workflow

The following diagram illustrates a typical workflow for the disposal of laboratory chemical waste.

Figure 1. General workflow for the disposal of laboratory chemical waste.

VI. Spill and Emergency Procedures

In the event of a spill, the immediate priority is to ensure personnel safety.

• Small Spills (<1 L): If you are trained and it is safe to do so, clean up the spill using appropriate absorbent materials.[2] All materials used for cleanup must be disposed of as hazardous waste.[2]

• Large Spills (>1 L): Evacuate the area immediately and notify your institution's Environmental Health and Safety (EHS) department or emergency response team.[2]

Always have a spill kit readily available that is appropriate for the chemicals being handled.

VII. Final Disposal

All hazardous chemical waste must be disposed of through your institution's designated hazardous waste management program.[4] Do not pour any chemical waste down the drain unless explicitly permitted by your EHS department for specific, neutralized, and dilute aqueous solutions.[2][4] Drain disposal of many chemicals is prohibited as they can be toxic to aquatic life or react with plumbing materials.[4]

By adhering to these general procedures and, most importantly, the specific guidance provided in the Safety Data Sheet for each chemical, researchers can ensure a safe laboratory environment and minimize their environmental impact.

References

• 1. sds.chemtel.net [sds.chemtel.net]
• 2. safety.vetmed.ucdavis.edu [safety.vetmed.ucdavis.edu]
• 3. am-ag.com [am-ag.com]
• 4. Article - Standard Operating Procedur... [policies.unc.edu]

Essential Safety and Logistical Information for Handling Isatide

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for Isatide. The following guidance is based on the precautionary principle and extrapolates from safety protocols for related indole (B1671886) compounds. It is imperative to treat Isatide as a potentially hazardous substance with unknown toxicity and to consult with your institution's Environmental Health and Safety (EHS) department before handling, storage, or disposal.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals engaged in work involving Isatide. Adherence to these procedural steps is critical for ensuring personal safety and regulatory compliance.

Personal Protective Equipment (PPE)

When handling Isatide, the following personal protective equipment is mandatory to prevent potential exposure through inhalation, skin contact, or eye contact.

PPE Category	Specification
Eye Protection	Chemical safety goggles or a full-face shield must be worn to protect against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves, such as nitrile or neoprene, are required. Inspect gloves for any signs of degradation or puncture before use and dispose of them after handling.
Body Protection	A chemical-resistant laboratory coat or coveralls should be worn. For operations with a higher risk of spillage, a chemical-resistant apron is also recommended.
Respiratory Protection	All handling of solid or dissolved Isatide should be conducted in a certified chemical fume hood to minimize inhalation risk.[1][2]

Operational Plan for Safe Handling

A systematic approach to handling Isatide is crucial to minimize risks. The following step-by-step protocol outlines the key operational procedures.

1. Preparation and Engineering Controls:

• Ensure a calibrated analytical balance is located inside a chemical fume hood or a ventilated balance enclosure.

• Verify that the chemical fume hood is functioning correctly.

• Prepare all necessary equipment (spatulas, weighing paper, glassware) and have it readily accessible within the fume hood to avoid unnecessary movements.

• An eyewash station and safety shower should be immediately accessible.

2. Weighing and Aliquoting:

• Perform all weighing and aliquoting of solid Isatide within the chemical fume hood to contain any dust.

• Use anti-static weighing dishes or paper to prevent scattering of the powder.

• When preparing solutions, add the solid Isatide to the solvent slowly to avoid splashing.

3. Experimental Procedures:

• Conduct all reactions and manipulations involving Isatide within the chemical fume hood.

• Keep all containers of Isatide, whether solid or in solution, sealed when not in immediate use.

4. Spill Response:

• In the event of a small spill, and if you are trained to do so, contain the spill with an inert absorbent material like vermiculite (B1170534) or sand.[1]

• Carefully collect the absorbed material and any contaminated debris into a sealed, labeled hazardous waste container.[1]

• Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[1]

• For larger spills, evacuate the area immediately and contact your institution's EHS department.[1]

Disposal Plan

The disposal of Isatide and any contaminated materials must be handled as hazardous waste. Adherence to institutional and regulatory guidelines is mandatory.

1. Waste Segregation:

• Solid Waste: Collect all solid Isatide waste, including contaminated weighing paper, gloves, pipette tips, and other disposable labware, in a dedicated and clearly labeled hazardous waste container.[1]

• Liquid Waste: Collect all solutions containing Isatide in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department.[1]

2. Container Management:

• Use appropriate, leak-proof containers for waste collection.

• Ensure all waste containers are kept securely closed except when adding waste.

• Label all waste containers with "Hazardous Waste," the full chemical name ("Isatide"), and any other information required by your institution.

3. Final Disposal:

• Store hazardous waste in a designated satellite accumulation area.

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a certified hazardous waste contractor. Do not attempt to dispose of Isatide down the drain or in regular trash.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling and disposing of Isatide.

Caption: Workflow for the safe handling and disposal of Isatide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]